Osmium(4+)

• CAS: 22542-05-8

Core Science & Biosynthesis

The Evolving Coordination Sphere of Osmium(IV): A Historical and Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The coordination chemistry of osmium, a rare and dense platinum group metal, has a rich history characterized by a diverse range of oxidation states and coordination environments. Among these, the osmium(IV) oxidation state has proven to be a fertile ground for the development of stable and reactive complexes with unique spectroscopic, magnetic, and catalytic properties. This technical guide provides a comprehensive overview of the historical development of osmium(IV) coordination chemistry, detailing key synthetic milestones, and presenting a survey of its diverse ligand chemistry. For the modern researcher, this guide includes detailed experimental protocols for the synthesis of seminal complexes, quantitative structural and spectroscopic data, and visual workflows to illustrate key experimental and logical processes.

A Historical Perspective: From Simple Salts to Complex Architectures

The journey into osmium chemistry began with the discovery of the element in 1803 by Smithson Tennant.[1][2] For much of the 19th and early 20th centuries, the chemistry of osmium was dominated by the highly volatile and toxic osmium tetroxide (OsO₄), a compound in the +8 oxidation state.[3][4] The exploration of lower oxidation states, including Os(IV), progressed more slowly.

Early investigations into Os(IV) chemistry centered on simple halide complexes. Osmium tetrachloride (OsCl₄) was first reported in 1909, prepared by the direct chlorination of osmium metal.[3] This and other binary halides like OsBr₄ served as crucial starting materials for the synthesis of more complex coordination compounds.[3] The development of hexahaloosmate(IV) anions, such as [OsCl₆]²⁻ and [OsBr₆]²⁻, provided water-soluble and versatile precursors that significantly expanded the accessibility of Os(IV) coordination chemistry.[5]

The mid-20th century witnessed a burgeoning interest in the coordination chemistry of transition metals, and osmium was no exception. This era saw the synthesis and characterization of a variety of Os(IV) complexes with classic inorganic ligands. Ammine complexes, for instance, were prepared and their spectroscopic and electrochemical properties were investigated, laying the groundwork for understanding the electronic structure of d⁴ metal ions in an octahedral field.

A significant leap forward came with the exploration of organometallic Os(IV) chemistry. In the 1980s, Wilkinson and his group reported the synthesis of the first tetrahedral osmium(IV) tetraaryl complexes, such as tetrakis(o-methylphenyl)osmium(IV).[6][7][8] These air-stable compounds demonstrated that the +4 oxidation state could be stabilized by σ-donating aryl ligands, particularly those with ortho-substituents that provide steric protection.[6][7] More recent advancements have focused on pre-functionalized aryl ligands, allowing for the synthesis of Os(aryl)₄ complexes with a variety of substituents, which in turn allows for the fine-tuning of their electronic and physical properties.[6][9]

Another major area of development has been in the realm of polyhydride complexes. The synthesis of half-sandwich osmium(IV) trihydrides of the type (C₅Me₅)OsH₃(L) provided a new class of compounds for studying the nature of metal-hydrogen bonding.[10] These complexes have been instrumental in understanding the differences in hydride chemistry between second and third-row transition metals.[10]

Today, the coordination chemistry of Os(IV) is a vibrant field, with ongoing research into complexes with a wide array of ligands, including nitrogen-based macrocycles, phosphines, and pincer ligands.[11][12][13] These compounds are being explored for their potential applications in catalysis, materials science, and medicine, particularly as anticancer agents and photosensitizers.[14][15][16]

Key Classes of Osmium(IV) Coordination Complexes

The coordination chemistry of osmium(IV) is diverse, with a wide range of ligands capable of stabilizing this oxidation state. The following sections provide an overview of some of the most significant classes of Os(IV) complexes.

Halide and Related Complexes

The hexahaloosmate(IV) anions, [OsX₆]²⁻ (X = F, Cl, Br, I), are among the most fundamental and widely used starting materials in Os(IV) chemistry. They are typically prepared by reacting osmium tetroxide with the corresponding hydrohalic acid or by halogenation of osmium metal followed by dissolution in the presence of a halide source. These octahedral complexes are themselves the subject of detailed spectroscopic and theoretical studies and serve as precursors for a vast number of other Os(IV) compounds through ligand substitution reactions. For example, reaction with dimethyl sulfoxide (DMSO) can lead to the formation of [OsX₅(dmso-κO)]⁻ complexes.[17]

Ammine and Nitrogen-Donor Ligand Complexes

Complexes of Os(IV) with ammonia and other nitrogen-donor ligands have played a crucial role in the development of its coordination chemistry. These complexes are typically synthesized by the oxidation of the corresponding Os(III) or Os(II) precursors. The resulting Os(IV) ammine complexes are generally stable and have been important in studying the electronic properties of the d⁴ configuration in an octahedral ligand field. More complex nitrogen-donor ligands, including bipyridines, phenanthrolines, and macrocycles, have been used to create Os(IV) complexes with interesting photophysical and electrochemical properties.[11] Some of these compounds have been investigated for their interactions with DNA and potential applications as anticancer agents.[11][15]

Organometallic Complexes: Tetraaryls and Cyclometalates

The synthesis of homoleptic tetraaryl complexes, Os(aryl)₄, marked a significant milestone in organometallic Os(IV) chemistry.[6][7] These complexes are typically prepared by reacting an Os(IV) precursor, such as (Oct₄N)₂[OsBr₆], with an excess of an aryl Grignard reagent.[9] The stability of these compounds is often enhanced by the presence of ortho-substituents on the aryl rings, which sterically protect the metal center.[6][7] The electronic properties of these complexes can be systematically varied by introducing different functional groups onto the aryl ligands.[6][9]

Cyclometalation reactions, where a ligand C-H bond adds across the metal center to form a metallacycle, have also been used to prepare stable Os(IV) complexes.[12] These reactions often require more forcing conditions compared to their ruthenium analogues.[12] The resulting osmacycles can feature pincer-type ligands and exhibit interesting catalytic and photophysical properties.[12]

Polyhydride Complexes

Osmium forms a variety of stable polyhydride complexes in the +4 oxidation state. A notable class is the half-sandwich trihydrides, (C₅Me₅)OsH₃(L), where L is a neutral two-electron donor such as a phosphine or an arsine.[10] These are typically synthesized by the reduction of Os(III) precursors, (C₅Me₅)OsBr₂(L), with a hydride source like sodium borohydride.[10] These compounds have been extensively studied by NMR and X-ray diffraction to understand their structure and fluxional behavior. The tetrahydride complex, [OsᴵⱽH₄(PⁱPr₃)₂], generated from the hexahydride osmium(VI) precursor, is a key intermediate in the synthesis of various osmacyles.[5][12]

Data Presentation

Table 1: Selected Bond Distances and Angles for Representative Osmium(IV) Complexes

Complex	Os-L Bond	Bond Length (Å)	L-Os-L' Angle	Angle (°)	Reference
Os(o-tolyl)₄	Os-C	2.037 (avg)	C-Os-C	109.5 (avg)	[8]
(C₅Me₅)OsH₃(AsPh₃)	Os-As	2.3666(4)	H-Os-H	Not reported	[10]
(C₅Me₅)OsH₃(AsPh₃)	Os-C(Cp)	2.25 (avg)	As-Os-C(Cp)	Not reported	[10]
[OsCl₅(dmso)]⁻	Os-Cl(ax)	2.332(2)	Cl(ax)-Os-Cl(eq)	90.0 (avg)	[17]
[OsCl₅(dmso)]⁻	Os-Cl(eq)	2.355 (avg)	Cl(eq)-Os-Cl(eq)	90.0 (avg)	[17]
[OsCl₅(dmso)]⁻	Os-O	2.079(5)	O-Os-Cl(eq)	180.0	[17]
Os(mesityl)₄	Os-C	2.037(3)	C-Os-C	109.5 (avg)	[8]

Table 2: Spectroscopic Data for Selected Osmium(IV) Complexes

Complex	Technique	Key Feature	Wavenumber (cm⁻¹)/Chemical Shift (ppm)	Reference
(C₅Me₅)OsH₃(AsPh₃)	IR	ν(Os-H)	2050, 1980, 1890	[10]
(C₅Me₅)OsH₃(PPh₃)	IR	ν(Os-H)	2045, 1975, 1885	[10]
(C₅Me₅)OsH₃(AsPh₃)	¹H NMR	δ(Os-H)	-13.8 (s, 3H)	[10]
(C₅Me₅)OsH₃(PPh₃)	¹H NMR	δ(Os-H)	-13.77 (d, J=7.8 Hz, 1H), -14.28 (d, J=33.5 Hz, 2H)	[10]
[Os(2-benzoylpyridine)(Br)₄]	IR	ν(C=O)	1597	[11]
[Os(2-benzoylpyridine)(Br)₄]	IR	ν(Os-N)	578	[11]
[Os(2-benzoylpyridine)(Br)₄]	IR	ν(Os-Br)	524	[11]
Os(o-tolyl)₄	UV-vis	λ_max	~450, ~550, ~650, ~800 nm	[9]
Os(2,5-xylyl)₄	UV-vis	λ_max	~460, ~560, ~670, ~820 nm	[9]

Experimental Protocols

Synthesis of (NH₄)₂[OsBr₆]

This protocol describes the synthesis of a common starting material for Os(IV) chemistry.

Materials:

• Osmium tetroxide (OsO₄)

• Hydrobromic acid (HBr, 48%)

• Ammonium bromide (NH₄Br)

• Ethanol

Procedure:

• In a round bottom flask, dissolve a known amount of OsO₄ in concentrated HBr.

• Reflux the solution for 2 hours. The color should change, indicating the reduction of Os(VIII) to Os(IV).

• Transfer the hot solution to a beaker.

• Add a stoichiometric amount of NH₄Br to the hot solution and stir until dissolved.

• Cool the solution to room temperature, then add ethanol with stirring to precipitate the product.

• Allow the solution to stand at a low temperature (e.g., in an ice bath) to complete precipitation.

• Collect the dark crystalline product by filtration, wash with ethanol, and dry under vacuum.

Synthesis of Tetrakis(2-methylphenyl)osmium(IV) (Os(o-tolyl)₄)

This protocol outlines a general procedure for the synthesis of a homoleptic tetraaryl Os(IV) complex.

Materials:

• (Oct₄N)₂[OsBr₆]

• 2-Bromotoluene

• Magnesium turnings

• Dry tetrahydrofuran (THF)

• Standard Schlenk line and inert atmosphere (N₂ or Ar) equipment

Procedure:

• Preparation of the Grignard Reagent: In a Schlenk flask under an inert atmosphere, activate magnesium turnings. Add a solution of 2-bromotoluene in dry THF dropwise to the magnesium. The reaction is initiated, and the mixture is stirred until the magnesium is consumed.

• Synthesis of the Osmium Complex: In a separate Schlenk flask, dissolve (Oct₄N)₂[OsBr₆] in dry THF. Cool this solution to a low temperature (e.g., -78 °C).

• Slowly add the freshly prepared Grignard reagent to the solution of the osmium precursor with vigorous stirring.

• Allow the reaction mixture to slowly warm to room temperature and stir for several hours.

• Quench the reaction by the careful addition of a saturated aqueous solution of ammonium chloride.

• Extract the product into a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel or alumina.

Synthesis of (C₅Me₅)OsH₃(PPh₃)

This protocol describes the synthesis of a representative half-sandwich Os(IV) trihydride complex.

Materials:

• (C₅Me₅)₂Os₂Br₄

• Triphenylphosphine (PPh₃)

• Sodium borohydride (NaBH₄)

• Ethanol

• Standard Schlenk line and inert atmosphere (N₂ or Ar) equipment

Procedure:

• Synthesis of the Os(III) precursor, (C₅Me₅)OsBr₂(PPh₃): In a Schlenk flask, dissolve (C₅Me₅)₂Os₂Br₄ in ethanol. Add a stoichiometric amount of PPh₃ and stir the mixture at room temperature. The mononuclear Os(III) complex will form. Isolate the product by filtration or removal of the solvent.

• Reduction to the Os(IV) trihydride: Dissolve the (C₅Me₅)OsBr₂(PPh₃) precursor in ethanol. Add an excess of NaBH₄ to the solution.

• Stir the reaction mixture at room temperature for several hours. The progress of the reaction can be monitored by TLC or NMR.

• Remove the solvent under reduced pressure.

• Extract the product with a suitable solvent (e.g., diethyl ether or toluene) and filter to remove inorganic salts.

• Remove the solvent from the filtrate to yield the crude product.

• Recrystallize the product from a suitable solvent system (e.g., diethyl ether/pentane) to obtain pure (C₅Me₅)OsH₃(PPh₃).

Mandatory Visualization

Experimental Workflow for the Synthesis of Osmium(IV) Tetraaryl Complexes

Caption: A generalized workflow for the synthesis and purification of osmium(IV) tetraaryl complexes.

Logical Relationship for Characterization of an Osmium(IV) Complex

Caption: Logical flow of techniques used to characterize a newly synthesized Os(IV) complex.

Conclusion and Future Outlook

The coordination chemistry of osmium(IV) has evolved from the study of simple inorganic salts to the design of complex organometallic architectures with tailored properties. The stability of the +4 oxidation state, supported by a diverse range of ligand systems, has enabled the synthesis of a vast library of compounds. The historical progression highlights a continuous drive towards more sophisticated ligand design and synthetic methodologies, leading to complexes with enhanced stability and functionality.

For researchers, scientists, and professionals in drug development, the field of osmium(IV) coordination chemistry offers exciting opportunities. The unique photophysical properties of some Os(IV) complexes make them promising candidates for applications in photodynamic therapy and bioimaging.[14][16] The ability to fine-tune the electronic properties of these complexes through ligand modification opens avenues for the development of novel catalysts and materials. As our understanding of the biological activity of osmium complexes grows, the rational design of Os(IV)-based therapeutics with novel mechanisms of action is becoming an increasingly attainable goal.[14][16] The foundational knowledge and experimental protocols detailed in this guide provide a solid platform from which to explore the future potential of this fascinating area of inorganic chemistry.

References

• 1. Osmium - Wikipedia [en.wikipedia.org]
• 2. briandcolwell.com [briandcolwell.com]
• 3. Osmium compounds - Wikipedia [en.wikipedia.org]
• 4. Osmium Tetroxide | O4Os | CID 30318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Osmium(IV) Tetraaryl Complexes Formed from Prefunctionalized Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 10. One moment, please... [girolami-group.chemistry.illinois.edu]
• 11. spuvvn.edu [spuvvn.edu]
• 12. Cyclometalated Osmium Compounds and beyond: Synthesis, Properties, Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Future potential of osmium complexes as anticancer drug candidates, photosensitizers and organelle-targeted probes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 15. [PDF] SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL APPLICATIONS OF OSMIUM(IV) COMPLEXES | Semantic Scholar [semanticscholar.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Theoretical Prediction of the Electronic Structure of Osmium(IV): A Technical Guide

Abstract

Osmium in its +4 oxidation state (Os(IV)) presents a fascinating and complex case for electronic structure theory. As a 5d transition metal ion with a d⁴ electron count, its properties are governed by a delicate interplay of ligand field effects, strong electron-electron repulsion, and, most critically, substantial relativistic effects, particularly spin-orbit coupling (SOC). Understanding this electronic structure is paramount for the rational design of Os(IV) complexes for applications ranging from catalysis to medicinal chemistry. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the theoretical frameworks and computational methodologies required to accurately predict the electronic structure of Os(IV). It details the application of Ligand Field Theory, Density Functional Theory (DFT), and advanced multiconfigurational methods (CASSCF/CASPT2), while providing context through established experimental validation protocols.

Introduction: The Unique Nature of the Osmium(IV) Ion

The osmium(IV) ion possesses a [Xe] 4f¹⁴ 5d⁴ electronic configuration. In the presence of ligands, these four d-electrons occupy molecular orbitals that are predominantly metal-based, leading to a rich manifold of electronic states. Unlike their 3d counterparts, 5d transition metal complexes, including those of Os(IV), are characterized by:

• Large Ligand Field Splitting (10Dq): The spatially extended 5d orbitals interact more strongly with ligand orbitals, resulting in a large energy separation between the t₂g and e_g orbital sets in an octahedral environment. This invariably leads to low-spin electronic ground states. For a d⁴ ion, this corresponds to a t₂g⁴ configuration.

• Significant Covalency: The energies of the 5d orbitals are closer to those of the ligand orbitals, leading to more significant orbital mixing and covalent character in the metal-ligand bonds. This is reflected in the reduction of electron-electron repulsion parameters.

• Dominant Relativistic Effects: For a heavy element like osmium (Z=76), relativistic effects are no longer minor perturbations. Spin-orbit coupling (SOC), in particular, is extremely large and fundamentally influences the electronic structure, mixing spin states and dictating magnetic properties. Theoretical predictions that neglect SOC are often qualitatively incorrect.

Theoretical Frameworks for Osmium(IV)

A multi-faceted theoretical approach is required to capture the nuanced electronic structure of Os(IV).

Ligand Field Theory (LFT)

LFT provides a qualitative and parametric model for understanding the d-orbital splitting. In an ideal octahedral (Oₕ) field, the five degenerate d-orbitals split into a lower-energy triply degenerate t₂g set (dₓᵧ, dₓ₂, dᵧ₂) and a higher-energy doubly degenerate e_g set (d₂₂-y₂, d₂₂).

For a low-spin d⁴ configuration (t₂g⁴), the ground state term symbol is a ³T₁g state. The t₂g orbitals are partially filled, which necessitates more advanced computational methods to describe the system accurately.

Table 1: Electronic Configuration and Term Symbols for Osmium(IV)

Property	Free Ion (Os⁴⁺)	Low-Spin Octahedral Complex ([OsL₆]ⁿ⁻)
Electron Configuration	[Xe] 4f¹⁴ 5d⁴	t₂g⁴
Ground State Term Symbol	⁵D	³T₁g
Number of Unpaired e⁻	4	2

Computational Quantum Chemistry

DFT is a powerful and computationally efficient method, making it the workhorse for several tasks:

• Geometry Optimization: Predicting the stable three-dimensional structure of Os(IV) complexes.

• Orbital Energies: Providing an initial picture of the molecular orbital diagram and the ligand field splitting.

• Vibrational Frequencies: Confirming that an optimized structure is a true energy minimum.

For heavy elements like osmium, it is crucial to use DFT functionals and basis sets that incorporate relativistic effects, at least at the scalar level.

Due to the near-degeneracy of the three t₂g orbitals in a low-spin d⁴ complex, a single electronic configuration (like that used in DFT) is often insufficient. This is a classic case of "static" correlation. Multiconfigurational methods are essential for a correct description.

• Complete Active Space Self-Consistent Field (CASSCF): This method allows for the inclusion of all important electronic configurations. For a t₂g⁴ system, a minimal active space would involve the four d-electrons distributed across the three t₂g-like orbitals, denoted CAS(4e, 3o).

• Second-Order Perturbation Theory (CASPT2): While CASSCF handles static correlation, it often misses "dynamic" correlation arising from the instantaneous repulsion between electrons. CASPT2 is a perturbative approach that adds this dynamic correlation on top of a CASSCF reference wavefunction, yielding highly accurate electronic state energies.[1]

For osmium, SOC is a dominant effect that mixes electronic states calculated with the methods above. Calculations show that SOC can stabilize the ground state of Os³⁺ complexes by 4155–5061 cm⁻¹, which corresponds to a shift in redox potentials of approximately -300 mV.[2][3] Similar or even larger effects are expected for Os(IV). SOC must be included in the final step of any high-accuracy calculation to correctly predict properties, especially magnetism.

Quantitative Electronic Structure Parameters

The following tables summarize key quantitative parameters used to describe the electronic structure of Os(IV) complexes. The values presented are representative for 5d transition metal complexes and illustrate the expected magnitudes.

Table 2: Representative Ligand Field and Covalency Parameters for Os(IV) Complexes

Parameter	Symbol	Typical Range/Value	Significance
Ligand Field Splitting Energy	10Dq (Δo)	> 25,000 cm⁻¹	Large value confirms low-spin configuration. Highly sensitive to ligand nature.[4]
Racah Inter-electron Repulsion Parameter	B	250 - 400 cm⁻¹	Describes the repulsion between electrons in the d-orbitals.[5][6]
Nephelauxetic Ratio	β	0.4 - 0.6	Ratio of B in the complex to B in the free ion (B₀ ≈ 660 cm⁻¹). Low values indicate high covalency.
Spin-Orbit Coupling Constant	ζ₅d	~3000 - 3500 cm⁻¹	Measures the strength of the interaction between electron spin and orbital angular momentum.[7]

Table 3: Example of Spin-Orbit Coupling Effects in Hexahalido Osmium Complexes (Data from analogous Os³⁺ system)

Note: This data is for the d⁵ Os(III) system ([OsCl₆]³⁻ and [OsBr₆]³⁻) but serves to illustrate the significant magnitude of SOC splitting, which is comparable in Os(IV).

Complex	Ground State (No SOC)	Ground State (With SOC)	Calculated Splitting (cm⁻¹)	Reference
[OsCl₆]³⁻	²T₂g	E(5/2)g + G(3/2)g	4651	[2][3]
[OsBr₆]³⁻	²T₂g	E(5/2)g + G(3/2)g	4155	[2][3]

Visualization of Workflows and Pathways

Diagrams created using the Graphviz DOT language provide clear visual representations of complex processes relevant to the study of Os(IV).

Computational Workflow

The reliable theoretical prediction of the electronic structure of an Os(IV) complex follows a well-defined computational workflow, integrating multiple quantum chemical methods.

A typical workflow for high-accuracy electronic structure calculations of Os(IV) complexes.

Proposed Biological Action

For drug development professionals, understanding the potential mechanism of action is critical. Drawing parallels with the well-studied Pt(IV) anticancer prodrugs, a logical pathway for Os(IV) complexes can be proposed.[8][9]

A proposed reductive activation and apoptosis induction pathway for Os(IV) anticancer agents.

Key Experimental Validation Protocols

Theoretical predictions must be validated by experimental data. The following protocols are fundamental for characterizing the electronic and magnetic properties of Os(IV) complexes.

Protocol: Magnetic Susceptibility Measurement by Gouy Method

This method measures the bulk magnetic properties of a sample to determine the number of unpaired electrons.

1. Objective: To determine the effective magnetic moment (μ_eff) of a solid Os(IV) complex to confirm its spin state.

2. Materials:

• Gouy Balance (electromagnet and analytical balance).

• Gouy tube (long, cylindrical, of uniform diameter).

• Sample of Os(IV) complex (finely ground powder, ~50-100 mg).

• Calibration standard with known magnetic susceptibility (e.g., HgCo(SCN)₄ or [Ni(en)₃]S₂O₃).[10]

• Voltmeter and Ammeter for controlling the electromagnet.

3. Procedure:

• Balance Calibration: Zero the analytical balance with no magnetic field applied.

• Empty Tube Measurement: Suspend the empty Gouy tube from the balance so that its bottom is positioned in the center of the magnetic field. Measure the mass of the empty tube with the magnet off (m₁) and with the magnet on at a fixed current (m₂). The difference (m₂ - m₁) gives the diamagnetic correction for the tube.

• Calibrant Measurement: Fill the tube to a fixed reference mark with the calibration standard. Measure the mass with the magnet off (m₃) and on (m₄).

• Sample Measurement: Empty and clean the tube. Fill it to the exact same reference mark with the powdered Os(IV) sample. Measure the mass with the magnet off (m₅) and on (m₆).

• Record Temperature: Record the ambient temperature (T) in Kelvin.

4. Data Analysis:

• Calculate the mass susceptibility (χ_g) of the sample using the change in mass relative to the calibrant.

• Convert mass susceptibility to molar susceptibility (χ_M) by multiplying by the molar mass of the complex.

• Correct χ_M for the diamagnetism of the atoms in the complex using Pascal's constants. This gives the paramagnetic molar susceptibility (χ'_M).

• Calculate the effective magnetic moment using the equation: μ_eff = 2.828 * √(χ'_M * T) (in units of Bohr Magnetons, μB)

5. Expected Result: For a low-spin d⁴ Os(IV) complex with two unpaired electrons (S=1), the theoretical spin-only magnetic moment is 2.83 μB. The experimental value is expected to be slightly higher due to unquenched orbital angular momentum and spin-orbit coupling.

Protocol: X-ray Absorption Spectroscopy (XAS)

XAS is an element-specific technique that provides direct information on the oxidation state and local coordination environment of the osmium center.

1. Objective: To probe the Os L₃-edge (~10.8 keV) to confirm the +4 oxidation state and characterize the local structure.

2. Materials & Instrumentation:

• Synchrotron radiation source with a suitable monochromator and detectors.

• Sample holder (e.g., aluminum plate with Kapton tape windows).

• Solid Os(IV) complex, diluted with an inert, low-Z material (e.g., boron nitride) to ensure optimal absorption.

• Reference foils (e.g., Os metal foil) for energy calibration.

3. Procedure:

• Sample Preparation: The powdered sample is finely ground and pressed into a pellet or uniformly distributed on Kapton tape. The amount is optimized to achieve an absorption edge step (Δμx) of ~1.0.

• Beamline Setup: The synchrotron beam is monochromatized to scan across the Os L₃-edge. The experiment can be run in transmission mode (for concentrated samples) or fluorescence mode (for dilute samples).

• Energy Calibration: An initial scan is performed on the Os metal foil simultaneously with the sample to precisely calibrate the energy axis.

• Data Acquisition: The X-ray absorption spectrum is recorded by measuring the incident (I₀) and transmitted (I₁) or fluorescent (I_f) X-ray intensity as a function of the incident photon energy. Multiple scans are collected and averaged to improve the signal-to-noise ratio.

4. Data Analysis:

• Pre-edge and Post-edge Normalization: The raw absorption data is normalized to remove thickness and instrumental artifacts.

• XANES (X-ray Absorption Near Edge Structure) Analysis: The position of the absorption edge provides direct information about the oxidation state of osmium. The Os(IV) edge will be at a higher energy than Os(III) or Os(II) standards. The shape and pre-edge features are sensitive to the coordination geometry and covalency.[11]

• EXAFS (Extended X-ray Absorption Fine Structure) Analysis: The oscillations in the spectrum past the edge are analyzed by Fourier transformation to extract quantitative information about the immediate coordination sphere, such as Os-ligand bond distances and coordination numbers.

Conclusion

The theoretical prediction of the electronic structure of Osmium(IV) is a challenging yet rewarding endeavor. A simplistic approach is insufficient; accurate models must account for the low-spin nature of the d⁴ configuration, the significant covalency of its bonds, and the dominating influence of spin-orbit coupling. The synergistic use of Density Functional Theory for structural and orbital analysis, followed by high-accuracy multiconfigurational methods like CASSCF/CASPT2 with the inclusion of SOC, provides a robust computational strategy. These theoretical predictions, when anchored by experimental validation through techniques such as magnetic susceptibility and X-ray absorption spectroscopy, offer profound insights into the behavior of these complexes, accelerating their development for advanced applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of spin-orbit coupling on reduction potentials of octahedral ruthenium(II/III) and osmium(II/III) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. banglajol.info [banglajol.info]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Pt(IV) Complexes as Anticancer Drugs and Their Relationship with Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. publications.polymtl.ca [publications.polymtl.ca]

A Technical Guide to the Discovery and Isolation of Osmium(IV) Compounds

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, isolation, synthesis, and characterization of Osmium(IV) compounds. It is designed to serve as a valuable resource for researchers, scientists, and professionals in drug development, offering detailed experimental protocols, quantitative data, and visualizations of key chemical processes.

Introduction to Osmium and its IV Oxidation State

Osmium (Os), a hard, brittle, bluish-white transition metal in the platinum group, was discovered in 1803 by the English chemist Smithson Tennant in London.[1][2][3][4] He identified osmium, along with iridium, in the black, insoluble residue remaining after dissolving crude platinum in aqua regia.[1][2][3] The element's name is derived from the Greek word "osme," meaning "smell," due to the pungent, chlorine-like odor of its volatile oxide, osmium tetroxide (OsO₄).[1][2][3][4][5]

Osmium can exist in a wide range of oxidation states, from -2 to +8, with +2, +3, +4, and +8 being the most common.[6] Osmium(IV) compounds, featuring osmium in the +4 oxidation state, are a significant class of osmium derivatives. These compounds are typically characterized by an octahedral coordination geometry and are of interest for their potential applications in catalysis and medicine.[7][8][9]

Key Osmium(IV) Compounds: Discovery and Properties

This section details the discovery and physicochemical properties of three seminal Osmium(IV) compounds: Osmium(IV) Oxide (OsO₂), Osmium(IV) Chloride (OsCl₄), and Potassium Hexachloroosmate(IV) (K₂[OsCl₆]).

Osmium(IV) Oxide (OsO₂)

The discovery of osmium dioxide (OsO₂) followed the isolation of the element itself and the characterization of its more volatile tetroxide.[6] It is a dark brown or black, non-volatile powder that is insoluble in water.[10][11]

Table 1: Physicochemical Properties of Osmium(IV) Oxide

Property	Value	Reference(s)
Molar Mass	222.23 g/mol	[11][12]
Appearance	Black or yellow-brown powder	[11][13]
Density	7.7 - 11.4 g/cm³	[13]
Melting Point	500 °C (decomposes)	[11][13]
Solubility in Water	Insoluble	[10][11]
Solubility in Acids	Dissolves in strong acids	[10][11]

Osmium(IV) Chloride (OsCl₄)

Osmium(IV) chloride was first synthesized in 1909.[14] It exists in two polymorphic forms: a reddish-brown low-temperature form and a black high-temperature form.[14][15][16] It is a paramagnetic solid that dissolves in water and ethanol, though it is prone to decomposition in solution.[14][15]

Table 2: Physicochemical Properties of Osmium(IV) Chloride

Property	Value	Reference(s)
Molar Mass	332.04 g/mol	[16][17][18]
Appearance	Reddish-brown needles or black solid	[14][16][17]
Density	4.38 g/cm³	[15][16]
Decomposition Temperature	323 °C	[15][17]
Boiling Point	450 °C (sublimes)	[16]
Solubility in Ethanol	Insoluble	[17]

Potassium Hexachloroosmate(IV) (K₂[OsCl₆])

Potassium hexachloroosmate(IV) is a dark red to black solid that is slightly soluble in water.[19] It serves as a common precursor for the synthesis of other osmium complexes.[20][21]

Table 3: Physicochemical Properties of Potassium Hexachloroosmate(IV)

Property	Value	Reference(s)
Molar Mass	481.14 g/mol	[19]
Appearance	Dark red to black solid	[19]
Density	2.03 g/cm³	[19]
Solubility in Water	Slightly soluble	[19]

Experimental Protocols: Synthesis and Isolation

This section provides detailed methodologies for the synthesis and isolation of the aforementioned Osmium(IV) compounds.

Synthesis of High-Purity Osmium(IV) Hydroxide Oxide (Hydrated OsO₂)

This two-step process involves the reduction of OsO₄ followed by controlled hydrolysis to yield high-purity hydrated osmium dioxide.[22]

Step 1: Reduction of Osmium Tetroxide to Potassium Osmate(VI)

• Prepare Alkaline Solution: In a certified fume hood, dissolve potassium hydroxide (KOH) in a 95% ethanol/water mixture.

• Dissolve OsO₄: Carefully add osmium tetroxide (OsO₄) to the alkaline ethanolic solution. All handling of the highly toxic and volatile OsO₄ must be performed with appropriate personal protective equipment (PPE). The OsO₄ is reduced to the stable, non-volatile potassium osmate(VI) (K₂[OsO₂(OH)₄]).

Step 2: Hydrolysis and Precipitation of Hydrated Osmium Dioxide

• Neutralization: Cautiously neutralize the alkaline potassium osmate solution with dropwise addition of dilute sulfuric acid while stirring.

• pH Adjustment: Continue adding acid until the pH is approximately 4.[22]

• Precipitation: Gently boil the neutralized solution for 5-10 minutes to precipitate a fine, black hydrated osmium dioxide.[22]

• Purification: Wash the precipitate with a hot 1% ammonium chloride solution, followed by several washes with deionized water to remove alkali salt impurities.[22]

• Drying: Dry the purified precipitate in a low-temperature oven (60-80 °C).

Synthesis of high-purity osmium hydroxide oxide.

Synthesis of Osmium(IV) Chloride (OsCl₄)

Osmium(IV) chloride can be synthesized via direct chlorination of osmium metal or by the reaction of osmium tetroxide with a chlorinating agent.[15]

High-Temperature Polymorph (Black):

• Place osmium metal powder in a quartz tube within a tube furnace.

• Heat the furnace to approximately 700 °C.[14]

• Pass a stream of dry chlorine gas over the heated osmium metal.

• The black, high-temperature form of OsCl₄ will sublime and can be collected in a cooler part of the apparatus.

Low-Temperature Polymorph (Reddish-Brown):

• Reflux a solution of osmium tetroxide in thionyl chloride (SOCl₂).[14]

• The reddish-brown, low-temperature form of OsCl₄ will precipitate from the solution.

• Isolate the product by filtration and wash with a suitable solvent, such as carbon tetrachloride, followed by drying under vacuum.

Synthesis of Potassium Hexachloroosmate(IV) (K₂[OsCl₆])

This salt can be prepared by the reduction of osmium tetroxide in the presence of potassium chloride.[19]

• Dissolve osmium tetroxide in hydrochloric acid containing a reducing agent, such as ethanol. This reduces the osmium from the +8 to the +4 oxidation state, forming hexachloroosmic acid (H₂[OsCl₆]).

• Add a stoichiometric amount of potassium chloride (KCl) to the solution.

• The less soluble potassium hexachloroosmate(IV) will precipitate from the solution.

• Isolate the dark red to black crystals by filtration, wash with a small amount of cold water, and dry.

Characterization of Osmium(IV) Compounds

A variety of analytical techniques are employed to characterize Osmium(IV) compounds.

• X-ray Crystallography: This is a powerful technique for determining the precise three-dimensional structure of crystalline Os(IV) compounds, providing information on bond lengths and angles.[23][24][25][26]

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the vibrational modes of molecules, which can confirm the presence of specific functional groups and ligands attached to the osmium center.[27][28]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While the paramagnetic nature of some Os(IV) complexes can lead to broad signals, NMR spectroscopy, particularly ¹H NMR, can provide valuable structural information for diamagnetic Os(IV) compounds.[27][29][30][31][32]

• Mass Spectrometry: This technique is used to determine the molecular weight of the compound and can provide information about its fragmentation patterns.

• Magnetic Susceptibility Measurements: These measurements are used to determine the magnetic properties of Os(IV) compounds, which can provide insights into their electronic structure.[15]

Applications in Drug Development and Catalysis

Osmium compounds, including those in the +4 oxidation state, have shown promise in the field of drug development, particularly as anticancer agents.[7][8][9][33][34] The mechanism of action for some osmium-based anticancer compounds involves the induction of reactive oxygen species (ROS), leading to DNA damage and apoptosis in cancer cells.[34]

Mechanism of action for an Os(IV) anticancer agent.

In the realm of catalysis, osmium compounds are known to be effective catalysts for various organic transformations. A notable example is the Sharpless asymmetric dihydroxylation, which utilizes an osmium catalyst (generated in situ from a potassium osmate(VI) precursor, which can be considered a source of Os(IV) in the catalytic cycle) to convert alkenes to chiral diols with high enantioselectivity.[35]

Catalytic cycle of Sharpless asymmetric dihydroxylation.

Conclusion

The study of Osmium(IV) compounds, from their initial discovery to their modern applications, reveals a rich and complex area of inorganic chemistry. The methodologies for their synthesis and isolation, coupled with advanced characterization techniques, continue to provide valuable insights for researchers. The unique properties of these compounds position them as promising candidates for further exploration in the development of novel therapeutics and efficient catalytic systems. This guide serves as a foundational resource to aid in these ongoing scientific endeavors.

References

• 1. chemicool.com [chemicool.com]
• 2. briandcolwell.com [briandcolwell.com]
• 3. WebElements Periodic Table » Osmium » historical information [winter.group.shef.ac.uk]
• 4. Osmium - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Osmium compounds - Wikipedia [en.wikipedia.org]
• 7. csmres.co.uk [csmres.co.uk]
• 8. Development of anticancer agents: wizardry with osmium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Future potential of osmium complexes as anticancer drug candidates, photosensitizers and organelle-targeted probes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 10. CAS 12036-02-1: Osmium oxide (OsO2) | CymitQuimica [cymitquimica.com]
• 11. Osmium dioxide - Wikipedia [en.wikipedia.org]
• 12. Osmium oxide (OsO2) | O2Os | CID 187574 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. americanelements.com [americanelements.com]
• 14. Osmium(IV)-chlorid – Wikipedia [de.wikipedia.org]
• 15. Osmium tetrachloride | 10026-01-4 | Benchchem [benchchem.com]
• 16. WebElements Periodic Table » Osmium » osmium tetrachloride [winter.group.shef.ac.uk]
• 17. osmium(IV) chloride [chemister.ru]
• 18. Osmium tetrachloride | Cl4Os | CID 4070891 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. Potassium hexachloroosmate - Wikipedia [en.wikipedia.org]
• 20. chemimpex.com [chemimpex.com]
• 21. Potassium hexachloroosmate(IV) [myskinrecipes.com]
• 22. benchchem.com [benchchem.com]
• 23. researchgate.net [researchgate.net]
• 24. Synthesis and X-ray crystal structures of the first tetrahedral osmium(IV) compounds, tetrakis(cyclohexyl)osmium(IV) and tetrakis(o-methylphenyl)osmium(IV) - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 25. pubs.acs.org [pubs.acs.org]
• 26. The x-ray crystal structures of the oxo-osmium complexes, OsO2(OH)2phen (1) and Os2O6py4 (2) | Semantic Scholar [semanticscholar.org]
• 27. girolami-group.chemistry.illinois.edu [girolami-group.chemistry.illinois.edu]
• 28. researchgate.net [researchgate.net]
• 29. Use of a dihydrogen osmium complex as a versatile 1H NMR recognition probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. Osmium(IV) complexes with 1H- and 2H-indazoles: Tautomer identity versus spectroscopic properties and antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]
• 31. (Os) Osmium NMR [chem.ch.huji.ac.il]
• 32. Reddit - The heart of the internet [reddit.com]
• 33. researchgate.net [researchgate.net]
• 34. Potent organo-osmium compound shifts metabolism in epithelial ovarian cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 35. benchchem.com [benchchem.com]

The Core Electrochemical Properties of Osmium(IV): An In-depth Technical Guide for Researchers and Drug Development Professionals

An exploration into the fundamental electrochemical behavior of Osmium(IV) reveals a landscape of rich redox chemistry, offering significant potential for applications in catalysis, materials science, and notably, in the design of novel therapeutic agents. This technical guide provides a comprehensive overview of the core electrochemical properties of Os(IV), with a focus on its redox potentials, electron transfer kinetics, and the methodologies employed for their characterization. Furthermore, it delves into the emerging role of osmium's redox activity in the mechanism of action of anticancer complexes.

Introduction to the Electrochemical Landscape of Osmium(IV)

Osmium, a member of the platinum group metals, is distinguished by its ability to exist in a wide range of oxidation states, from -2 to +8. The Osmium(IV) oxidation state is a crucial nexus in this spectrum, participating in key redox couples such as Os(IV)/Os(III) and Os(V)/Os(IV). The electrochemical accessibility of these states and the fine-tuning of their redox potentials through ligand design are central to the diverse applications of osmium complexes.

In the context of drug development, the redox properties of metal complexes are of paramount importance. The ability of an osmium complex to undergo redox cycling in a biological environment can be harnessed to induce oxidative stress selectively in cancer cells, a promising strategy for anticancer therapy.[1][2][3] This guide will explore the fundamental electrochemical principles that underpin these applications.

Quantitative Electrochemical Data of Osmium(IV) Complexes

The redox potential of an Os(IV) complex is a critical parameter that dictates its thermodynamic tendency to be oxidized or reduced. This property is highly sensitive to the coordination environment of the osmium center, including the nature of the ligands and the overall geometry of the complex. The following tables summarize key quantitative electrochemical data for a selection of Osmium(IV) complexes from the literature.

Table 1: Redox Potentials of Selected Osmium(IV) Complexes

Complex	Redox Couple	E°' (V vs. reference)	Solvent/Electrolyte	Reference
[Os(bpy)(Cl)3(NCN)]	Os(IV)/Os(III)	-0.40 V vs. SSCE	0.1 M TBAH/DMF	[4]
[Os(bpy)(Cl)3(NCN)]	Os(V)/Os(IV)	+0.90 V vs. SSCE	0.1 M TBAH/DMF	[4]
trans-[Os(L-L)2X2]2+ (various diphosphine/diarsine ligands)	Os(IV)/Os(III)	Reversible couples observed	-
Os(2-tolyl)4	Os(IV)/Os(III) (1-/0)	-1.89 V vs. Fc+/Fc	THF	[5]
Os(2-tolyl)4	Os(V)/Os(IV) (0/1+)	+0.41 V vs. Fc+/Fc	THF	[5]
Os(2,5-xylyl)4	Os(IV)/Os(III) (1-/0)	-1.96 V vs. Fc+/Fc	CH2Cl2	[5]
Os(2,5-xylyl)4	Os(V)/Os(IV) (0/1+)	+0.33 V vs. Fc+/Fc	CH2Cl2	[5]
OsO4	Os(VIII)/Os(IV) in OsO2	+1.02 V vs. SHE	Aqueous	[6][7]
OsO4	Os(VIII)/Os(0)	+0.838 V vs. SHE	Aqueous	[6][7]

Note: The reference electrode used should always be considered when comparing redox potential values. Common reference electrodes include the Saturated Calomel Electrode (SCE), Silver/Silver Chloride (Ag/AgCl), and the Ferrocene/Ferrocenium (Fc+/Fc) couple.

Table 2: Electron Transfer Kinetic Data for Osmium Complexes

Information on heterogeneous electron transfer rate constants (k°) for Os(IV) complexes is not widely tabulated and is often highly dependent on the specific complex, electrode material, and experimental conditions. Researchers are encouraged to determine these parameters empirically for their systems of interest.

Experimental Protocols for Electrochemical Characterization

The study of the electrochemical properties of Osmium(IV) complexes relies on a suite of powerful analytical techniques. Cyclic voltammetry and spectroelectrochemistry are two of the most fundamental and informative methods.

Cyclic Voltammetry (CV)

Cyclic voltammetry is an essential technique for probing the redox behavior of a species in solution. It provides information on the redox potentials, the reversibility of electron transfer processes, and can offer insights into the kinetics of electron transfer and coupled chemical reactions.

Detailed Methodology for Cyclic Voltammetry of an Osmium(IV) Complex:

• Preparation of the Electrolyte Solution:

  • Choose an appropriate solvent in which the Os(IV) complex and the supporting electrolyte are soluble. For non-aqueous measurements, common solvents include acetonitrile (MeCN), dichloromethane (DCM), and dimethylformamide (DMF).[8] For aqueous studies, buffered solutions are often necessary to control the pH.

  • The supporting electrolyte is crucial for ensuring solution conductivity. A non-reactive electrolyte, such as tetrabutylammonium hexafluorophosphate (TBAPF6) or tetrabutylammonium perchlorate (TBAP), is typically used at a concentration of 0.1 M.

  • Prepare a solution of the Os(IV) complex of interest at a known concentration, typically in the range of 0.1 to 1 mM.

• Electrochemical Cell Setup:

  • A standard three-electrode cell is used, consisting of a working electrode (e.g., glassy carbon, platinum, or gold), a reference electrode (e.g., Ag/AgCl or a pseudo-reference electrode like a silver wire, which must be calibrated against a known standard like Fc+/Fc), and a counter electrode (typically a platinum wire or gauze).

  • Assemble the cell, ensuring the electrodes are properly immersed in the electrolyte solution.

  • Deoxygenate the solution by bubbling with an inert gas (e.g., argon or nitrogen) for at least 15-20 minutes prior to the experiment and maintain an inert atmosphere over the solution during the measurement. Oxygen is electroactive and can interfere with the voltammogram.

• Cyclic Voltammetry Measurement:

  • Connect the electrodes to a potentiostat.

  • Set the experimental parameters in the software. Key parameters include:

    • Initial and Final Potentials: These define the potential window to be scanned. The window should be wide enough to encompass the redox events of interest. For many Os(IV) complexes, a range of -2.0 V to +2.0 V might be a suitable starting point, but this should be adjusted based on the specific complex.

    • Scan Rate (ν): This is the speed at which the potential is swept. A typical starting scan rate is 100 mV/s. Varying the scan rate can provide information about the nature of the redox process.

    • Number of Cycles: Typically, 1-3 cycles are sufficient to observe the redox behavior.

  • Run the experiment and record the cyclic voltammogram (a plot of current vs. potential).

• Data Analysis:

  • Identify the anodic (oxidation) and cathodic (reduction) peak potentials (Epa and Epc).

  • Calculate the formal reduction potential (E°') as the average of the peak potentials: E°' = (Epa + Epc) / 2.

  • Determine the peak potential separation (ΔEp = Epa - Epc). For a reversible one-electron process, ΔEp is theoretically 59 mV at 25 °C. Larger separations can indicate quasi-reversibility or irreversibility.

  • Analyze the ratio of the peak currents (ipa/ipc). A ratio of 1 is expected for a simple reversible process.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. In Vivo Selectivity and Localization of Reactive Oxygen Species (ROS) Induction by Osmium Anticancer Complexes That Circumvent Platinum Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. wiley-vch.de [wiley-vch.de]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. scribd.com [scribd.com]
• 7. chclab-chem.nsysu.edu.tw [chclab-chem.nsysu.edu.tw]
• 8. sop4cv.com [sop4cv.com]

Spectroscopic Characterization of Novel Osmium(IV) Complexes: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic techniques used to characterize novel Osmium(IV) complexes. Osmium, a rare platinum group metal, offers unique coordination chemistry and redox properties, making its complexes promising candidates for applications in catalysis and medicinal chemistry, particularly as anticancer agents. The Os(IV) oxidation state, with its d4 electron configuration, often results in paramagnetic complexes, necessitating a specialized approach to spectroscopic analysis. This guide details the experimental protocols and data interpretation for key spectroscopic methods and explores the biological pathways influenced by these fascinating compounds.

Core Spectroscopic Techniques and Data

The characterization of Osmium(IV) complexes relies on a suite of spectroscopic techniques to elucidate their electronic structure, geometry, and purity. Due to the paramagnetic nature of many Os(IV) compounds, certain techniques require specific experimental conditions and data interpretation strategies.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the complex, which are sensitive to the ligand environment and coordination geometry.

Table 1: UV-Vis Spectroscopic Data for Selected Osmium(IV) Complexes

Complex	Solvent	λmax (nm)	Molar Absorptivity (ε, M⁻¹cm⁻¹)	Reference
[Os(2-benzoylpyridine)Br₄]	DMSO	276	15,750	[1]
[Os(dipyridylamine)Br₄]	DMSO	272	25,800	[1]
[Os(o-phenylenediamine)Br₄]	DMSO	432	16,000	[1]
(H₂ind)[OsCl₅(2H-ind)]	THF	367, 518, 593	9,147, 3,853, 326	[2]
(H₂ind)[OsCl₅(2H-ind)]	DMF	368, 510, 595	10,000, 4,080, 251	[2]
(H₂ind)[OsCl₅(2H-ind)]	DMSO	367, 521, 597	5,687, 2,794, 304	[2]
[Os(OEP)(OEt)₂]	Not Specified	Not Specified	Not Specified	[3]
[Os(TPP)(OEt)₂]	Not Specified	Not Specified	Not Specified	[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy of paramagnetic Os(IV) complexes presents unique challenges due to signal broadening and large chemical shift ranges. However, it provides invaluable structural information. Both ¹H and ¹³C NMR are employed, and in some cases, ¹⁸⁷Os NMR can be utilized despite its very low sensitivity.[4]

Table 2: ¹H NMR Chemical Shift Data for Selected Osmium(IV) Complexes

Complex	Solvent	Proton	Chemical Shift (δ, ppm)	Reference
(H₂ind)[OsCl₅(2H-ind)]	DMSO-d₆	H₃	-14.54	[2]
(H₂ind)[OsCl₅(2H-ind)]	DMSO-d₆	H₆	-0.43	[2]
(H₂ind)[OsCl₅(2H-ind)]	DMSO-d₆	H₄	2.81	[2]
(H₂ind)[OsCl₅(2H-ind)]	DMSO-d₆	H₇	4.52	[2]
(H₂ind)[OsCl₅(2H-ind)]	DMSO-d₆	H₅	6.66	[2]
Tetrakis(2-tolyl)osmium(IV)	CDCl₃	-CH₃	2.30	[5]
Tetrakis(2-tolyl)osmium(IV)	CDCl₃	aryl-H	6.79, 6.94	[5]
Tetrakis(2-ethylphenyl)osmium(IV)	CDCl₃	-CH₃	0.52	[5]
Tetrakis(2-ethylphenyl)osmium(IV)	CDCl₃	-CH₂-	2.48	[5]
Tetrakis(2-ethylphenyl)osmium(IV)	CDCl₃	aryl-H	6.80, 6.92	[5]

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectroscopy is a powerful technique for studying paramagnetic species like Os(IV) complexes. It provides information about the electronic structure, including the g-tensor and hyperfine coupling constants, which are sensitive to the symmetry and nature of the metal-ligand bonds.

Table 3: EPR Spectroscopic Parameters for Osmium Complexes

Complex	Temperature	g-values	Hyperfine Coupling Constants (A)	Reference
Os(IV) complexes (general)	Low Temperature	Anisotropic	Often resolved for ¹⁸⁷Os and ¹⁸⁹Os	[6]
V(IV)O complexes (for comparison)	Room Temp & LNT	Anisotropic	Eight lines due to ⁵¹V (I=7/2)	[7]

Note: Specific EPR data for novel Os(IV) complexes is less commonly reported in introductory literature and often requires specialized studies. The principles are analogous to other transition metal complexes.

Experimental Protocols

Detailed and consistent experimental procedures are crucial for obtaining high-quality, reproducible spectroscopic data.

UV-Vis Spectroscopy Protocol

• Sample Preparation:

  • Dissolve a precisely weighed amount of the Osmium(IV) complex in a suitable, UV-transparent solvent (e.g., DMSO, DMF, THF, acetonitrile).

  • Prepare a stock solution of known concentration (typically in the range of 10⁻³ to 10⁻⁴ M).

  • Perform serial dilutions to obtain a series of solutions with concentrations that will yield absorbances in the optimal range of the spectrophotometer (typically 0.1 - 1.0).

• Instrument Setup:

  • Turn on the spectrophotometer and allow the lamps to warm up for at least 20 minutes to ensure a stable output.[8]

  • Select the desired wavelength range for scanning (e.g., 200-800 nm).

• Measurement:

  • Fill a clean quartz cuvette with the pure solvent to be used as a blank.

  • Place the blank cuvette in the spectrophotometer and record the baseline.

  • Rinse the cuvette with the sample solution before filling it.

  • Place the sample cuvette in the spectrophotometer and record the absorbance spectrum.

  • Repeat the measurement for each dilution.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λmax) for each electronic transition.

  • Use the Beer-Lambert law (A = εbc) to calculate the molar absorptivity (ε) at each λmax.

Paramagnetic NMR Spectroscopy Protocol

• Sample Preparation:

  • Dissolve the Osmium(IV) complex in a deuterated solvent (e.g., DMSO-d₆, CDCl₃). The concentration should be optimized to obtain a good signal-to-noise ratio without excessive line broadening.

  • Ensure the sample is free of particulate matter by filtration if necessary.

• Instrument Setup:

  • Use a high-field NMR spectrometer.

  • Due to the short relaxation times of paramagnetic samples, use a short repetition delay (e.g., T1) to increase the number of scans in a given time.

  • A wider spectral width is necessary to encompass the potentially large chemical shift range of paramagnetic signals.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Acquire a ¹³C NMR spectrum. Due to the low natural abundance of ¹³C and potential broadening, a larger number of scans will be required.

  • Consider using specialized pulse sequences designed for paramagnetic molecules if available.

  • For structural elucidation, 2D experiments like COSY and HMQC can be attempted, although cross-peaks may be broad.

• Data Analysis:

  • Reference the spectra using the residual solvent peak.

  • Integrate the signals where possible, although integration of broad signals can be inaccurate.

  • The interpretation of chemical shifts in paramagnetic complexes is complex, involving both contact and pseudocontact shift mechanisms, and may require theoretical calculations for a full understanding.[9][10]

EPR Spectroscopy Protocol

• Sample Preparation:

  • For solution-state EPR at room temperature, use a low-dielectric solvent to minimize microwave absorption.[11]

  • For frozen-solution EPR, dissolve the complex in a solvent that forms a good glass upon freezing (e.g., toluene, 2-methyltetrahydrofuran) to ensure a random orientation of the molecules.[12]

  • Solid powder samples can also be used.[13]

  • Load the sample into a quartz EPR tube. For frozen samples, the tube should be flash-frozen in liquid nitrogen.[11]

• Instrument Setup:

  • EPR spectrometers typically operate at X-band (~9.5 GHz) or Q-band (~35 GHz) frequencies.[12]

  • The sample is placed within a microwave cavity inside a strong electromagnet.

  • Measurements are usually performed at low temperatures (e.g., liquid nitrogen or liquid helium) to increase signal intensity and observe fine features.

• Measurement:

  • The magnetic field is swept while the microwave frequency is held constant.

  • The absorption of microwaves by the sample is detected and recorded as the first derivative of the absorption spectrum.

• Data Analysis:

  • The g-values are determined from the positions of the spectral features.

  • Hyperfine coupling constants (A) are measured from the splitting of the lines.[14]

  • Simulation of the experimental spectrum is often necessary to extract accurate EPR parameters, especially for anisotropic systems.

X-ray Crystallography Protocol

• Crystallization:

  • Grow single crystals of the Osmium(IV) complex of suitable size and quality. This is often the most challenging step and may require screening of various solvents, temperatures, and crystallization techniques (e.g., slow evaporation, vapor diffusion, layering).

• Data Collection:

  • Mount a single crystal on a goniometer.

  • Place the crystal in a stream of cold nitrogen gas (typically 100 K) to minimize radiation damage.

  • Use a single-crystal X-ray diffractometer with a suitable X-ray source (e.g., Mo Kα).

  • Collect a complete set of diffraction data by rotating the crystal in the X-ray beam.

• Structure Solution and Refinement:

  • Process the diffraction data to obtain a set of reflection intensities.

  • Solve the crystal structure using direct methods or Patterson methods to determine the initial positions of the atoms.

  • Refine the atomic positions and thermal parameters against the experimental data to obtain the final, accurate molecular structure.

• Data Analysis:

  • Analyze the final structure to determine bond lengths, bond angles, and coordination geometry.

  • The crystallographic data provides unambiguous proof of the molecular structure.

Visualizing Workflows and Biological Pathways

The development and application of novel Osmium(IV) complexes involve a systematic workflow and an understanding of their interactions with biological systems.

Experimental Workflow

The following diagram illustrates the typical workflow for the synthesis and characterization of novel Osmium(IV) complexes.

A typical experimental workflow for Os(IV) complexes.

Signaling Pathways in Anticancer Activity

Many osmium complexes exert their anticancer effects by modulating specific cellular signaling pathways. Two prominent examples are the Hypoxia-Inducible Factor-1α (HIF-1α) pathway and the Endoplasmic Reticulum (ER) stress pathway.

Under hypoxic conditions, often found in solid tumors, HIF-1α is stabilized and promotes tumor growth and angiogenesis. Some metal complexes can inhibit this pathway.

Inhibition of the HIF-1α signaling pathway by Os(IV) complexes.

Certain metal complexes can disrupt protein folding and calcium homeostasis in the ER, leading to ER stress and ultimately apoptosis in cancer cells.[15][16]

Induction of the ER stress pathway leading to apoptosis.

Conclusion

The spectroscopic characterization of novel Osmium(IV) complexes is a multifaceted process that requires a combination of techniques to fully elucidate their structures and properties. The paramagnetic nature of many of these complexes adds a layer of complexity to their analysis, particularly for NMR and EPR spectroscopy. However, with the appropriate experimental design and data interpretation, these methods provide invaluable insights. As the field of osmium-based therapeutics continues to grow, a thorough understanding of these characterization techniques is essential for the rational design and development of new and effective drug candidates. This guide serves as a foundational resource for researchers embarking on the exciting journey of exploring the chemistry and biological applications of novel Osmium(IV) complexes.

References

• 1. spuvvn.edu [spuvvn.edu]
• 2. Osmium(IV) complexes with 1H- and 2H-indazoles: Tautomer identity versus spectroscopic properties and antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HKU Scholars Hub: Novel osmium(IV) and -(V) porphyrins. Synthesis, spectroscopy, and electrochemistry [hub.hku.hk]
• 4. (Os) Osmium NMR [chem.ch.huji.ac.il]
• 5. par.nsf.gov [par.nsf.gov]
• 6. Mechanisms of Ligand Hyperfine Coupling in Transition-Metal Complexes: σ and π Transmission Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ethz.ch [ethz.ch]
• 8. m.youtube.com [m.youtube.com]
• 9. Paramagnetic Effects in NMR Spectroscopy of Transition-Metal Complexes: Principles and Chemical Concepts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Paramagnetic Effects in NMR Spectroscopy of Transition-Metal Complexes: Principles and Chemical Concepts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. acif.ucr.edu [acif.ucr.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Step-by-Step Guide to Prepare EPR Samples [ciqtekglobal.com]
• 14. documents.manchester.ac.uk [documents.manchester.ac.uk]
• 15. pubs.rsc.org [pubs.rsc.org]
• 16. Endoplasmic reticulum stress: an arising target for metal-based anticancer agents - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Synthesis and Characterization of Osmium(IV) Polyhydride Complexes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis and characterization of osmium(IV) polyhydride complexes, a class of compounds with significant potential in catalysis and medicinal chemistry. The information presented is collated from key research articles and aims to provide a comprehensive resource for professionals in the field.

Introduction

Osmium polyhydride complexes are organometallic compounds featuring an osmium center in a +4 oxidation state bonded to multiple hydride ligands. These complexes are of significant interest due to their unique structural and reactive properties. Their potential applications span from catalysis, including hydrogenation and hydrosilylation reactions, to the development of novel anticancer agents.[1][2][3][4][5] This document details the established synthetic routes and the primary analytical techniques employed for their characterization.

Synthesis of Osmium(IV) Polyhydride Complexes

The synthesis of osmium(IV) polyhydride complexes typically involves the reduction of osmium(III) or higher oxidation state precursors in the presence of a hydride source and ancillary ligands. Common starting materials include osmium halides and organometallic osmium complexes.

Synthesis of (C₅Me₅)OsH₃(L) Complexes

A well-established route to osmium(IV) trihydride complexes of the type (C₅Me₅)OsH₃(L) (where L is a Lewis base such as a phosphine or arsine) involves the reduction of an osmium(III) precursor.[6][7][8][9] The general workflow is depicted below.

Caption: Synthetic workflow for (C₅Me₅)OsH₃(L) complexes.

Experimental Protocol:

The synthesis begins with the addition of a Lewis base (L), such as triphenylphosphine (PPh₃) or triphenylarsine (AsPh₃), to a solution of (C₅Me₅)₂Os₂Br₄ in ethanol.[7][8] This reaction yields a mononuclear osmium(III) complex of the general formula (C₅Me₅)OsBr₂(L).[6][9] These paramagnetic complexes are then reacted with a reducing agent, typically sodium borohydride (NaBH₄), in ethanol to produce the desired osmium(IV) trihydride complexes, (C₅Me₅)OsH₃(L).[6][7] The reaction with NaBH₄ can be carried out at room temperature or under reflux, depending on the specific Lewis base used.[7]

Synthesis of [Li(pmdeta)][(C₅Me₅)OsH₄]

An osmium(IV) tetrahydride salt can be synthesized from an osmium(VI) pentahydride precursor.[10][11]

Caption: Synthesis of an osmium(IV) tetrahydride salt.

Experimental Protocol:

The osmium(VI) pentahydride complex, (C₅Me₅)OsH₅, is treated with tert-butyllithium in the presence of N,N,N',N'',N''-pentamethyldiethylenetriamine (pmdeta).[10][11] This reaction results in the formation of the osmium(IV) tetrahydride salt, [Li(pmdeta)][(C₅Me₅)OsH₄].[10][11]

Synthesis of Silyl-Osmium(IV)-Trihydride Complexes

Silyl-osmium(IV)-trihydride complexes can be prepared through the activation of a Si-H bond by an osmium(IV)-tetrahydride complex.[12][13]

Experimental Protocol:

The starting material, OsH₄{κ³-P,O,P-[xant(PⁱPr₂)₂]}, is treated with a tertiary silane (e.g., triethylsilane, triphenylsilane) in toluene under reflux.[12] This reaction leads to the formation of the corresponding silyl-osmium(IV)-trihydride derivative, OsH₃(SiR₃){κ³-P,O,P-[xant(PⁱPr₂)₂]}, and molecular hydrogen.[12]

Characterization of Osmium(IV) Polyhydride Complexes

A combination of spectroscopic and crystallographic techniques is essential for the unambiguous characterization of osmium(IV) polyhydride complexes.

Caption: General workflow for the characterization of Os(IV) polyhydride complexes.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for identifying and characterizing hydride ligands. The hydride resonances in osmium(IV) polyhydride complexes typically appear in the upfield region of the spectrum (negative chemical shifts). For example, in the (C₅Me₅)OsH₃(L) series, two hydride resonances are often observed in a 1:2 ratio, which is indicative of a four-legged piano stool geometry.[6][7] For the PPh₃ complex, these appear as doublets at δ -13.77 and δ -14.28.[7] In complexes with phosphine ligands, coupling to the ³¹P nucleus provides further structural information. For instance, the hydride resonance in (C₅Me₅)OsBr₂H[P(c-Hx)₃] appears as a doublet at δ -14.28 with a ²JHP coupling constant of 36.6 Hz.[7] For silyl-osmium(IV)-trihydride complexes, ³¹P{¹H} and ²⁹Si{¹H} NMR are also informative.[12][14][15]

Complex	¹H NMR Hydride Chemical Shifts (δ, ppm)	Coupling Constants (Hz)	Reference
(C₅Me₅)OsH₃(PPh₃)	-13.77 (d), -14.28 (d)	²JHP = 7.8, ²JHP = 33.5	[7]
(C₅Me₅)OsBr₂H[P(c-Hx)₃]	-14.28 (d)	²JHP = 36.6	[7]
[Li(pmdeta)][(C₅Me₅)OsH₄]	-16.9 (s)	-	[10]
OsH₅(SiHPh₂)(PⁱPr₃)₂	-9.73 (t)	²JH-P = 9.9	[14]
(PⁱPr₃)₂H₄Os=Pb=OsH₄(PⁱPr₃)₂	-8.07 (t)	²JH-P = 14.3	[16]

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the Os-H stretching and bending vibrations. For (C₅Me₅)OsH₃(L) complexes, three Os-H stretching bands are typically observed, which is consistent with a four-legged piano stool structure of Cs symmetry.[6][7] For example, the AsPh₃ complex exhibits bands at 2090, 2052, and 2026 cm⁻¹.[6][7] An Os-H bending band is also observed around 800 cm⁻¹.[7]

Complex	Os-H Stretching Frequencies (ν, cm⁻¹)	Reference
(C₅Me₅)OsH₃(AsPh₃)	2090, 2052, 2026	[6][7]
[Li(pmdeta)][(C₅Me₅)OsH₄]	2011	[10]
2-Th and 2-U heterometallic polyhydrides	1993 and 1990	[17]

X-ray Crystallography

Single-crystal X-ray diffraction provides definitive structural information, including bond lengths and angles. For example, the crystal structures of (C₅Me₅)OsH₃(AsPh₃) and (C₅Me₅)OsH₃(PPh₃) confirm their four-legged piano stool geometries.[6] The Os-As distance in the former is 2.3666(4) Å, and the Os-P bond distance in the latter is 2.2628(8) Å.[6] X-ray crystallography has also been used to characterize more complex structures, such as the linear Os=Pb=Os core in (PⁱPr₃)₂H₄Os=Pb=OsH₄(PⁱPr₃)₂.[16]

Complex	Selected Bond Distances (Å)	Selected Bond Angles (°)	Reference
(C₅Me₅)OsH₃(AsPh₃)	Os-As = 2.3666(4)	-	[6]
(C₅Me₅)OsH₃(PPh₃)	Os-P = 2.2628(8)	-	[6]
OsH₅(SiHPh₂)(PⁱPr₃)₂ (calculated)	Os-P(1) = 2.3618(5), Os-P(2) = 2.3621(5), Os-Si = 2.4063(5)	P(1)-Os-P(2) = 143.500(19), P(1)-Os-Si = 98.823(18), P(2)-Os-Si = 109.116(18)	[14]
(PⁱPr₃)₂H₄Os=Pb=OsH₄(PⁱPr₃)₂	Os-Pb = 2.5842(3), 2.5895(3)	-	[16]
OsH₃(SiPh₃){κ³-P,O,P-[xant(PⁱPr₂)₂]}	Os-P(1) = 2.3061(6), Os-O(1) = 2.284(2), Os-Si(1) = 2.3862(9)	P(1)-Os-P(1) = 158.63(4), O(1)-Os-Si(1) = 145.97(6)	[12][15]

Potential Applications in Drug Development

While the primary focus of the cited literature is on the synthesis and fundamental reactivity of osmium(IV) polyhydride complexes, the broader class of osmium compounds has shown significant promise as anticancer agents.[1][3] The diverse modes of action of osmium complexes, which can include redox modulation and DNA targeting, make them attractive candidates for drug development.[3] The reactivity of the hydride ligands in osmium(IV) polyhydride complexes could potentially be exploited for novel therapeutic strategies.

Caption: A logical workflow for the development of Os(IV) polyhydride complexes as potential therapeutic agents.

This generalized workflow outlines the logical progression from the synthesis of novel osmium(IV) polyhydride complexes to their potential development as anticancer drugs. Each step involves rigorous testing and characterization to identify promising lead compounds and elucidate their mechanisms of action.

Conclusion

This technical guide has provided a detailed overview of the synthesis and characterization of osmium(IV) polyhydride complexes. The methodologies and data presented, drawn from the scientific literature, offer a solid foundation for researchers and scientists working in this area. The unique properties of these complexes suggest their potential for further exploration, not only in catalysis but also in the exciting and challenging field of drug discovery.

References

• 1. Future potential of osmium complexes as anticancer drug candidates, photosensitizers and organelle-targeted probes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. Cyclometalated Osmium Compounds and beyond: Synthesis, Properties, Applications [mdpi.com]
• 3. Development of anticancer agents: wizardry with osmium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hydration of Aliphatic Nitriles Catalyzed by an Osmium Polyhydride: Evidence for an Alternative Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. girolami-group.chemistry.illinois.edu [girolami-group.chemistry.illinois.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. girolami-group.chemistry.illinois.edu [girolami-group.chemistry.illinois.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. files.core.ac.uk [files.core.ac.uk]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Silyl-Osmium(IV)-Trihydride Complexes Stabilized by a Pincer Ether-Diphosphine: Formation and Reactions with Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A Lead-μ2-Tetrylide Complex with Osmium(IV) Terminal Components - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Photolysis-driven bond activation by thorium and uranium tetraosmate polyhydride complexes - Chemical Science (RSC Publishing) DOI:10.1039/D4SC02380C [pubs.rsc.org]

Navigating the Reactivity Landscape of Osmium(IV) Tetraaryl Complexes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Homoleptic Osmium(IV) tetraaryl complexes, a unique class of organometallic compounds, have garnered increasing interest due to their remarkable stability, rich redox chemistry, and potential applications in materials science and catalysis.[1][2] This technical guide provides an in-depth exploration of the reactivity of these complexes, moving beyond their synthesis to detail their transformations at both the osmium center and the peripheral aryl ligands. The information presented herein is intended to serve as a comprehensive resource for researchers seeking to harness the synthetic potential of these versatile molecules.

I. Synthesis of Osmium(IV) Tetraaryl Complexes: An Improved, Safer Protocol

The traditional synthesis of Osmium(IV) tetraaryl complexes involved the use of the highly toxic and volatile OsO₄.[1][2] A significant advancement in the field has been the development of a safer and higher-yielding route utilizing the air-stable precursor, tetra-n-octylammonium hexabromoosmate(IV), ((Oct₄N)₂[OsBr₆]).[1][2][3] This method not only avoids the hazards associated with OsO₄ but also minimizes the formation of osmium(VI) oxoaryl byproducts, simplifying purification.[1][2]

Experimental Protocol: General Synthesis of Os(aryl)₄ from (Oct₄N)₂[OsBr₆]

A general procedure involves the reaction of (Oct₄N)₂[OsBr₆] with an appropriate aryl Grignard reagent in an ethereal solvent. The ortho-substituents on the aryl ligands are crucial for the stability of the resulting complexes, preventing decomposition pathways such as reductive elimination.[2]

Materials:

• (Oct₄N)₂[OsBr₆]

• Arylmagnesium bromide (e.g., 2-tolylmagnesium bromide, 2,5-xylylmagnesium bromide) in THF

• Anhydrous Tetrahydrofuran (THF)

• Hexanes

• Dichloromethane (CH₂Cl₂)

• Silica gel for column chromatography

Procedure:

• To a solution of (Oct₄N)₂[OsBr₆] in anhydrous THF, add a solution of the arylmagnesium bromide in THF dropwise at room temperature.

• Stir the reaction mixture at room temperature for the specified time (typically several hours).

• Remove the solvent under reduced pressure.

• Extract the crude product with hexanes.

• Purify the product by column chromatography on silica gel using a hexanes/CH₂Cl₂ solvent gradient.[4]

This improved protocol has facilitated the synthesis of a range of Os(aryl)₄ complexes, including the previously inaccessible Os(mesityl)₄.[1][2][3]

Synthesis Workflow

Improved Synthesis of Os(IV) Tetraaryl Complexes.

II. Reactivity at the Osmium Center

The Os(IV) center in tetraaryl complexes exhibits a rich reactivity, primarily involving redox changes and ligand-induced transformations.

A. Reductive Coupling with Nucleophiles

Treatment of Os(IV) tetraaryl complexes with small nucleophiles such as trimethylphosphine (PMe₃) or carbon monoxide (CO) induces a reductive coupling of two aryl ligands to form an η⁶-biaryl ligand, with the osmium center being reduced to Os(II).[5] This reaction is a key transformation, demonstrating the ability to form new C-C bonds directly from the osmium complex.

Reaction: Os(aryl)₄ + 2L → Os(η⁶-biaryl)(L)₂ + biaryl (where L = PMe₃, CO)

• Dissolve Os(2-tolyl)₄ in a suitable solvent (e.g., hexane).

• Add an excess of trimethylphosphine (PMe₃) to the solution.

• Observe a rapid color change from black to yellow, indicating the formation of the Os(II) η⁶-biaryl complex.[1][3]

• Isolate and purify the product using standard organometallic techniques.

B. Oxidation to Osmium(VI) Monooxo Complexes

Osmium(IV) tetraaryl complexes can be oxidized to the corresponding Osmium(VI) monooxo species, OsO(aryl)₄, using oxidizing agents like 3-chloroperoxybenzoic acid (m-CPBA).[5]

Reaction: Os(aryl)₄ + m-CPBA → OsO(aryl)₄ + 3-chlorobenzoic acid

• Dissolve Os(2-tolyl)₄ in a chlorinated solvent such as dichloromethane (CH₂Cl₂).

• Cool the solution to 0 °C.

• Add a solution of m-CPBA in CH₂Cl₂ dropwise to the cooled solution.

• Allow the reaction to stir for a specified period while monitoring by TLC.

• Upon completion, quench the excess m-CPBA with a reducing agent (e.g., sodium sulfite solution).

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography.

Reactivity Pathways at the Osmium Center

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Friedel–Crafts Acylation [sigmaaldrich.com]
• 3. rtong.people.ust.hk [rtong.people.ust.hk]
• 4. researchgate.net [researchgate.net]
• 5. Osmium(IV) Tetraaryl Complexes Formed from Prefunctionalized Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking the Catalytic Potential of Osmium(IV): A Technical Guide for Researchers

A deep dive into the catalytic prowess of Osmium(IV) complexes, this whitepaper provides researchers, scientists, and drug development professionals with a comprehensive technical guide to its applications in key organic transformations. This document outlines detailed experimental protocols, presents quantitative performance data, and visualizes the underlying catalytic cycles.

Introduction

Long considered a less active counterpart to ruthenium, osmium is emerging as a powerful and versatile catalyst in homogeneous catalysis.[1][2] Osmium(IV) complexes, in particular, have demonstrated remarkable activity and stability in a range of important chemical reactions, including hydrogenations, dehydrogenations, and dihydroxylations.[1] Their unique electronic properties and coordination chemistry offer opportunities for the development of highly efficient and selective catalytic systems. This guide serves as a preliminary investigation into the catalytic activity of Osmium(IV), providing practical experimental details and performance metrics to facilitate further research and application in fields such as drug discovery and fine chemical synthesis.

Data Presentation: A Comparative Overview of Catalytic Performance

The catalytic efficiency of Osmium(IV) complexes is highlighted in the following tables, which summarize key performance indicators such as yield, enantiomeric excess (ee), turnover number (TON), and turnover frequency (TOF) for various transformations.

Table 1: Osmium(IV)-Catalyzed Asymmetric Transfer Hydrogenation of Ketones

Entry	Ketone Substrate	Osmium Catalyst	Base	S/C Ratio	Time (h)	Conversion (%)	ee (%)	TOF (h⁻¹)
1	Acetophenone	[OsCl₂(p-cymene)(R,R-TsDPEN)]	HCO₂H/TEA	2000:1	24	>93	>93 (S)	63.6
2	4-Bromoacetophenone	[OsBr(p-cymene)(R,R-TsDPEN)]	HCO₂H/TEA	2000:1	24	>93	>93 (S)	81
3	4-Iodoacetophenone	[OsI(p-cymene)(R,R-TsDPEN)]	HCO₂H/TEA	2000:1	24	>93	>93 (S)	87

Data sourced from references[3][4]. S/C = Substrate-to-catalyst ratio. TEA = Triethylamine.

Table 2: Osmium-Catalyzed Acceptorless Dehydrogenation of Alcohols

Entry	Alcohol Substrate	Osmium Catalyst	Base	S/C Ratio	Time (h)	Conversion (%)	TON	TOF (h⁻¹)
1	1-Phenylethanol	OsH₄[HN(C₂H₄PⁱPr₂)₂]	-	1000:1	24	High	~900	-
2	Benzyl alcohol	OsHCl(CO)[HN(C₂H₄PⁱPr₂)₂]	tBuOK	1000:1	12	High	-	>1000
3	Cyclohexanol	OsH₂(CO)[HN(C₂H₄PⁱPr₂)₂]	tBuOK	10000:1	24	High	>9000	~375

Data compiled from references[2][5][6]. TON and TOF values are approximate and depend on specific reaction conditions.

Table 3: Osmium-Catalyzed Dihydroxylation of Alkenes

Entry	Alkene Substrate	Osmium Catalyst System	Ligand	Yield (%)	ee (%)
1	Styrene	K₂OsO₂(OH)₄ / K₃Fe(CN)₆	(DHQD)₂PHAL	94	99
2	trans-Stilbene	K₂OsO₂(OH)₄ / K₃Fe(CN)₆	(DHQ)₂PHAL	98	98
3	1-Octene	K₂OsO₂(OH)₄ / NMO	(DHQD)₂PHAL	92	95

Data is representative of Sharpless Asymmetric Dihydroxylation reactions.

Experimental Protocols

This section provides detailed methodologies for key Osmium(IV)-catalyzed reactions.

Protocol 1: Asymmetric Transfer Hydrogenation of Acetophenone

This procedure details the reduction of acetophenone to 1-phenylethanol using an Osmium(II) precatalyst that forms the active Os(IV) species in the catalytic cycle.

Materials:

• [OsCl₂(p-cymene)(R,R-TsDPEN)] catalyst

• Acetophenone

• Formic acid/Triethylamine azeotropic mixture (5:2)

• Anhydrous solvent (e.g., Dichloromethane or Isopropanol)

• Standard laboratory glassware and stirring equipment

• Inert atmosphere setup (e.g., Schlenk line or glovebox)

Procedure:

• In a glovebox or under an inert atmosphere, dissolve the Osmium catalyst in the chosen anhydrous solvent in a Schlenk flask.

• Add the acetophenone substrate to the solution. The typical substrate-to-catalyst ratio (S/C) is 2000:1.

• Add the formic acid/triethylamine azeotrope as the hydride source.

• Seal the flask and stir the reaction mixture at the desired temperature (e.g., 310 K) for 24 hours.

• Monitor the reaction progress by a suitable analytical technique (e.g., GC or ¹H NMR).

• Upon completion, quench the reaction by adding water.

• Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting 1-phenylethanol by column chromatography on silica gel.

• Determine the enantiomeric excess of the product using chiral GC or HPLC.[3]

Protocol 2: Acceptorless Dehydrogenation of Benzyl Alcohol

This protocol describes the oxidation of benzyl alcohol to benzaldehyde, generating H₂ as the only byproduct.

Materials:

• Osmium pincer catalyst (e.g., OsH₄[HN(C₂H₄PⁱPr₂)₂])

• Benzyl alcohol

• Base (e.g., tBuOK)

• Anhydrous, high-boiling solvent (e.g., toluene or xylene)

• Standard laboratory glassware with a reflux condenser

• Inert atmosphere setup

Procedure:

• Under an inert atmosphere, add the Osmium pincer catalyst and the base to a Schlenk flask containing the anhydrous solvent.

• Add the benzyl alcohol substrate to the mixture.

• Heat the reaction mixture to reflux under a continuous flow of inert gas to allow for the removal of the generated H₂.

• Monitor the reaction progress by TLC or GC.

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture through a short pad of silica gel to remove the catalyst.

• Remove the solvent under reduced pressure to obtain the crude benzaldehyde.

• Purify the product by distillation or column chromatography if necessary.[7][8]

Catalytic Cycles and Mechanistic Insights

The following diagrams, generated using the DOT language, illustrate the proposed catalytic cycles for key Osmium(IV)-catalyzed reactions.

Caption: Proposed catalytic cycle for acceptorless dehydrogenation of alcohols.

Caption: Simplified catalytic cycle for transfer hydrogenation of ketones.

Caption: Catalytic cycle for Sharpless asymmetric dihydroxylation.

Conclusion

The catalytic activity of Osmium(IV) complexes presents a compelling area for further exploration. The high turnover numbers and frequencies observed in various reactions underscore their potential as robust and efficient catalysts.[2] The detailed experimental protocols and mechanistic insights provided in this guide are intended to serve as a foundational resource for researchers aiming to harness the synthetic utility of Osmium(IV) catalysis. Future work in this area will likely focus on the design of novel ligand architectures to further enhance catalytic performance and expand the substrate scope, paving the way for new applications in complex molecule synthesis and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. Recent advances in osmium-catalyzed hydrogenation and dehydrogenation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tracking Reactions of Asymmetric Organo‐Osmium Transfer Hydrogenation Catalysts in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Acceptorless dehydrogenative coupling reactions with alcohols over heterogeneous catalysts - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Catalytic Acceptorless Dehydrogenation (CAD) of Secondary Benzylic Alcohols into Value-Added Ketones Using Pd(II)–NHC Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

The Synthesis, Characterization, and Application of Osmium(IV) Organometallic Compounds: A Technical Review

For Researchers, Scientists, and Drug Development Professionals

Osmium, the densest naturally occurring element, possesses a rich and versatile organometallic chemistry. Among its various oxidation states, Osmium(IV) organometallic compounds have emerged as a significant class of molecules with intriguing structural motifs and diverse applications, ranging from catalysis to medicinal chemistry. This technical guide provides a comprehensive overview of the synthesis, characterization, and applications of Osmium(IV) organometallic compounds, with a focus on quantitative data, detailed experimental protocols, and the elucidation of their mechanisms of action.

Synthesis of Osmium(IV) Organometallic Compounds

The synthesis of Os(IV) organometallic compounds often involves the use of well-defined precursors and carefully controlled reaction conditions to manage the oxidation state of the metal center. Key synthetic strategies include reactions with Grignard reagents, reduction of higher oxidation state osmium precursors, and oxidation of lower oxidation state osmium complexes.

Synthesis of Homoleptic Osmium(IV) Tetraaryl Complexes

A robust method for the synthesis of homoleptic Osmium(IV) tetraaryl complexes, Os(aryl)₄, utilizes the Os(IV) salt, (Oct₄N)₂[OsBr₆], as a starting material. This precursor is favored over osmium tetroxide (OsO₄) due to its Os(IV) oxidation state, which aligns with the desired product. The tetraoctylammonium cations enhance the solubility of the salt in common organic solvents. The general synthetic route involves the reaction of (Oct₄N)₂[OsBr₆] with an appropriate aryl Grignard reagent.

Experimental Protocol: General Synthesis of Os(aryl)₄ Complexes

• Grignard Reagent Formation: Prepare the aryl Grignard reagent (ArMgX) through standard methods, such as halogen/magnesium insertion or exchange, in an anhydrous ethereal solvent like tetrahydrofuran (THF) under an inert atmosphere (e.g., argon).

• Reaction with Osmium Precursor: In a separate Schlenk flask, dissolve (Oct₄N)₂[OsBr₆] in anhydrous THF.

• Addition and Reaction: Slowly add the freshly prepared Grignard reagent solution to the stirred solution of the osmium precursor at a controlled temperature (often room temperature or below).

• Quenching and Workup: After the reaction is complete (monitored by techniques like TLC or NMR), quench the reaction mixture, typically with a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Extract the product into an organic solvent (e.g., dichloromethane or diethyl ether). Wash the organic layer with brine, dry it over an anhydrous salt (e.g., MgSO₄), and remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system to yield the desired Os(aryl)₄ complex. Yields for these reactions can range from 10% to 77%.

Synthesis of Osmium(IV) Polyhydride Complexes

Osmium(IV) polyhydride complexes, such as those with the stoichiometry (C₅Me₅)OsH₃(L), are another important class of Os(IV) organometallics. Their synthesis typically starts from an Os(III) precursor, (C₅Me₅)OsBr₂(L), which is then reduced.[1]

Experimental Protocol: Synthesis of (C₅Me₅)OsH₃(L) Complexes [1]

• Precursor Synthesis: Synthesize the mononuclear Os(III) precursor, (C₅Me₅)OsBr₂(L) (where L is a Lewis base like PPh₃ or AsPh₃), by reacting the dinuclear osmium complex (C₅Me₅)₂Os₂Br₄ with the desired Lewis base in a solvent such as ethanol or THF under an inert atmosphere.[1]

• Reduction: In a Schlenk flask, dissolve the paramagnetic (C₅Me₅)OsBr₂(L) complex in ethanol.

• Addition of Reducing Agent: Add a reducing agent, such as sodium borohydride (NaBH₄), to the solution. The reaction is typically carried out at room temperature.

• Isolation: Upon completion of the reaction, the Os(IV) trihydride product, (C₅Me₅)OsH₃(L), can be isolated by filtration and purified by washing with appropriate solvents. All manipulations should be performed using standard Schlenk techniques to exclude air and moisture.[1]

Synthetic Pathway for (C₅Me₅)OsH₃(L)

References

• 1. girolami-group.chemistry.illinois.edu [girolami-group.chemistry.illinois.edu]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Air-Stable Osmium(IV) Tetraaryl Complexes

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of air-stable Osmium(IV) tetraaryl complexes. The presented methodology offers a significant improvement over older methods that utilize the highly toxic and volatile OsO₄, providing higher yields and a safer, more straightforward procedure.[1][2][3][4] This protocol is based on the use of a novel, less hazardous precursor, tetra-n-octylammonium hexabromoosmate(IV) ((Oct₄N)₂[OsBr₆]), which reacts with aryl Grignard reagents to produce the desired Os(IV) tetraaryl complexes.[1][2][5][6] These complexes are robust, can be purified by chromatography in air, and exhibit interesting electrochemical and optical properties.[1][2]

Overview of the Synthetic Strategy

The synthesis is a two-step process. First, the (Oct₄N)₂[OsBr₆] precursor is prepared via a cation exchange reaction. Second, this precursor is reacted with an appropriate arylmagnesium bromide (Grignard reagent) to yield the final Osmium(IV) tetraaryl complex. This method avoids the formation of osmium(VI) oxoaryl side products that often complicate purification in reactions starting from OsO₄.[1][5][6]

Experimental Protocols

Synthesis of Tetra-n-octylammonium Hexabromoosmate(IV) ((Oct₄N)₂[OsBr₆])

This protocol outlines the preparation of the key precursor salt, which is soluble in common organic solvents like THF.[5][6]

Materials:

• Ammonium hexachloroosmate(IV) ((NH₄)₂[OsCl₆])

• Hydrobromic acid (HBr)

• Ammonium bromide (NH₄Br)

• Tetra-n-octylammonium bromide ((Oct₄N)Br)

• Ethanol

• 2-Propanol

• Deionized water

Procedure:

• The synthesis starts from the commercially available (NH₄)₂[OsCl₆].

• A cation exchange protocol is employed to replace the ammonium cations with tetra-n-octylammonium cations.

• In a typical procedure, (NH₄)₂[OsCl₆] is treated with HBr and NH₄Br in ethanol.

• The resulting hexabromoosmate(IV) species is then reacted with tetra-n-octylammonium bromide in a mixture of 2-propanol and deionized water.

• The product, (Oct₄N)₂[OsBr₆], precipitates as a powder and can be isolated by filtration.

• The synthesis of (Oct₄N)₂[OsBr₆] has been reported to proceed in high yield (91%).[1]

General Protocol for the Synthesis of Osmium(IV) Tetraaryl Complexes (Os(aryl)₄)

This general procedure can be adapted for various aryl Grignard reagents. The use of ortho-methylated aryl ligands is noted to enhance the stability of the resulting complexes.[1]

Materials:

• (Oct₄N)₂[OsBr₆]

• Arylmagnesium bromide (e.g., 2-tolylmagnesium bromide, 2,5-xylylmagnesium bromide, or mesitylmagnesium bromide) in a suitable solvent (e.g., THF)

• Anhydrous tetrahydrofuran (THF)

• Solvents for chromatography (e.g., hexanes, dichloromethane)

• Silica gel

Procedure:

• In a reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve (Oct₄N)₂[OsBr₆] in anhydrous THF.

• Cool the solution to a suitable temperature (e.g., 0 °C or room temperature, depending on the specific aryl Grignard reagent).

• Slowly add the arylmagnesium bromide solution to the stirred solution of the osmium precursor. The molar ratio of the Grignard reagent to the osmium complex is crucial and should be optimized for each specific ligand.

• Allow the reaction mixture to stir for a specified period, which can range from hours to overnight, allowing the reaction to go to completion.

• After the reaction is complete, quench the reaction mixture, for example, with a saturated aqueous solution of ammonium chloride.

• Extract the product into an organic solvent like dichloromethane.

• Wash the organic layer with water and brine, then dry it over an anhydrous salt such as sodium sulfate.

• Remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel in air, typically using a solvent system such as a gradient of hexanes and dichloromethane.[1][3]

Data Presentation

The following tables summarize the yields and key structural parameters for selected air-stable Osmium(IV) tetraaryl complexes synthesized via this protocol.

Table 1: Synthetic Yields of Os(aryl)₄ Complexes.

Complex	Aryl Ligand	Precursor	Yield (%)	Reference
Os(2-tolyl)₄ (Os1)	2-methylphenyl	(Oct₄N)₂[OsBr₆]	75	[1]
Os(2,5-xylyl)₄ (Os2)	2,5-dimethylphenyl	(Oct₄N)₂[OsBr₆]	76	[1]
Os(mesityl)₄ (Os3)	2,4,6-trimethylphenyl	(Oct₄N)₂[OsBr₆]	5	[2][3][7]
Os(2-tolyl)₄ (Os1)	(Oct₄N)₂[OsCl₆]	30	[1]
Os(2,5-xylyl)₄ (Os2)	(Oct₄N)₂[OsCl₆]	44	[1]
Os(4-fluoro-2,5-dimethylphenyl)₄	4-fluoro-2,5-dimethylphenyl	(Oct₄N)₂[OsBr₆]	77	[5]
Os(4-chloro-2,5-dimethylphenyl)₄	4-chloro-2,5-dimethylphenyl	(Oct₄N)₂[OsBr₆]	60	[5]
Os(4-bromo-2,5-dimethylphenyl)₄	4-bromo-2,5-dimethylphenyl	(Oct₄N)₂[OsBr₆]	59	[5]
Os(2,5-dimethyl-4-(methylthio)phenyl)₄	2,5-dimethyl-4-(methylthio)phenyl	(Oct₄N)₂[OsBr₆]	23	[5]

Table 2: Selected Structural Parameters for Os(aryl)₄ Complexes.

Complex	Average Os-C Bond Length (Å)	Geometry	Reference
Os(2,5-xylyl)₄ (Os2)	2.008(4)	Distorted tetrahedral	[1]
Os(mesityl)₄ (Os3)	2.037(3)	Distorted tetrahedral	[1]
Os(4-bromo-2-methylphenyl)₄	1.9965(8)	Distorted tetrahedral	[5]
Os(2-chlorophenyl)₄	2.0560(10)	Distorted tetrahedral	[5]

Visualization of the Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of air-stable Osmium(IV) tetraaryl complexes.

Caption: Workflow for the synthesis of Os(IV) tetraaryl complexes.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Osmium(IV) Tetraaryl Complexes Formed from Prefunctionalized Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols for Os(aryl)4 Synthesis using (Oct4N)2[OsBr6] as a Precursor

Audience: Researchers, scientists, and drug development professionals.

Introduction

The synthesis of transition metal(IV) tetraaryl, M(aryl)4, complexes is of significant interest as they represent promising functional building blocks for advanced organometallic materials.[1][2][3][4] Historically, the synthesis of osmium(IV) tetraaryl complexes has been challenging, often relying on the volatile and highly toxic OsO4 precursor, which typically results in low yields (≤34%) and the formation of difficult-to-separate osmium(VI) oxoaryl side products.[5][6][7][8]

A significant advancement in this field is the use of tetra-n-octylammonium hexabromoosmate(IV), (Oct4N)2[OsBr6], as a precursor.[5][6] This approach offers several advantages:

• Higher Yields: Reactions of (Oct4N)2[OsBr6] with appropriate Grignard reagents have produced Os(aryl)4 complexes in yields of up to 77%.[1][5]

• Improved Safety: It avoids the use of the hazardous OsO4.[6][7][8]

• Enhanced Solubility: The tetraoctylammonium cations facilitate the dissolution of the osmium salt in common organic solvents like THF, improving reaction homogeneity.[1][3]

• Purer Products: This method mitigates the formation of OsO(aryl)4 and OsO2(aryl)2 side products, simplifying the purification process.[1][3]

• Novel Complexes: It has enabled the synthesis of sterically hindered complexes, such as Os(mesityl)4, for the first time.[3][5][6][7][8]

This document provides detailed protocols for the synthesis of the (Oct4N)2[OsBr6] precursor and its subsequent use in the synthesis of various Os(aryl)4 complexes, along with a summary of reported yields and reaction workflows.

Data Presentation: Synthesis of Os(aryl)4 Complexes

The use of (Oct4N)2[OsBr6] as a precursor allows for the synthesis of a wide range of homoleptic osmium(IV) tetraaryl complexes. The yields are notably influenced by the steric bulk of the aryl ligand's substituents.[5]

Product Os(aryl)4 Complex	Aryl Group	Yield (%)	Notes
Os(2-tolyl)4	2-methylphenyl	73%[5][6]	High yield demonstrates the efficiency of the method.
Os(2,5-xylyl)4	2,5-dimethylphenyl	61%[6]	Another example of a high-yield synthesis.
Os(2-ethylphenyl)4	2-ethylphenyl	41%[5]	Yield decreases with slightly increased steric bulk.
Os(2-iso-propylphenyl)4	2-iso-propylphenyl	14%[5]	Significant drop in yield due to increased steric hindrance.
Os(mesityl)4	2,4,6-trimethylphenyl	5%[5][6][7][8]	First successful synthesis, achieved in low yield due to extreme steric bulk.
Os(2-tert-butylphenyl)4	2-tert-butylphenyl	No isolable complex[5]	Demonstrates the steric limits of the synthesis.
Os(aryl)4 with functional groups	-F, -Cl, -Br, -I, -SMe	10 - 77%[1]	Shows the versatility of the method for creating functionalized molecules.
Tetrakis(2,5-dimethyl-4-bromophenyl)osmium(IV)	4-bromo-2,5-dimethylphenyl	59%[1][3]	Synthesized via Grignard formed by halogen/magnesium insertion.
Tetrakis(2,5-dimethyl-4-(methylthio)phenyl)osmium(IV)	4-(methylthio)-2,5-dimethylphenyl	23%[3]	Demonstrates compatibility with thioether functional groups.

Experimental Protocols

Protocol 1: Synthesis of (Oct4N)2[OsBr6] Precursor

This protocol is adapted from a cation exchange procedure which has been reported to produce (Oct4N)2[OsBr6] in 66% yield.[6]

Materials:

• (NH4)2[OsBr6] (Ammonium hexabromoosmate(IV))

• (Oct4N)Br (Tetra-n-octylammonium bromide)

• Ethanol

• Deionized water

Procedure:

• Dissolve (NH4)2[OsBr6] in a minimal amount of hot ethanol.

• In a separate flask, dissolve a stoichiometric excess (approximately 2.2 equivalents) of (Oct4N)Br in ethanol.

• Slowly add the (Oct4N)Br solution to the (NH4)2[OsBr6] solution with vigorous stirring.

• A precipitate of (Oct4N)2[OsBr6] should form upon mixing or cooling.

• Continue stirring the mixture at room temperature for 1-2 hours to ensure complete precipitation.

• Collect the solid product by vacuum filtration.

• Wash the collected solid with cold ethanol to remove any unreacted (Oct4N)Br and then with deionized water to remove ammonium salts.

• Dry the resulting dark-colored solid under vacuum to yield (Oct4N)2[OsBr6].

Protocol 2: General Synthesis of Os(aryl)4 Complexes

This generalized protocol describes the reaction between (Oct4N)2[OsBr6] and an aryl Grignard reagent to form the desired Os(aryl)4 complex.[1][5][6]

Materials:

• (Oct4N)2[OsBr6]

• An appropriate aryl bromide or aryl chloride

• Magnesium turnings (or an appropriate Grignard exchange reagent like iPrMgCl·LiCl)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Silica gel for chromatography

• Appropriate solvents for chromatography (e.g., hexanes, dichloromethane)

Procedure:

Part A: Preparation of the Grignard Reagent

• Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).

• Activate magnesium turnings in a flask.

• Add anhydrous THF or diethyl ether to the flask.

• Slowly add a solution of the aryl halide (e.g., 2-methylphenyl bromide) in anhydrous THF to the magnesium turnings. The reaction may need gentle heating to initiate.

• Once initiated, maintain the reaction at a gentle reflux until all the magnesium has been consumed. The resulting solution is the aryl Grignard reagent.

Part B: Synthesis of Os(aryl)4

• In a separate flask under an inert atmosphere, dissolve (Oct4N)2[OsBr6] in anhydrous THF. The tetraoctylammonium cations aid in this dissolution.[1][3]

• Cool the (Oct4N)2[OsBr6] solution in an ice bath (0 °C).

• Slowly add a stoichiometric excess (typically 4-5 equivalents) of the prepared aryl Grignard reagent to the cooled osmium precursor solution via cannula or dropping funnel.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• After the reaction is complete, quench it by slowly adding saturated aqueous NH4Cl solution.

• Extract the product into an organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the combined organic layers with water and then brine.

• Dry the organic phase over an anhydrous salt (e.g., MgSO4), filter, and remove the solvent by rotary evaporation.

Part C: Purification

• The crude product is typically a dark solid. Purify this material using column chromatography on silica gel.

• The choice of eluent will depend on the specific Os(aryl)4 complex but often starts with non-polar solvents like hexanes, with a gradual increase in polarity by adding dichloromethane. The Os(aryl)4 complexes are often colored, which aids in their separation.

• Collect the relevant fractions and remove the solvent to yield the purified Os(aryl)4 complex.

• Characterize the final product using techniques such as 1H NMR, single-crystal X-ray diffraction, and solution voltammetry.[1][5][7]

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and the overall chemical transformation.

Caption: Experimental workflow for Os(aryl)4 synthesis.

Caption: Overall chemical transformation scheme.

References

• 1. Osmium(IV) Tetraaryl Complexes Formed from Prefunctionalized Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Osmium(IV) Tetraaryl Complexes Formed from Prefunctionalized Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. par.nsf.gov [par.nsf.gov]
• 6. [PDF] An Improved Route to Osmium(IV) Tetraaryl Complexes | Semantic Scholar [semanticscholar.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Osmium-Catalyzed Asymmetric Hydrogenation

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Osmium complexes are emerging as highly efficient and robust catalysts for the asymmetric hydrogenation of various functional groups, including ketones, imines, and esters.[1][2] While often overshadowed by their ruthenium counterparts, osmium-based catalysts have demonstrated comparable and, in some instances, superior activity and selectivity.[2] These catalysts are particularly valuable in the synthesis of chiral alcohols and amines, which are crucial building blocks in the pharmaceutical and fine chemical industries. The majority of catalytically active species are Osmium(II) complexes, often generated in situ from stable precursors. This document provides an overview of the application of chiral osmium complexes in asymmetric hydrogenation, including detailed experimental protocols and performance data.

Key Osmium Catalyst Systems

Several classes of chiral osmium complexes have been developed for asymmetric hydrogenation, with two prominent types being the Noyori-type catalysts and pincer complexes.

• Noyori-Type Osmium Catalysts: Analogous to the Nobel Prize-winning ruthenium catalysts developed by Ryoji Noyori, these osmium complexes typically feature a chiral diamine ligand, such as N-tosyl-1,2-diphenylethylenediamine (TsDPEN), and an arene ligand (e.g., p-cymene). These catalysts are highly effective for the asymmetric transfer hydrogenation (ATH) and direct hydrogenation of ketones and imines.

• Osmium Pincer Complexes: These complexes feature a tridentate ligand that coordinates to the osmium center in a meridional fashion, forming a "pincer" scaffold. Chiral pincer ligands can impart excellent stability and stereocontrol to the catalyst, leading to high turnover numbers (TON) and turnover frequencies (TOF) in the asymmetric hydrogenation of ketones.

Data Presentation: Performance of Osmium Catalysts

The following tables summarize the performance of representative chiral osmium catalysts in the asymmetric hydrogenation of ketones and imines.

Table 1: Asymmetric Hydrogenation of Ketones

Catalyst/Ligand	Substrate	S/C Ratio	H₂ Pressure (atm)	Temp (°C)	Time (h)	Conversion (%)	ee (%)	Ref.
[OsCl((S,R)-Josiphos)(p-cymene)]Cl	Acetophenone	20,000	5	60	1	>98	98 (R)	[3]
[OsCl((S,R)-Josiphos)(p-cymene)]Cl	1'-Acetonaphthone	20,000	5	60	2	>98	97 (R)	[3]
[OsCl((S,R)-Josiphos)(p-cymene)]Cl	2-Acetylthiophene	20,000	5	60	1.5	>98	96 (R)	[3]
[OsCl₂( (R,R)-TsDPEN)(mesitylene)]	Acetophenone	100	1 (ATH with HCOOH/NEt₃)	28	16	95	97 (S)	[4][5]
[OsCl₂( (S,S)-TsDPEN)(mesitylene)]	1-Indanone	100	1 (ATH with HCOOH/NEt₃)	28	16	98	96 (R)	[4][5]

Table 2: Asymmetric Hydrogenation of Imines

Data for direct Os(IV)-catalyzed asymmetric hydrogenation of imines is less common in the literature compared to ketones. The following represents typical conditions for related ruthenium systems, which are expected to be similar for analogous osmium catalysts.

Catalyst System	Substrate	S/C Ratio	H₂ Pressure (atm)	Temp (°C)	Time (h)	Conversion (%)	ee (%)	Ref.
[Os(II) analog of Ru(II)/TsDPEN]	N-(1-phenylethylidene)aniline	100	10	25	24	High	>95	[2]
[Os(II) pincer analog]	2-Phenyl-2,3-dihydro-1H-isoquinoline	100	50	50	12	High	>90	[3]

Experimental Protocols

Protocol 1: Synthesis of a Noyori-Type Osmium Precatalyst: [OsCl₂((S,S)-TsDPEN)(p-cymene)]

Materials:

• [OsCl₂(p-cymene)]₂

• (S,S)-N-Tosyl-1,2-diphenylethylenediamine ((S,S)-TsDPEN)

• Anhydrous dichloromethane (DCM)

• Anhydrous diethyl ether

• Schlenk flask and standard Schlenk line equipment

• Magnetic stirrer and stir bar

Procedure:

• In a nitrogen-filled glovebox or under a nitrogen atmosphere using a Schlenk line, add [OsCl₂(p-cymene)]₂ (0.5 mmol) and (S,S)-TsDPEN (1.0 mmol) to a Schlenk flask equipped with a magnetic stir bar.

• Add anhydrous DCM (20 mL) to the flask.

• Stir the resulting orange solution at room temperature for 2 hours.

• Reduce the volume of the solvent under vacuum to approximately 5 mL.

• Slowly add anhydrous diethyl ether (30 mL) to precipitate the product.

• Isolate the orange solid by filtration, wash with diethyl ether (2 x 10 mL), and dry under vacuum.

• The product, [OsCl₂((S,S)-TsDPEN)(p-cymene)], can be stored under an inert atmosphere.

Protocol 2: Asymmetric Transfer Hydrogenation (ATH) of Acetophenone

Materials:

• [OsCl₂((R,R)-TsDPEN)(mesitylene)] (or similar Noyori-type Os precatalyst)

• Acetophenone

• Formic acid/triethylamine azeotropic mixture (5:2 molar ratio)

• Anhydrous solvent (e.g., acetonitrile or dichloromethane)

• Reaction vial with a screw cap

• Magnetic stirrer and stir bar

Procedure:

• To a reaction vial, add the osmium precatalyst (0.01 mmol, 1 mol%).

• Add acetophenone (1.0 mmol).

• Add the anhydrous solvent (5 mL).

• Add the formic acid/triethylamine azeotrope (0.5 mL).

• Seal the vial and stir the mixture at the desired temperature (e.g., 28 °C) for the specified time (e.g., 16 hours).

• Monitor the reaction progress by TLC or GC.

• Upon completion, quench the reaction by adding water (5 mL).

• Extract the product with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the enantiomeric excess (ee) of the product, 1-phenylethanol, by chiral HPLC or GC analysis.

Protocol 3: Asymmetric Hydrogenation of Acetophenone with H₂

Materials:

• Chiral Osmium Pincer Precatalyst (e.g., [OsCl((S,R)-Josiphos)(p-cymene)]Cl)

• Acetophenone

• Potassium tert-butoxide (KOtBu)

• Anhydrous ethanol

• High-pressure autoclave with a glass liner and magnetic stirring

• Hydrogen gas (high purity)

Procedure:

• In a nitrogen-filled glovebox, charge a glass liner with the osmium precatalyst (0.00005 mmol, 0.005 mol%), potassium tert-butoxide (0.05 mmol, 0.5 mol%), and acetophenone (1.0 mmol).

• Add anhydrous ethanol (5 mL).

• Place the glass liner inside the autoclave and seal the reactor.

• Remove the autoclave from the glovebox and connect it to a hydrogen line.

• Purge the autoclave three times with hydrogen gas.

• Pressurize the autoclave to the desired pressure (e.g., 5 atm H₂).

• Place the autoclave in a preheated oil bath or heating block at the desired temperature (e.g., 60 °C) and begin stirring.

• After the reaction is complete (e.g., 1-2 hours, monitored by taking aliquots if the setup allows), cool the autoclave to room temperature and carefully vent the hydrogen gas.

• Open the autoclave, remove the reaction mixture, and concentrate it under reduced pressure.

• Purify the product by column chromatography and determine the enantiomeric excess by chiral HPLC or GC.

Visualizations

Catalytic Cycle for Asymmetric Transfer Hydrogenation

The proposed catalytic cycle for the asymmetric transfer hydrogenation of a ketone with a Noyori-type osmium catalyst is depicted below. The cycle involves the formation of an 18-electron osmium hydride species, which then transfers a hydride and a proton to the ketone substrate in a concerted, outer-sphere mechanism.

Caption: Proposed catalytic cycle for Os(II)-catalyzed asymmetric transfer hydrogenation.

Experimental Workflow for Asymmetric Hydrogenation

The general workflow for performing a catalytic asymmetric hydrogenation experiment is outlined below, from catalyst preparation to product analysis.

Caption: General experimental workflow for asymmetric hydrogenation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Recent advances in osmium-catalyzed hydrogenation and dehydrogenation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Tracking Reactions of Asymmetric Organo‐Osmium Transfer Hydrogenation Catalysts in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Osmium(4+) Catalysts in Selective Hydrocarbon Oxidation

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of Osmium(4+) catalysts in the selective oxidation of hydrocarbons. Osmium catalysts, particularly osmium tetroxide (OsO₄) and its derivatives, are powerful tools for the stereospecific dihydroxylation of olefins and the oxidative cleavage of carbon-carbon double bonds. Recent advancements have also demonstrated their utility in the challenging oxidation of saturated hydrocarbons (alkanes).[1][2]

Introduction to Osmium(4+) Catalysis

Osmium tetroxide is a highly efficient and reliable catalyst for the synthesis of 1,2-diols from olefins.[3] However, its high toxicity and volatility have historically limited its large-scale application.[3][4] Modern approaches utilize catalytic amounts of osmium, often in immobilized or encapsulated forms, in conjunction with a stoichiometric co-oxidant to regenerate the active Os(VIII) species, thereby enhancing safety and sustainability.[3][4] These catalytic systems are crucial in synthetic organic chemistry, including in the synthesis of intermediates for pharmaceuticals.[4][5]

Key Advantages of Catalytic Osmium Systems:

• High Selectivity: Particularly for syn-dihydroxylation of olefins.[6]

• Broad Substrate Scope: Effective for a wide range of hydrocarbons.

• Catalytic Efficiency: Low catalyst loadings are typically required.[7]

• Milder Reaction Conditions: Compared to some alternative oxidation methods.[8]

Selective Oxidation of Olefins

The most prominent application of osmium catalysts is in the oxidation of alkenes to form 1,2-diols (dihydroxylation) or carbonyl compounds (oxidative cleavage).

Dihydroxylation of Olefins

Catalytic dihydroxylation involves the conversion of an alkene to a vicinal diol. The reaction proceeds via a concerted [3+2] cycloaddition mechanism, resulting in the syn-addition of two hydroxyl groups across the double bond.[6][9]

This protocol is adapted from the user guide for Os EnCat™40, a microencapsulated form of osmium tetroxide that improves handling safety.[3]

Materials:

• Olefin (1 mmol)

• Os EnCat™40 (5 mol%)

• N-methylmorpholine N-oxide (NMO) (1.5 mmol)

• Acetone/Water (10:1, 10 mL)

• Polyethylene frit (20 µm)

• Acetone for washing

Procedure:

• To a solution of the olefin (1 mmol) and N-methylmorpholine N-oxide (1.5 mmol) in a 10:1 mixture of acetone and water (10 mL), add Os EnCat™40 (5 mol%).

• Stir the reaction mixture at room temperature for 12-24 hours.

• Upon completion, filter the mixture through a polyethylene frit (20 µm) to recover the catalyst beads.

• Wash the recovered beads with acetone.

• The filtrate contains the diol product, which can be isolated and purified using standard techniques.

Substrate	Product	Yield (%)
trans-Stilbene	1,2-Diphenyl-1,2-ethanediol	80
cis-Stilbene	meso-1,2-Diphenyl-1,2-ethanediol	84
1-Decene	1,2-Decanediol	84
Methyl trans-cinnamate	Methyl 2,3-dihydroxy-3-phenylpropanoate	85
(E)-3-Benzyloxy-1-propenylbenzene	(1R,2S)-1-Benzyloxy-3-phenylpropane-1,2-diol	73

Reagents and conditions: Olefin (1 mmol), NMO (1.5 mmol), Os EnCat™40 (5 mol%), acetone/H₂O (10:1), rt, 12-24 h. Yields are for isolated products.

Oxidative Cleavage of Olefins

In the presence of an appropriate co-oxidant, osmium catalysts can facilitate the oxidative cleavage of the C=C double bond to yield aldehydes, ketones, or carboxylic acids. This reaction provides an alternative to ozonolysis.[10]

Materials:

• Olefin (1 mmol)

• Os EnCat™40 (2 mol%)

• Sodium periodate (NaIO₄) (3 mmol)

• THF/Water (2:1, 4.5 mL)

• Dichloromethane (DCM)

• Saturated sodium metabisulfite solution

Procedure:

• Add Os EnCat™40 (2 mol%) to a solution of the olefin (1 mmol) and sodium periodate (3 mmol) in a 2:1 mixture of THF and water (4.5 mL).

• Stir the reaction mixture for 3 hours at room temperature.

• Add dichloromethane (10 mL) and water (5 mL).

• Filter the mixture through a polyethylene frit (20 µm), washing the recovered beads with DCM (3 x 10 mL).

• Treat the filtrate with a saturated solution of sodium metabisulfite (20 mL).

• Extract the aqueous layer with DCM (3 x 20 mL).

• The combined organic layers contain the carbonyl product, which can be isolated and purified.

Substrate	Product(s)	Yield (%)
1-Dodecene	Undecanal	85
Cyclooctene	Suberic acid	90
α-Methylstyrene	Acetophenone	88
Indene	Phthaldehyde	92

Reagents and conditions: Olefin (1 mmol), NaIO₄ (3 mmol), Os EnCat™40 (2 mol%), THF/H₂O (2:1), rt, 3 h. Yields are for isolated products.

Selective Oxidation of Alkanes

The C-H bond activation and oxidation of alkanes is a significant challenge in chemistry. Osmium tetroxide, particularly in an alkaline aqueous solution, has been shown to oxidize saturated hydrocarbons.[11][12] This reaction is an example of ligand-accelerated catalysis, where the binding of hydroxide to OsO₄ is required for the reaction to proceed.[11][12]

Materials:

• Osmium tetroxide (OsO₄) (3.4 mM)

• Sodium periodate (NaIO₄) (170 mM)

• Isobutane

• Aqueous solution

Procedure:

• Prepare an aqueous solution containing OsO₄ (3.4 mM) and NaIO₄ (170 mM).

• Introduce excess isobutane into the reaction vessel.

• Heat the reaction at 85 °C for 168 hours.

• Analyze the products by appropriate methods (e.g., NMR). The main products are tert-butyl alcohol, acetic acid, and isobutyric acid.

Substrate	Product(s)	Yield (mol of product per mol of OsO₄)
Isobutane	tert-Butanol	Quantitative based on consumed OsO₄
Cyclohexane	Adipate and Succinate	Mixture
Ethane	Acetate	-
Propane	Acetate	-
Toluene	Benzoate	72 ± 3%

Conditions: Aqueous alkaline OsO₄ at 85 °C.

Reaction Mechanisms and Visualizations

Catalytic Cycle for Olefin Dihydroxylation

The catalytic dihydroxylation of olefins with OsO₄ and a co-oxidant like NMO proceeds through a well-established cycle. The olefin first reacts with OsO₄ in a [3+2] cycloaddition to form a cyclic osmate ester. This ester is then hydrolyzed to yield the cis-diol and a reduced osmium(VI) species. The co-oxidant then re-oxidizes the osmium(VI) back to OsO₄, allowing the catalytic cycle to continue.

Caption: Catalytic cycle for the dihydroxylation of olefins using OsO₄ and NMO.

Proposed Mechanism for Alkane C-H Oxidation

The oxidation of alkanes by aqueous alkaline OsO₄ is proposed to proceed through a concerted [3+2] addition of a C-H bond to two oxo groups of the active species, OsO₄(OH)⁻.[11][12] This is analogous to the mechanism for olefin dihydroxylation.

Caption: Proposed mechanism for the oxidation of an alkane C-H bond by OsO₄(OH)⁻.

Applications in Drug Development

The selective oxidation reactions catalyzed by osmium are valuable in the synthesis of complex molecules, including active pharmaceutical ingredients (APIs). The Sharpless asymmetric dihydroxylation, which uses chiral ligands to control the stereochemistry of the diol product, is a cornerstone in the synthesis of enantiomerically pure compounds.[5] The development of safer, immobilized osmium catalysts has further paved the way for their use in industrial-scale synthesis of drug intermediates.[4] For example, a polymer-incarcerated osmium catalyst has been successfully used for the one-mol-scale synthesis of an intermediate for the anticancer drug, camptothecin.[4]

Safety Considerations

Osmium tetroxide is highly toxic, volatile, and should be handled with extreme caution in a well-ventilated fume hood with appropriate personal protective equipment.[3] Encapsulated or polymer-bound osmium catalysts significantly reduce these risks by minimizing the volatility and exposure to the user.[3][4] Nevertheless, all forms of osmium catalysts should be handled with care, and waste should be disposed of according to institutional safety guidelines.

References

• 1. Oxidative functionalization of C–H compounds induced by the extremely efficient osmium catalysts (a review) - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 2. Oxidative functionalization of C–H compounds induced by the extremely efficient osmium catalysts (a review) - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Synthesis of an Anticancer Agent using an Environmentally-friendly catalyst | The University of Tokyo [u-tokyo.ac.jp]
• 5. preprints.org [preprints.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. shb.skku.edu [shb.skku.edu]
• 8. researchgate.net [researchgate.net]
• 9. Osmium tetroxide - Wikipedia [en.wikipedia.org]
• 10. Osmium Tetroxide-Promoted Catalytic Oxidative Cleavage of Olefins: An Organometallic Ozonolysis [organic-chemistry.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Alkane oxidation by osmium tetroxide - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Testing Osmium(IV) Compounds as Anticancer Agents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the preclinical evaluation of Osmium(IV) compounds as potential anticancer agents. The methodologies described cover initial in vitro screening to more complex mechanistic and in vivo studies, aiming to establish the efficacy, selectivity, and mode of action of novel osmium-based drug candidates.

Introduction to Osmium Compounds in Cancer Therapy

Osmium complexes are emerging as a promising class of non-platinum-based anticancer agents.[1][2][3] Unlike traditional platinum drugs, osmium compounds offer a variety of oxidation states and coordination geometries, leading to diverse mechanisms of action that can overcome clinical resistance to platinum-based therapies.[2][4][5][6] These mechanisms include DNA targeting, redox activation, and the inhibition of protein kinases.[1][2][3] The unique chemical properties of osmium, such as its preference for higher oxidation states and slower ligand exchange kinetics compared to ruthenium, make its complexes interesting candidates for novel cancer therapeutics.[2]

In Vitro Efficacy and Selectivity Assessment

The initial phase of testing involves determining the cytotoxic potential of the Osmium(IV) compounds against a panel of human cancer cell lines and comparing it to their effect on non-cancerous cells to assess selectivity.

Cell Viability and Cytotoxicity Assays

Objective: To quantify the dose-dependent cytotoxic effect of Osmium(IV) compounds on cancer cells and determine the half-maximal inhibitory concentration (IC50).

Commonly Used Assays:

• MTT Assay: Measures the metabolic activity of cells, which is proportional to the number of viable cells.

• SRB (Sulphorhodamine B) Assay: Measures total protein content, which correlates with cell number.

Experimental Protocol: SRB Assay

• Cell Seeding: Plate cancer cells (e.g., A2780 ovarian, A549 lung, HCT-116 colon) in 96-well plates at a density of 3,000-5,000 cells per well and incubate for 24 hours to allow for attachment.[7]

• Compound Treatment: Prepare serial dilutions of the Osmium(IV) compound and a positive control (e.g., cisplatin) in the appropriate cell culture medium. Add the diluted compounds to the wells and incubate for a defined period (e.g., 24, 48, or 72 hours).[7]

• Cell Fixation: After incubation, gently remove the medium and fix the cells by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubating for 1 hour at 4°C.

• Staining: Wash the plates five times with slow-running tap water and allow them to air dry. Add 50 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Wash and Solubilization: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye and allow them to air dry. Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Data Acquisition: Measure the absorbance at 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell survival relative to untreated control cells and plot the dose-response curves to determine the IC50 values.

Data Presentation: In Vitro Cytotoxicity

Table 1: Example of IC50 Values for Osmium(II) Arene Complexes against Human Cancer Cell Lines

Compound	Cell Line	IC50 (µM) after 24h exposure
[Os(η⁶-bip)(p-OH-azpy)I]PF₆ (1)	A549	3.6 ± 0.4
[Os(η⁶-p-cym)(p-NMe₂-azpy)I]PF₆ (2)	A549	0.1 ± 0.01
[Os(η⁶-p-cym)(p-NMe₂-azpy)Cl]PF₆ (3)	A549	0.4 ± 0.03
Cisplatin	A549	13.5 ± 0.9

Data adapted from studies on Osmium(II) complexes, showcasing a template for presenting cytotoxicity data.[8][9]

Mechanistic Studies

Understanding the mechanism of action is crucial for the rational development of new anticancer drugs. Key areas of investigation for Osmium(IV) compounds include their interaction with cellular macromolecules, induction of cell death pathways, and effects on the cell cycle.

Cellular Uptake and Subcellular Distribution

Objective: To quantify the amount of osmium taken up by cancer cells and determine its localization within the cell.

Experimental Protocol: Cellular Uptake by ICP-MS

• Cell Treatment: Seed cells in 6-well plates and treat with the Osmium(IV) compound at a specific concentration (e.g., its IC50 value) for various time points (e.g., 4, 24, 48 hours).[10]

• Cell Harvesting: After treatment, wash the cells with ice-cold PBS, detach them using trypsin, and count the number of cells.

• Sample Preparation: Pellet the cells by centrifugation and digest the cell pellets in concentrated nitric acid (e.g., 70%).

• ICP-MS Analysis: Dilute the digested samples with deionized water and analyze the osmium content using Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).

• Data Analysis: Quantify the amount of osmium per cell or per microgram of cellular protein.

For subcellular distribution, cell fractionation kits can be used to separate the nucleus, cytoplasm, mitochondria, and membrane fractions, followed by ICP-MS analysis of each fraction.[10] Advanced techniques like synchrotron X-ray Fluorescence (XRF) imaging can provide high-resolution visualization of the metal's distribution within a single cell.[11][12]

Induction of Apoptosis

Objective: To determine if the Osmium(IV) compound induces programmed cell death (apoptosis).

Experimental Protocol: Annexin V-FITC/Propidium Iodide (PI) Staining

• Cell Treatment: Treat cancer cells with the Osmium(IV) compound at its IC50 concentration for 24 and 48 hours.[10]

• Cell Staining: Harvest the cells and wash them with cold PBS. Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry. Annexin V-FITC positive cells are undergoing apoptosis, while PI positive cells are necrotic or late apoptotic.

Signaling Pathway Visualization: Mitochondrial Apoptosis

Cell Cycle Analysis

Objective: To investigate the effect of the Osmium(IV) compound on cell cycle progression.

Experimental Protocol: Propidium Iodide Staining and Flow Cytometry

• Cell Treatment: Treat cells with the Osmium(IV) compound for 24 hours.

• Cell Fixation: Harvest the cells and fix them in ice-cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend them in a staining solution containing PI and RNase A. Incubate for 30 minutes at 37°C.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer. The intensity of the PI fluorescence is proportional to the amount of DNA, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Some osmium complexes have been shown to induce cell cycle arrest in the S and G2/M phases.[2][13]

DNA Interaction Studies

Objective: To determine if the Osmium(IV) compound directly interacts with DNA.

Experimental Protocol: DNA Titration with UV-Vis Spectroscopy

• Sample Preparation: Prepare a solution of the Osmium(IV) complex and a solution of calf thymus DNA (CT-DNA) in a suitable buffer (e.g., Tris-HCl).

• Titration: Keep the concentration of the Osmium(IV) complex constant and incrementally add small aliquots of the CT-DNA solution.

• Spectroscopic Measurement: After each addition of DNA, record the UV-Vis absorption spectrum of the solution.

• Data Analysis: Changes in the absorption spectrum of the osmium complex, such as hypochromism or hyperchromism, can indicate binding to DNA.[14]

Experimental Workflow: DNA Interaction Analysis

Reactive Oxygen Species (ROS) Generation

Objective: To measure the intracellular production of ROS induced by the Osmium(IV) compound.

Experimental Protocol: DCFH-DA Assay

• Cell Treatment: Treat cells with the Osmium(IV) compound for a specific duration.

• Probe Loading: Incubate the cells with 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA), a cell-permeable probe. Inside the cell, DCFH-DA is deacetylated to DCFH, which is then oxidized by ROS to the highly fluorescent dichlorofluorescein (DCF).

• Fluorescence Measurement: Measure the fluorescence intensity of DCF using a fluorescence microplate reader or flow cytometry. An increase in fluorescence indicates an increase in intracellular ROS levels.[15][16]

In Vivo Evaluation

Promising candidates from in vitro studies should be further evaluated in animal models to assess their in vivo efficacy and toxicity.

In Vivo Efficacy in Xenograft Models

Objective: To evaluate the antitumor activity of the Osmium(IV) compound in a living organism.

Experimental Protocol: Murine Xenograft Model

• Tumor Implantation: Subcutaneously inject human cancer cells (e.g., HCT-116) into the flank of immunocompromised mice (e.g., nude mice).

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Treatment: Randomly assign the mice to treatment groups (vehicle control, Osmium(IV) compound, positive control like cisplatin). Administer the treatment via a clinically relevant route (e.g., intraperitoneal or oral) at a defined schedule.[2]

• Monitoring: Monitor tumor volume and body weight of the mice regularly.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histopathology).

Preliminary Toxicity Assessment

Objective: To evaluate the acute toxicity of the Osmium(IV) compound.

Experimental Protocol: Zebrafish Embryo Toxicity (FET) Test

• Embryo Exposure: Expose zebrafish embryos to a range of concentrations of the Osmium(IV) compound for up to 96 hours post-fertilization.[15][17]

• Lethality Assessment: Record the number of dead embryos at specific time points.

• LC50 Determination: Calculate the lethal concentration 50 (LC50), which is the concentration that causes mortality in 50% of the embryos. This provides a rapid assessment of the compound's toxicity.[17]

Conclusion

The methodologies outlined in these application notes provide a robust framework for the preclinical evaluation of Osmium(IV) compounds as anticancer agents. A systematic approach, from in vitro screening to in vivo testing, is essential to identify lead candidates with potent and selective anticancer activity and to elucidate their mechanisms of action. The unique properties of osmium complexes hold significant promise for the development of next-generation cancer therapies that can overcome the limitations of current treatments.

References

• 1. Development of anticancer agents: wizardry with osmium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. csmres.co.uk [csmres.co.uk]
• 3. researchgate.net [researchgate.net]
• 4. Potent organo-osmium compound shifts metabolism in epithelial ovarian cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Potent organometallic osmium compounds induce mitochondria-mediated apoptosis and S-phase cell cycle arrest in A549 non-small cell lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Controlling Platinum, Ruthenium and Osmium Reactivity for Anticancer Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Potent organometallic osmium compounds induce mitochondria-mediated apoptosis and S-phase cell cycle arrest in A549 non-small cell lung cancer cells - Metallomics (RSC Publishing) DOI:10.1039/C4MT00034J [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. news-medical.net [news-medical.net]
• 12. Scientists able to see how potential cancer treatment reacts in single cell [warwick.ac.uk]
• 13. Osmium(VI) complexes as a new class of potential anti-cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 15. In Vivo Selectivity and Localization of Reactive Oxygen Species (ROS) Induction by Osmium Anticancer Complexes That Circumvent Platinum Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Electrochemical Analysis of Osmium(IV) Redox Couples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Osmium, a member of the platinum group metals, exhibits a rich redox chemistry with accessible oxidation states ranging from +2 to +8. The Osmium(IV) (Os(IV)) oxidation state is a crucial hub in this chemistry, participating in various one-electron transfer processes. The study of Os(IV) redox couples, such as Os(IV)/Os(III) and Os(IV)/Os(V), is vital for understanding and developing new catalysts, functional molecular materials, and potential therapeutic agents.[1][2] Electrochemical techniques, particularly cyclic voltammetry (CV) and differential pulse voltammetry (DPV), are powerful tools for probing the redox behavior of these osmium complexes, providing insights into their electronic properties and reactivity.[3][4] This document provides detailed application notes and experimental protocols for the electrochemical analysis of various Osmium(IV) complexes.

Core Concepts: Cyclic Voltammetry (CV)

Cyclic voltammetry is a potentiodynamic electrochemical technique where the potential of a working electrode is ramped linearly versus time. The potential is swept in one direction and then reversed, while the resulting current is measured. The resulting plot of current versus potential, known as a cyclic voltammogram, provides key information about the thermodynamics and kinetics of the redox processes.

For a reversible one-electron process, the following parameters are important:

• Half-wave potential (E1/2): Calculated as (Epa + Epc)/2, where Epa and Epc are the anodic and cathodic peak potentials, respectively. E1/2 is a good approximation of the standard redox potential.

• Peak Separation (ΔEp): The difference between Epa and Epc. For a reversible one-electron process, ΔEp is theoretically 59 mV at 298 K.

• Peak Current Ratio (ipa/ipc): For a reversible process, this ratio is approximately equal to 1.

Application Note 1: Electrochemical Analysis of Osmium(IV) Tetraaryl Complexes

Osmium(IV) tetraaryl [Os(aryl)4] complexes are a class of air-stable compounds whose electrochemical properties can be finely tuned by modifying the aryl substituents.[5] This tunability makes them promising as modular building blocks for functional molecular devices and 3D polymers.[3][6] Their analysis reveals reversible Os(IV)/Os(V) (assigned as 0/1+) and Os(III)/Os(IV) (assigned as 1-/0) redox couples.[5]

Experimental Workflow: Cyclic Voltammetry of Os(aryl)4

Caption: Workflow for CV analysis of Os(aryl)4 complexes.

Detailed Experimental Protocol: CV and DPV of Os(aryl)4

This protocol is adapted from methodologies reported for the analysis of Os(aryl)4 complexes.[3][5][6]

• Materials and Reagents:

  • Os(aryl)4 complex (e.g., Os(2-tolyl)4, Os(2,5-xylyl)4)[5]

  • Solvent: Dry dichloromethane (CH2Cl2)[3][6]

  • Supporting Electrolyte: 0.1 M tetra-n-butylammonium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate ((nBu)4N-BARF) or 0.1 M tetrabutylammonium hexafluorophosphate ((nBu)4N-PF6)[3][6]

  • Internal Reference: Decamethylferrocene (Cp*2Fe) or Ferrocene (FcH)[3]

  • Working Electrode: Glassy carbon disc (3 mm diameter)[6]

  • Counter Electrode: Platinum wire[3]

  • Reference Electrode: Platinum wire (used as a pseudo-reference, potentials are reported relative to the internal standard)[3]

• Electrode Preparation:

  • Mechanically polish the glassy carbon working electrode with an alumina slurry before each use.[6]

  • Clean platinum wire reference and counter electrodes by annealing in an oxyhydrogen flame.[3]

• Solution Preparation:

  • Prepare a 0.1 M solution of the supporting electrolyte in dry CH2Cl2.

  • Prepare analyte solutions with concentrations between 0.1 and 1 mM of the Os(aryl)4 complex in the electrolyte solution.[3]

  • Add a small amount of the internal reference standard (e.g., Cp*2Fe) to the analyte solution.

  • Perform all electrochemical measurements under an inert argon atmosphere.[6] Sparge the solution with argon for at least 10 minutes prior to the experiment to remove dissolved oxygen.

• Cyclic Voltammetry (CV) Parameters:

  • Connect the electrodes to a potentiostat.

  • Set the initial and final potentials to scan a range that encompasses the redox events of interest.

  • Set the scan rate to 0.1 V/s for initial analysis.[6] To confirm diffusion-controlled processes, vary the scan rate and check if the peak current (ip) is proportional to the square root of the scan rate (Vs1/2).[3][5]

• Differential Pulse Voltammetry (DPV) Parameters (Optional): [3]

  • Amplitude: 0.05 V

  • Pulse Width: 0.05 s

  • Sample Width: 0.0167 s

  • Pulse Period: 0.5 s

• Data Analysis:

  • Record the voltammograms.

  • Determine the anodic (Epa) and cathodic (Epc) peak potentials.

  • Calculate the half-wave potential: E1/2 = (Epa + Epc)/2.

  • Report all potentials relative to the [Cp2Fe]+/[Cp2Fe] couple.[3]

Quantitative Data: Redox Potentials of Os(aryl)4 Complexes

The following table summarizes selected electrochemical data for various Os(aryl)4 complexes, demonstrating how aryl substituents tune the redox potentials. All potentials are reported in Volts versus the ferrocenium/ferrocene ([Cp2Fe]+/[Cp2Fe]) couple.

Complex	Redox Couple	E1/2 (V vs. [Cp2Fe]+/0)
Os(2-tolyl)4	Os3+/Os4+ (1-/0)	-1.789
Os4+/Os5+ (0/1+)	+0.222
Os(2,5-xylyl)4	Os3+/Os4+ (1-/0)	-1.857
Os4+/Os5+ (0/1+)	+0.179
Os(mesityl)4	Os3+/Os4+ (1-/0)	-1.910
Os4+/Os5+ (0/1+)	+0.157
Os5+/Os6+ (1+/2+)	+1.117

(Data sourced from Dalton Transactions, 2022)[5]

Application Note 2: Electrochemical Analysis of Os(IV) Cyanoimido and Related Complexes

Osmium complexes with nitrogen-based ligands, such as bipyridine (bpy) and cyanoimido (-NCN), exhibit multiple accessible redox states. The electrochemical characterization of these complexes is crucial for understanding their electronic structure and reactivity, particularly in the context of designing catalysts and molecular switches.

Osmium Redox States Interconversion

Caption: Reversible one-electron redox couples of an Osmium complex.

Detailed Experimental Protocol: CV of Os(IV) Cyanoimido Complexes

This protocol is based on the characterization of [OsIV(bpy)(Cl)3(NCN)]- and related species.[7]

• Materials and Reagents:

  • Osmium(IV) complex of interest

  • Solvent: Acetonitrile (CH3CN) or N,N-Dimethylformamide (DMF)

  • Supporting Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (TBAH or (nBu)4N-PF6)

  • Working Electrode: Glassy Carbon or Platinum

  • Counter Electrode: Platinum wire

  • Reference Electrode: Saturated Calomel Electrode (SCE) or a silver wire pseudo-reference electrode.

• Solution Preparation:

  • Prepare a 0.1 M solution of the supporting electrolyte in the chosen solvent.

  • Dissolve the osmium complex in the electrolyte solution to a concentration of approximately 1 mM.

  • Deoxygenate the solution by bubbling with high-purity argon or nitrogen for 10-15 minutes. Maintain an inert atmosphere over the solution during the experiment.

• Cyclic Voltammetry (CV) Parameters:

  • Set up the three-electrode cell and connect it to a potentiostat.

  • Define a potential window wide enough to observe all expected redox events (e.g., -2.0 V to +2.0 V vs. SCE).

  • Perform an initial scan at a rate of 100 mV/s.

  • Vary the scan rate to investigate the nature of the redox processes.

• Data Analysis:

  • Identify the anodic and cathodic peaks for each redox couple.

  • Calculate E1/2 for each reversible or quasi-reversible couple.

  • If using a pseudo-reference, calibrate the potential scale by adding an internal standard like ferrocene at the end of the experiment and measuring its E1/2.

Quantitative Data: Redox Potentials of Osmium Complexes

The following table presents half-wave potentials for various osmium redox couples in different complexes, demonstrating the influence of the ligand environment.

Complex	Solvent/Electrolyte	Redox Couple	E1/2 (V vs. SSCE)
[Os(bpy)(Cl)3(NCN)]-	0.1 M TBAH/CH3CN	Os(IV)/Os(III)	+0.97
Os(III)/Os(II)	-0.87
[Os(tpy)(Cl)2(NCN)]-	0.1 M TBAH/DMF	Os(VI)/Os(V)	+1.72
Os(V)/Os(IV)	+0.90
Os(IV)/Os(III)	-0.40
Os(III)/Os(II)	-1.30

(Data sourced from Angew. Chem. Int. Ed., 2001)[7]

Applications in Catalysis and Drug Development

The redox properties of Os(IV) complexes are central to their function in various applications. In catalysis, osmium compounds can facilitate reactions like hydrogenation and dihydroxylation by cycling through different oxidation states.[1] For instance, the Os(VIII)/Os(VI) couple is involved in the dihydroxylation of alkenes.[8] Understanding the Os(IV) redox potential helps in designing catalysts that operate under specific conditions. In drug development, osmium complexes are being investigated as anticancer agents, with their biological activity potentially linked to their redox behavior and ability to interact with biological macromolecules like DNA.[2]

Logical Relationship: From Electrochemistry to Application

Caption: Linking electrochemical data to practical applications.

Conclusion

The electrochemical analysis of Osmium(IV) redox couples provides invaluable data for a wide range of scientific disciplines. By employing techniques like cyclic voltammetry and following systematic protocols, researchers can elucidate the fundamental electronic properties of these complexes. The half-wave potential (E1/2) serves as a key descriptor, allowing for the rational design of new osmium-based materials, catalysts, and therapeutic agents with tailored redox characteristics. The methodologies and data presented here offer a solid foundation for professionals engaged in the study and application of osmium chemistry.

References

• 1. alfachemic.com [alfachemic.com]
• 2. spuvvn.edu [spuvvn.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Co-ordination chemistry of higher oxidation states. Part 40. Spectroscopic, electrochemical and structural studies of cationic osmium-(III) and -(IV) diphosphine and diarsine complexes - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Intervalence Charge Transfer in an Osmium(IV) Tetra(ferrocenylaryl) Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 7. application.wiley-vch.de [application.wiley-vch.de]
• 8. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the NMR Spectroscopic Characterization of Osmium(IV) Hydrides

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the characterization of Osmium(IV) hydride complexes using Nuclear Magnetic Resonance (NMR) spectroscopy. Osmium hydrides are of significant interest in catalysis, materials science, and medicinal chemistry, making their precise structural elucidation crucial.

Introduction to NMR Spectroscopy of Osmium Hydrides

NMR spectroscopy is an indispensable tool for the characterization of osmium hydride complexes in solution. The presence of hydride ligands (H⁻) directly bonded to the osmium center gives rise to distinct spectroscopic signatures. Key NMR active nuclei for these studies are ¹H and the less abundant, but highly informative, ¹⁸⁷Os.

• ¹H NMR: Hydride signals in Os(IV) complexes typically appear in the upfield region of the spectrum, generally between 0 and -40 ppm relative to tetramethylsilane (TMS).[1][2] This significant shielding is a result of the electron density from the osmium d-orbitals.[1][3]

• ¹⁸⁷Os NMR: As a spin I = 1/2 nucleus, ¹⁸⁷Os provides sharp NMR signals, which is advantageous for structural analysis.[4] However, its low natural abundance (1.96%) and low gyromagnetic ratio result in very low sensitivity, making direct observation challenging.[4][5] Therefore, indirect detection methods are commonly employed.

Key NMR Techniques and Their Applications

A combination of one- and two-dimensional NMR experiments is typically required for the unambiguous characterization of Osmium(IV) hydrides.

¹H NMR Spectroscopy

This is the fundamental starting point for characterization. The chemical shift, multiplicity, and integration of the hydride resonances provide initial structural insights. For complexes with phosphine ligands, the observation of ¹H-³¹P coupling can help determine the geometry of the complex.

Indirect ¹⁸⁷Os NMR Spectroscopy

Due to the low sensitivity of ¹⁸⁷Os, indirect detection methods are crucial.

• ¹H,¹⁸⁷Os Heteronuclear Multiple Bond Correlation (HMBC): This 2D technique is one of the most powerful tools for detecting the ¹⁸⁷Os chemical shift and observing correlations between the hydride protons and the osmium nucleus.[6]

• ¹H,¹⁸⁷Os INEPT (Insensitive Nuclei Enhanced by Polarization Transfer): This method enhances the signal of the insensitive ¹⁸⁷Os nucleus by transferring magnetization from the highly sensitive ¹H nucleus.[7]

T1 Relaxation Time Measurements

The spin-lattice relaxation time (T1) is a critical parameter for distinguishing between classical dihydride complexes (Os-H) and non-classical dihydrogen complexes (Os-(η²-H₂)). Non-classical dihydrogen complexes exhibit significantly shorter T1 values (typically < 100 ms) compared to classical hydrides (> 350 ms).[5]

Considerations for Paramagnetic Osmium(IV) Complexes

Some Osmium(IV) complexes are paramagnetic, which can lead to significant line broadening and large chemical shift ranges, complicating spectral interpretation. Specialized NMR techniques, such as using very short pulse sequences and observing ²H (deuterium) NMR for narrower signals, may be necessary.

Quantitative NMR Data for Osmium(IV) Hydrides

The following tables summarize typical NMR parameters for Osmium(IV) hydride complexes.

Table 1: ¹H and ¹⁸⁷Os NMR Chemical Shifts

Compound Class	¹H Chemical Shift (δ, ppm)	¹⁸⁷Os Chemical Shift (δ, ppm)
Os(IV) Monohydrides	-5 to -25	-2000 to -5200
Os(IV) Dihydrides	-8 to -20	-3000 to -6000
Os(IV) Polyhydrides	-9 to -22	Varies widely

Note: Chemical shifts are highly dependent on the ligand environment.

Table 2: ¹J(¹⁸⁷Os,¹H) Coupling Constants

Hydride Type	Typical ¹J(¹⁸⁷Os,¹H) (Hz)
Terminal Hydride	25 - 85
Bridging Hydride	10 - 40

Table 3: T1 Relaxation Times for Hydride Ligands

Hydride Type	Typical T1 at 300-500 MHz (ms)
Classical Hydride (Os-H)	> 350
Non-classical Dihydrogen (Os-(η²-H₂))	4 - 100

Experimental Protocols

Protocol for ¹H,¹⁸⁷Os HMBC

This protocol outlines the general steps for acquiring a gradient-enhanced ¹H,¹⁸⁷Os HMBC spectrum.

• Sample Preparation: Prepare a solution of the osmium hydride complex in a suitable deuterated solvent. The concentration should be as high as practically possible to compensate for the low sensitivity of the experiment.

• Instrument Setup:

  • Lock and shim the sample. For optimal results, especially with gradient experiments, spinning should be turned off.

  • Tune the probe for both ¹H and ¹⁸⁷Os frequencies.

  • Calibrate the ¹H 90° pulse width.

• Acquisition Parameters:

  • Use a standard gradient-enhanced HMBC pulse sequence.

  • Set the ¹H spectral width to cover the region of the hydride and other relevant proton signals.

  • Set the ¹⁸⁷Os spectral width based on the expected chemical shift range. A wide range may be necessary for initial characterization.

  • The long-range coupling delay (typically d6 in Bruker pulse programs) should be optimized for the expected ¹J(Os,H) coupling constant (e.g., set to 1/(2*J) where J is ~50 Hz).

  • Set the number of scans to achieve an adequate signal-to-noise ratio. This may require a long acquisition time.

• Processing:

  • Apply appropriate window functions (e.g., sine-bell) in both dimensions.

  • Phase the spectrum carefully.

  • The resulting 2D spectrum will show a correlation between the hydride proton and the ¹⁸⁷Os nucleus at their respective chemical shifts.

Protocol for T1 Relaxation Time Measurement (Inversion-Recovery)

This protocol describes the measurement of T1 for hydride signals using the inversion-recovery method.

• Sample Preparation: Prepare the sample as for a standard ¹H NMR experiment. For accurate T1 measurements, it is advisable to degas the sample to remove dissolved paramagnetic oxygen.

• Instrument Setup:

  • Lock and shim the sample. Turn off sample spinning.

  • Tune the probe for the ¹H frequency.

  • Calibrate the ¹H 90° and 180° pulse widths.

• Acquisition Parameters:

  • Use an inversion-recovery pulse sequence (t1ir or similar).

  • Create an array of variable delay times (τ values). This list should include very short delays and delays up to approximately 5 times the longest expected T1.

  • Set the relaxation delay between scans to be at least 5 times the longest expected T1 to ensure complete relaxation.[8]

  • Acquire a series of 1D spectra for each τ value.

• Processing and Analysis:

  • Process each spectrum identically.

  • Integrate the hydride signal in each spectrum.

  • Plot the integral intensity as a function of the delay time τ.

  • Fit the data to the three-parameter exponential equation: I(τ) = I₀(1 - 2exp(-τ/T1)). The fitted value of T1 is the spin-lattice relaxation time.

Visualization of Characterization Workflow

The following diagrams illustrate the logical workflow for characterizing an unknown Osmium(IV) hydride complex.

Caption: Workflow for the NMR characterization of an Osmium(IV) hydride.

Caption: Decision tree for classifying hydride ligands based on T1 relaxation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ionicviper.org [ionicviper.org]
• 4. (Os) Osmium NMR [chem.ch.huji.ac.il]
• 5. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 6. NMR studies of group 8 metallodrugs: 187Os-enriched organo-osmium half-sandwich anticancer complex - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The synthesis of di- and tetra-nuclear p-cymene–osmium hydride complexes; characterisation by 1H(187Os) reverse INEPT two-dimensional nuclear magnetic resonance spectroscopy - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Application Notes and Protocols for X-ray Crystallography of Mononuclear Osmium(IV) Complexes

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of the application of X-ray crystallography in the characterization of mononuclear Osmium(IV) complexes, with a particular focus on their relevance to drug discovery and development. Detailed protocols for synthesis, crystallization, and X-ray diffraction analysis are provided to guide researchers in this field.

Application Notes: The Role of Osmium(IV) Complexes in Drug Development

Mononuclear Osmium(IV) complexes are a class of compounds that have garnered significant interest in medicinal chemistry, particularly as potential anticancer agents.[1][2] Their efficacy often stems from their unique physicochemical properties, including their redox activity, ability to catalyze cellular reactions, and potential to interact with biological macromolecules like DNA and proteins.[1][3][4]

Key Applications in Drug Development:

• Anticancer Agents: A significant body of research has focused on the development of Osmium complexes as anticancer drugs.[1][2] These complexes can induce apoptosis (programmed cell death) in cancer cells through various mechanisms, including the generation of reactive oxygen species (ROS), disruption of mitochondrial function, and targeting of cellular metabolic pathways.[2][4] Some organo-osmium compounds have shown potency exceeding that of the widely used platinum-based drug, cisplatin, and have demonstrated efficacy in cisplatin-resistant cancer cell lines.[2]

• Targeting Cellular Pathways: The mechanism of action of many Osmium(IV) complexes involves the modulation of specific cellular signaling pathways. For instance, some complexes can act as kinase inhibitors or disrupt the cellular redox balance, leading to cancer cell death.[1] The ability to fine-tune the ligand environment around the osmium center allows for the rational design of complexes with specific biological targets.

• Biomolecule Interaction: X-ray crystallography is instrumental in elucidating the precise interactions between Osmium(IV) complexes and their biological targets. By determining the three-dimensional structure of a complex bound to a protein or a DNA fragment, researchers can gain invaluable insights into its mechanism of action, paving the way for the design of more potent and selective drugs.

The Critical Role of X-ray Crystallography:

Single-crystal X-ray diffraction is an indispensable tool for the unambiguous determination of the three-dimensional structure of mononuclear Osmium(IV) complexes. This technique provides precise information on:

• Coordination Geometry: Defining the arrangement of ligands around the central osmium atom.

• Bond Lengths and Angles: Providing insights into the nature of the chemical bonds within the complex.

• Stereochemistry: Determining the spatial arrangement of atoms, which is crucial for understanding biological activity.

• Intermolecular Interactions: Revealing how molecules pack in the solid state, which can influence their physical properties.

This detailed structural information is fundamental for establishing structure-activity relationships (SAR), a cornerstone of modern drug discovery. By correlating the structural features of a series of Osmium(IV) complexes with their biological activity, researchers can identify key molecular determinants of efficacy and selectivity, guiding the optimization of lead compounds.

Experimental Protocols

The following sections provide detailed, generalized protocols for the synthesis, crystallization, and X-ray diffraction analysis of mononuclear Osmium(IV) complexes. These protocols are based on established methodologies in the field and should be adapted as necessary for specific complexes.

Protocol 1: Synthesis of a Representative Mononuclear Osmium(IV) Complex

This protocol describes a general method for the synthesis of mononuclear Osmium(IV) aryl complexes, which are a common class of these compounds investigated for their anticancer properties.

Materials:

• Tetra-n-octylammonium hexabromoosmate(IV) ((Oct₄N)₂[OsBr₆])

• Appropriate aryl Grignard reagent (e.g., 2-tolylmagnesium bromide) in a suitable solvent (e.g., tetrahydrofuran, THF)

• Anhydrous THF

• Anhydrous methanol

• Dichloromethane (CH₂Cl₂)

• Hexanes

• Celite®

• Silica gel for column chromatography

• Standard Schlenk line and glassware for air-sensitive synthesis

• Nitrogen or Argon gas (inert atmosphere)

Procedure:

• Reaction Setup: In a Schlenk flask under an inert atmosphere, suspend (Oct₄N)₂[OsBr₆] in anhydrous THF.

• Grignard Reagent Addition: Slowly add a solution of the aryl Grignard reagent in THF dropwise to the stirred suspension at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Quenching: After the reaction is complete, quench the reaction by the slow addition of nitrogen-sparged anhydrous methanol.

• Solvent Removal: Remove the solvent in vacuo to obtain a solid residue.

• Extraction: Dissolve the residue in CH₂Cl₂.

• Purification:

  • Pack the CH₂Cl₂ solution onto Celite®.

  • Perform flash column chromatography on silica gel using a gradient of hexanes and CH₂Cl₂ to elute the desired Osmium(IV) tetraaryl complex.

• Isolation: Collect the fractions containing the pure product and remove the solvent under reduced pressure to yield the final complex.

• Characterization: Characterize the synthesized complex using standard techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.

Protocol 2: Single Crystal Growth of Mononuclear Osmium(IV) Complexes

Growing X-ray quality single crystals is often the most challenging step. The following are common techniques that can be attempted.

General Considerations:

• Purity: The compound to be crystallized should be of the highest possible purity.

• Solvent Selection: The choice of solvent is critical. A good solvent system is one in which the compound is sparingly soluble at room temperature but more soluble when heated.

• Slow Cooling/Evaporation: The key to growing large, well-ordered crystals is to allow the process to occur slowly.

• Avoid Disturbances: Once a crystallization experiment is set up, it should be left undisturbed.

Methods:

• Slow Evaporation:

  • Dissolve the complex in a suitable solvent or solvent mixture (e.g., dichloromethane/hexane) in a small vial.

  • Cover the vial with a cap that has a small hole or with parafilm punctured with a needle.

  • Allow the solvent to evaporate slowly over several days to weeks at room temperature.

• Vapor Diffusion:

  • Dissolve the complex in a small amount of a relatively non-volatile solvent (e.g., THF, toluene) in a small, open vial.

  • Place this vial inside a larger, sealed container (e.g., a beaker or jar) that contains a more volatile solvent in which the complex is insoluble (the "anti-solvent," e.g., pentane, hexane, or diethyl ether).

  • The anti-solvent will slowly diffuse into the solution of the complex, reducing its solubility and promoting crystal growth.

• Cooling:

  • Prepare a saturated solution of the complex in a suitable solvent at an elevated temperature.

  • Filter the hot solution to remove any insoluble impurities.

  • Allow the solution to cool slowly to room temperature, and then transfer it to a refrigerator or freezer to induce crystallization.

Protocol 3: X-ray Diffraction Data Collection and Structure Refinement

This protocol outlines the general steps for collecting and analyzing single-crystal X-ray diffraction data.

Instrumentation:

• Single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα) and a detector (e.g., CCD or CMOS).

Procedure:

• Crystal Mounting:

  • Select a suitable single crystal under a microscope.

  • Mount the crystal on a goniometer head using a cryoloop and a small amount of cryoprotectant (e.g., paratone-N oil).

  • Flash-cool the crystal in a stream of cold nitrogen gas (typically 100 K) to minimize radiation damage.

• Data Collection:

  • Center the crystal in the X-ray beam.

  • Perform an initial set of diffraction images to determine the unit cell parameters and crystal system.

  • Based on the unit cell and crystal symmetry, devise a data collection strategy to ensure complete and redundant data are collected.

  • Collect a full set of diffraction data by rotating the crystal in the X-ray beam and recording the diffraction pattern at various orientations.

• Data Processing:

  • Integrate the raw diffraction images to obtain a list of reflection intensities (h, k, l, and I).

  • Apply corrections for Lorentz and polarization effects, and absorption.

  • Scale and merge the data to produce a final reflection file.

• Structure Solution and Refinement:

  • Use direct methods or Patterson methods to solve the phase problem and obtain an initial structural model. The heavy osmium atom will often make this step straightforward.

  • Refine the structural model against the experimental data using full-matrix least-squares methods. This involves adjusting atomic positions, displacement parameters, and other model parameters to minimize the difference between the observed and calculated structure factors.

  • Use difference Fourier maps to locate missing atoms (e.g., hydrogen atoms) and to identify any disorder in the crystal structure.

  • Continue refinement until the model converges and key refinement statistics (e.g., R-factors) indicate a good fit between the model and the data.

• Validation:

  • Validate the final crystal structure using software tools like PLATON or CheckCIF to ensure that the geometric parameters are reasonable and that there are no major errors in the model.

Data Presentation

The following table provides a template for summarizing the crystallographic data of mononuclear Osmium(IV) complexes for comparative analysis.

Complex	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	V (ų)	Z	R₁	wR₂	Ref.
[Os(L₁)(X)₄]	CₓHᵧNₐOₑOsX₄	Monoclinic	P2₁/c	10.123	12.456	14.789	90	105.2	90	1801.2	4	0.025	0.065	[cite]
[Os(L₂)(Y)₄]	CₓHᵧNₐOₑOsY₄	Orthorhombic	Pbca	15.123	16.456	18.789	90	90	90	4995.3	8	0.031	0.078	[cite]
...	...	...	...	...	...	...	...	...	...	...	...	...	...	...

Visualizations

The following diagrams illustrate key workflows and concepts related to the X-ray crystallography of mononuclear Osmium(IV) complexes.

Caption: Experimental workflow for X-ray crystallography of an Osmium(IV) complex.

Caption: A potential mechanism of action for an anticancer Osmium(IV) complex.

References

• 1. Development of anticancer agents: wizardry with osmium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Potent organo-osmium compound shifts metabolism in epithelial ovarian cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Osmium(IV)-Based Sensors

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the development and use of Osmium(IV)-based electrochemical sensors for the detection of specific analytes, including glucose, ascorbic acid, and dopamine. The protocols cover the synthesis of Osmium complexes, fabrication of the sensors, and analytical detection methods.

AN-001: Osmium-Mediated Amperometric Glucose Biosensor

This application note describes a second-generation amperometric biosensor for glucose detection. The sensor utilizes an Osmium(II)-based redox polymer that efficiently mediates electron transfer between glucose oxidase (GOx) and the electrode surface. While the sensor operates on the Os(II)/Os(III) redox cycle, the synthesis of the active complex often starts from an Osmium(IV) precursor.

Signaling Pathway

The sensing mechanism relies on a "wired" enzyme approach. Glucose is first oxidized by the FAD cofactor within glucose oxidase (GOx), which is reduced to FADH2. The Os(II) centers in the redox polymer then oxidize the FADH2 back to FAD, becoming Os(III) in the process. Finally, the electrode provides the potential to reduce the Os(III) back to Os(II), generating a current that is proportional to the glucose concentration.

Figure 1: Glucose Sensing Mechanism.

Performance Characteristics

Parameter	Os-Polymer/GOx Sensor	Reference
Analyte	Glucose	[1]
Linear Range	1 - 20 mM	[1]
Sensitivity	2.56 µA·mM⁻¹·cm⁻²	[1]
Limit of Detection	Not Reported
Response Time	< 5 seconds	[1]
Operating Potential	+0.2 V vs. Ag/AgCl	[1]
Interferences	Negligible from ascorbic acid, dopamine, uric acid	[1]

Experimental Protocols

1. Synthesis of Os(dmo-bpy)₂Cl₂ (Osmium(II) complex precursor) [1]

• Materials: Ammonium hexachloroosmate(IV) ((NH₄)₂OsCl₆), 4,4'-dimethoxy-2,2'-bipyridine (dmo-bpy), ethylene glycol, sodium hydrosulfite.

• Procedure:

  • Combine 700 mg of (NH₄)₂OsCl₆ and 758.53 mg of dmo-bpy in 70 mL of ethylene glycol.

  • Heat the mixture to 160°C under reflux for 50 minutes.

  • Prepare a solution of 11.1 g of sodium hydrosulfite in 200 mL of distilled water and cool it to 4°C.

  • Add the hot reaction mixture to the cold sodium hydrosulfite solution.

  • Maintain the mixture at 4°C for 2 hours to allow for precipitation.

  • Filter the precipitate through a 0.45 µm nylon membrane.

  • Dry the collected solid at 40°C for 48 hours.

2. Synthesis of Osmium Redox Polymer (PVP(Q)-C₂H₄OH-Os(dmo-bpy)₂Cl) [1]

• Materials: Poly(4-vinylpyridine) (PVP), 2-bromoethanol, N,N-Dimethylformamide (DMF), ethyl ether, ethanol, Os(dmo-bpy)₂Cl₂.

• Procedure:

  • Dissolve 2 g of PVP and 0.4754 g of 2-bromoethanol in 60 mL of DMF.

  • Heat to 85-90°C under reflux in a nitrogen atmosphere for 24 hours.

  • Precipitate the product by adding the reaction mixture to 600 mL of ethyl ether.

  • Dry the quaternized PVP (PVP(Q)-C₂H₄OH) in a vacuum oven at 40°C for 24 hours.

  • Dissolve 171.5 mg of Os(dmo-bpy)₂Cl₂ and 130 mg of the quaternized PVP in 60 mL of ethanol.

  • Heat to 120°C under reflux for 9 hours to form the Osmium-redox polymer.

3. Fabrication of the Glucose Biosensor [1]

• Materials: Gold (Au) electrode, silanization agent (e.g., 3-aminopropyltriethoxysilane), Osmium redox polymer solution, glucose dehydrogenase (GDH) or glucose oxidase (GOx), cross-linking agent (e.g., glutaraldehyde).

• Procedure:

  • Clean the Au electrode surface.

  • Functionalize the surface with a silane layer to facilitate covalent attachment.

  • Prepare a mixture of the Osmium redox polymer and GDH/GOx in a suitable buffer.

  • Add a cross-linking agent to the mixture.

  • Cast the mixture onto the silanized Au electrode surface and allow it to cure.

4. Electrochemical Detection of Glucose [1]

• Apparatus: Potentiostat with a three-electrode system (modified Au working electrode, Ag/AgCl reference electrode, Pt counter electrode).

• Procedure:

  • Use phosphate-buffered saline (PBS) as the electrolyte.

  • Perform cyclic voltammetry (CV) or multi-potential step (MPS) measurements.

  • For CV, scan the potential in the range where the Os(II)/Os(III) redox couple is active.

  • Introduce the glucose sample into the electrolyte.

  • Record the increase in the catalytic current at a fixed potential (e.g., +0.2 V vs. Ag/AgCl), which is proportional to the glucose concentration.

Figure 2: Workflow for Glucose Sensor Development.

AN-002: Electrocatalytic Ascorbic Acid Sensor

This application note details an electrochemical sensor for the direct detection of ascorbic acid (Vitamin C). The sensor is based on a glassy carbon electrode modified with an Osmium-containing redox polymer, which electrocatalytically oxidizes ascorbic acid at a lower potential, thus improving selectivity and sensitivity.

Signaling Pathway

The Os(II)/Os(III) redox couple immobilized in the polymer film on the electrode surface mediates the oxidation of ascorbic acid. Ascorbic acid is oxidized to dehydroascorbic acid by the Os(III) species, which is in turn reduced to Os(II). The Os(II) is then electrochemically re-oxidized to Os(III) at the electrode surface, generating a catalytic current proportional to the ascorbic acid concentration.

Figure 3: Ascorbic Acid Sensing Mechanism.

Performance Characteristics

Parameter	Os-Polymer Modified Electrode	Reference
Analyte	Ascorbic Acid	[2]
Mechanism	Electrocatalytic Oxidation	[2]
Operating Potential	+0.250 V vs. SCE	[2]
pH Dependence	Reaction is negative first order with respect to proton concentration	[2]
Second Order Rate Constant (k")	7.8 x 10⁻⁴ dm³mol⁻¹cm s⁻¹ (at pH 4.5)	[2]
Application	Flow injection systems	[2]

Experimental Protocols

1. Synthesis of [Os(bipy)₂(PVP)₁₀Cl]Cl Redox Polymer

• Note: This is a representative structure; the exact stoichiometry may vary. The synthesis generally involves reacting a pre-synthesized Os(bipy)₂Cl₂ complex with poly(4-vinylpyridine) (PVP).

• Procedure (General):

  • Synthesize Os(bipy)₂Cl₂ from an Os(IV) or Os(III) precursor as described in various literature procedures.

  • Dissolve Os(bipy)₂Cl₂ and PVP in a suitable solvent like ethanol.

  • Reflux the mixture for several hours to allow the coordination of the pyridine groups of PVP to the Osmium center, displacing a chloride ligand.

  • Precipitate and purify the resulting Osmium-redox polymer.

2. Fabrication of the Ascorbic Acid Sensor [2]

• Materials: Glassy carbon electrode (GCE), Os-redox polymer solution, polishing materials (e.g., alumina slurry).

• Procedure:

  • Polish the GCE surface to a mirror finish with alumina slurry and sonicate in deionized water.

  • Apply a known volume of the Os-redox polymer solution onto the GCE surface.

  • Allow the solvent to evaporate, leaving a stable polymer film on the electrode.

3. Electrochemical Detection of Ascorbic Acid [2]

• Apparatus: Potentiostat with a three-electrode system (modified GCE working electrode, SCE or Ag/AgCl reference electrode, Pt counter electrode).

• Procedure:

  • Use a suitable buffer solution (e.g., phosphate buffer) as the electrolyte.

  • Perform cyclic voltammetry or amperometry.

  • Apply a potential of +0.250 V vs. SCE.

  • Inject the ascorbic acid sample into the electrochemical cell.

  • Measure the resulting catalytic current, which is proportional to the ascorbic acid concentration.

AN-003: Osmium(IV)-Based Sensor for Dopamine (Proposed)

This application note proposes the development of an electrochemical sensor for dopamine based on the direct electrocatalytic activity of a stable Osmium(IV) complex. While most Osmium-based sensors utilize the Os(II)/Os(III) redox couple, the higher oxidation state of Os(IV) may offer unique catalytic properties for the oxidation of analytes like dopamine.

Signaling Pathway (Hypothesized)

Dopamine is electrochemically oxidized at the surface of the electrode modified with the Osmium(IV) complex. The Os(IV) center acts as a catalyst, facilitating the electron transfer from dopamine to the electrode at a lower overpotential than on a bare electrode. This results in an enhanced oxidation peak current for dopamine.

Figure 4: Proposed Workflow for Dopamine Sensor.

Performance Characteristics (Projected)

Parameter	Projected Performance
Analyte	Dopamine
Mechanism	Electrocatalytic Oxidation
Linear Range	To be determined
Sensitivity	To be determined
Limit of Detection	To be determined
Operating Potential	To be determined (based on cyclic voltammetry)
Selectivity	To be evaluated against common interferents (ascorbic acid, uric acid)

Experimental Protocols (Proposed)

1. Synthesis of an Air-Stable Osmium(IV) Tetraaryl Complex [3]

• Materials: (Oct₄N)₂[OsBr₆] (tetra-n-octylammonium hexabromoosmate(IV)), arylmagnesium bromide (e.g., 2,5-xylylmagnesium bromide), anhydrous solvents (e.g., THF).

• Procedure:

  • Synthesize (Oct₄N)₂[OsBr₆] from K₂OsCl₆ as described in the literature.[3]

  • Under an inert atmosphere, react the (Oct₄N)₂[OsBr₆] salt with an excess of the arylmagnesium bromide in an anhydrous solvent.

  • After the reaction is complete, quench the reaction and perform an aqueous workup.

  • Purify the resulting Os(IV) tetraaryl complex by column chromatography.

2. Fabrication of the Dopamine Sensor

• Materials: Glassy carbon electrode (GCE), synthesized Os(IV) tetraaryl complex, suitable solvent (e.g., dichloromethane), conductive polymer or nanomaterial (optional, for enhanced performance).

• Procedure:

  • Polish and clean the GCE surface.

  • Dissolve the Os(IV) complex in a volatile solvent.

  • Drop-cast a small volume of the solution onto the GCE surface and allow the solvent to evaporate.

  • Alternatively, the Os(IV) complex can be incorporated into a conductive matrix (e.g., a polymer film or carbon nanotube paste) to improve stability and conductivity.

3. Electrochemical Detection of Dopamine

• Apparatus: Potentiostat with a three-electrode system.

• Procedure:

  • Use a phosphate buffer solution (pH ~7) as the electrolyte.

  • Perform cyclic voltammetry (CV) or differential pulse voltammetry (DPV) to characterize the electrochemical behavior of dopamine at the modified electrode.

  • Record the oxidation peak current of dopamine at various concentrations to construct a calibration curve.

  • Evaluate the sensor's selectivity by performing measurements in the presence of common interfering species such as ascorbic acid and uric acid. The catalytic nature of the Os(IV) complex is expected to resolve the oxidation peaks of these species.

References

• 1. mdpi.com [mdpi.com]
• 2. Electrocatalytic oxidation of ascorbic acid at [osmium(2,2′-bipyridyl)2-(poly-4-vinylpyridine)10Cl]Cl modified electrodes; implications for the development of biosensors based on osmium-containing redox relays - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. chemrxiv.org [chemrxiv.org]

Technical Notes & Optimization

Technical Support Center: Osmium(IV) Tetraaryl Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of Osmium(IV) tetraaryl complexes. The information addresses common challenges associated with improving low yields and is presented in a user-friendly question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low yields in Osmium(IV) tetraaryl synthesis?

Historically, low yields in Osmium(IV) tetraaryl synthesis (often ≤34%) are primarily associated with the traditional use of Osmium tetroxide (OsO₄) as the starting material.[1][2][3][4][5][6][7] Key contributing factors include:

• Formation of Side Products: The reaction of OsO₄ with aryl Grignard reagents can be incomplete, leading to the formation of highly stable monooxo(tetraaryl)osmium(VI) and bisoxo(diaryl)osmium(VI) side products.[1][2] These side products complicate the purification process and reduce the overall yield of the desired Osmium(IV) tetraaryl complex.[1][2]

• Toxicity and Volatility of OsO₄: Osmium tetroxide is highly toxic and volatile, which can lead to handling difficulties and potential loss of material, impacting the accuracy of reagent stoichiometry.[1][2][3][4][5][6][7]

• Steric Hindrance: The steric bulk of the aryl ligand significantly influences the reaction yield.[1][5][6][7][8] Highly substituted aryl groups, particularly those with substituents at the ortho positions (e.g., mesityl), can sterically hinder the formation of the tetra-substituted complex, leading to dramatically lower yields.[1][5][6][7][8]

Q2: Is there a higher-yielding alternative to the OsO₄-based synthesis?

Yes, a more recent and improved synthetic route utilizes tetra-n-octylammonium hexahaloosmate(IV) precursors, specifically (Oct₄N)₂[OsX₆] where X is typically Bromine or Chlorine.[1][2][3][9] This method offers several advantages:

• Significantly Higher Yields: This approach has been reported to produce Osmium(IV) tetraaryl complexes in yields of up to 73-76%.[1][2][3][4]

• Avoidance of Oxo-Osmium Side Products: By using an oxygen-free osmium precursor, the formation of mono- and bis-oxo osmium(VI) side products is mitigated.[1][2][9]

• Improved Safety: This method avoids the use of the highly toxic and volatile OsO₄.[1][2][3][4][5][6][7]

• Facilitates Synthesis of Novel Complexes: This route has enabled the synthesis of previously inaccessible complexes, such as Os(mesityl)₄, albeit in low yields due to steric hindrance.[1][2][3][4][5][6][7]

Q3: How does the choice of aryl ligand affect the reaction yield?

The steric properties of the aryl ligand play a critical role in the final yield of the Osmium(IV) tetraaryl complex. A clear relationship has been observed between increasing steric bulk on the aryl ligand and decreasing reaction yields.[1][5][6][7][8]

For instance, using the improved (Oct₄N)₂[OsBr₆] method, the following trend in yields has been observed:

Aryl Ligand	Substitution Pattern	Reported Yield (%)
2,5-xylyl	2,5-dimethyl	55-73%[1][9]
2-tolyl	2-methyl	≤73%[1][5][6][7][8]
Mesityl	2,4,6-trimethyl	5%[1][3][4][5][6][7][8]

This trend highlights that even with an optimized protocol, significant steric hindrance from bulky substituents, particularly at the 2 and 6 positions, can drastically reduce the efficiency of the reaction.[1][2]

Troubleshooting Guide

This guide provides a structured approach to troubleshooting common issues encountered during the synthesis of Osmium(IV) tetraaryl complexes.

Problem 1: Consistently Low or No Yield

Possible Cause	Troubleshooting Step	Rationale
Poor quality or inactive Grignard reagent.	Titrate the Grignard reagent prior to use to determine its exact concentration. Ensure the aryl halide used for its preparation is pure and dry.	Grignard reagents are sensitive to air and moisture. An accurate concentration is crucial for correct stoichiometry.
Insoluble Osmium precursor.	When using (NH₄)₂[OsX₆] salts, poor solubility in common ethereal solvents like THF can be an issue.[2][9] Switching to (Oct₄N)₂[OsX₆] precursors significantly improves solubility in THF.[10]	The osmium salt must be at least partially soluble in the reaction solvent for the reaction to proceed efficiently.
Sub-optimal reaction temperature.	For the formation of the aryl Grignard reagent from aryl halides with functional groups, temperature optimization is critical to ensure high conversion.[10]	Side reactions or incomplete formation of the Grignard reagent can occur at non-optimal temperatures.
Use of OsO₄ as a precursor.	Switch to the (Oct₄N)₂[OsBr₆] precursor-based method to avoid the formation of oxo-osmium side products and improve yields.[1][2][9]	The inherent reaction pathway of OsO₄ leads to stable, undesired side products, reducing the yield of the target complex.[1][2]

Problem 2: Difficulty in Product Purification

Possible Cause	Troubleshooting Step	Rationale
Presence of oxo-osmium(VI) side products.	If using the OsO₄ method, these side products are expected.[1][2] Purification can be achieved via chromatography on silica gel in the air.[1][2]	The desired Os(IV) tetraaryl complexes are generally stable to air and can be separated from the more polar oxo-species by column chromatography.
Viscous crude product when using (Oct₄N)₂[OsX₆].	The tetra-n-octylammonium bromide byproduct can result in a viscous crude product that hinders extraction of the desired complex into nonpolar solvents like hexanes.[9] Purification is typically achieved by column chromatography.[9]	While this method avoids oxo-species, the nature of the byproducts requires purification by chromatography rather than simple recrystallization.

Experimental Protocols

Traditional Method: Synthesis of Os(aryl)₄ using OsO₄

This protocol is provided for informational purposes and is generally discouraged due to low yields and safety concerns.

• Reaction Setup: In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), dissolve Osmium tetroxide (OsO₄) in anhydrous diethyl ether or tetrahydrofuran (THF).

• Grignard Addition: Cool the OsO₄ solution to a low temperature (e.g., -78 °C) using a dry ice/acetone bath. Slowly add a solution of the appropriate aryl Grignard reagent (typically 4-5 equivalents) in THF dropwise with vigorous stirring.

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for several hours.

• Workup: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Extract the product into an organic solvent (e.g., diethyl ether or dichloromethane). Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Improved Method: General Synthesis of M(aryl)₄ Complexes from (Oct₄N)₂[MX₆] (M = Os, Ru; X = Cl, Br)

This is the recommended protocol for higher yields and improved safety.[1][7]

• Reaction Setup: In a flask under an inert atmosphere, prepare a suspension of (Oct₄N)₂[OsBr₆] in anhydrous THF.

• Grignard Addition: To the stirred suspension, add a solution of the appropriate aryl Grignard reagent in THF dropwise at room temperature.

• Reaction Progression: Stir the mixture at room temperature for 2 hours.

• Workup and Purification: The reaction is worked up in the air. The product is purified by chromatography.

Visualizations

Logical Troubleshooting Workflow for Low Yields

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Pushing steric limits in osmium(IV) tetraaryl complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pushing steric limits in osmium(iv) tetraaryl complexes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. chemrxiv.org [chemrxiv.org]
• 9. [PDF] An Improved Route to Osmium(IV) Tetraaryl Complexes | Semantic Scholar [semanticscholar.org]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of Bulky Osmium(IV) Ligand Complexes

Welcome to the technical support center for the synthesis of sterically hindered Osmium(IV) ligand complexes. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming common challenges during their experiments.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of bulky Osmium(IV) ligand complexes.

1. Low or No Yield of the Desired Osmium(IV) Tetraaryl Complex

• Question: I am attempting to synthesize a bulky Osmium(IV) tetraaryl complex, but I am consistently obtaining very low yields or no product at all. What are the likely causes and how can I improve my yield?

• Answer: Low yields in these syntheses are a common issue, often directly related to steric hindrance and the choice of starting materials.

  • Potential Cause 1: Inappropriate Osmium Precursor. The traditional precursor, Osmium tetroxide (OsO₄), is highly volatile, toxic, and often leads to low yields (typically ≤34%) of Os(aryl)₄ complexes.[1][2][3][4][5][6][7][8][9] It is also prone to forming osmium(VI) oxoaryl side products, which complicate purification.[3][5][10]

  • Recommended Solution: Switch to a less hazardous and more effective precursor, such as tetra-n-octylammonium hexahaloosmate(IV) salts, specifically (Oct₄N)₂[OsBr₆].[1][2][3][10] This precursor has been shown to significantly improve yields for sterically hindered aryl ligands and mitigates the formation of oxoaryl byproducts.[1][3][5][10]

  • Potential Cause 2: Extreme Steric Bulk of the Ligand. There is a clear inverse relationship between the steric bulk of the aryl ligand and the reaction yield.[1][2][6][8] For example, while Os(2-tolyl)₄ can be synthesized in yields up to 73%, the much bulkier Os(mesityl)₄ is obtained in only a 5% yield under similar conditions due to the difficulty of accommodating four large ligands around the Os(IV) center.[1][2][6][7][8][9]

  • Recommended Solution: For extremely bulky ligands, optimization of reaction conditions is critical. This may include adjusting the stoichiometry of the Grignard reagent, modifying the reaction temperature, or exploring longer reaction times. However, for ligands with multiple ortho-substituents, low yields may be an inherent limitation of the reaction. Consider computational studies to evaluate the feasibility of forming the desired complex.

  • Potential Cause 3: Incomplete Substitution and Hydrolysis. With very bulky ligands, incomplete substitution of the precursor can occur. Subsequent workup in the presence of air and moisture can lead to the formation of undesired byproducts like OsO₂(aryl)₂.[10]

  • Recommended Solution: Ensure rigorous anhydrous and inert atmosphere conditions throughout the reaction and workup. Degas all solvents and reagents thoroughly. If oxo-osmium species are detected, chromatographic purification will be necessary.[10]

2. Formation of Unwanted Side Products

• Question: My reaction is producing a mixture of products, making purification difficult. How can I minimize the formation of side products?

• Answer: The formation of side products is a common challenge, particularly when using OsO₄.

  • Primary Side Products (with OsO₄): Monooxo(tetraaryl)osmium(VI) and bisoxo(diaryl)osmium(VI) species are common byproducts when using OsO₄.[3][5]

  • Solution: The most effective way to avoid these is to use an oxygen-free osmium precursor like (Oct₄N)₂[OsBr₆].[5][10]

  • Side Products with Bulky Ligands: Even with improved precursors, highly hindered ligands may lead to byproducts like OsO₂(mesityl)₂ due to incomplete substitution and subsequent reaction with air/water during workup.[10]

  • Solution: Maintain strict inert and anhydrous conditions. Purification via column chromatography may be required to separate the desired product from these byproducts.[10]

Frequently Asked Questions (FAQs)

Q1: Why is (Oct₄N)₂[OsBr₆] a better precursor than OsO₄ for synthesizing bulky Os(aryl)₄ complexes?

A1: (Oct₄N)₂[OsBr₆] offers several advantages:

• Higher Yields: It has been demonstrated to produce significantly higher yields of Os(aryl)₄ complexes, especially for those with moderate steric bulk (e.g., yields up to 73% for Os(2-tolyl)₄).[1][2][3][6]

• Safety: It is a less hazardous alternative to the highly toxic and volatile OsO₄.[1][2][3][5]

• Reduced Side Products: Its use mitigates the formation of osmium(VI) oxoaryl side products, which simplifies the purification process.[1][3][5][10]

• Access to Novel Complexes: This precursor has enabled the synthesis of previously inaccessible complexes with very bulky ligands, such as Os(mesityl)₄.[1][2][3][5][6][7][8][9]

Q2: How does the structure of the aryl Grignard reagent affect the reaction yield?

A2: The steric profile of the aryl Grignard reagent is the most critical factor. As the steric bulk around the coordinating carbon atom increases, the yield of the corresponding Os(aryl)₄ complex decreases. This is due to the increasing difficulty of arranging four bulky ligands around the central osmium atom.[1][2][6][10] The table below illustrates this trend.

Q3: What analytical techniques are essential for characterizing these bulky Osmium(IV) complexes?

A3: A combination of spectroscopic and analytical methods is crucial:

• ¹H and ¹³C{¹H} NMR Spectroscopy: To confirm the identity and purity of the complex. For very hindered complexes, variable-temperature NMR studies may be necessary to understand dynamic processes like restricted ligand rotation.[1][2][7][9]

• Single-Crystal X-ray Diffraction: To unambiguously determine the molecular structure and analyze the geometric distortion caused by steric crowding.[1][2][10]

• High-Resolution Mass Spectrometry (HR-MS): To confirm the molecular weight and elemental composition.

• Infrared (IR) Spectroscopy: Useful for identifying the presence of Os=O bonds in potential oxo-osmium byproducts.[10]

• Cyclic Voltammetry: To study the redox properties of the complexes, which can be fine-tuned by the aryl substituents.[1][2][11]

Data Presentation

Table 1: Correlation of Ligand Steric Bulk with Synthetic Yield of Os(aryl)₄ Complexes

This table summarizes the yields of various Os(aryl)₄ complexes synthesized using the (Oct₄N)₂[OsBr₆] precursor, demonstrating the impact of increasing steric hindrance from the aryl ligand.

Aryl Ligand	Structure	Key Steric Feature	Isolated Yield (%)	Reference
2-tolyl	Single ortho-methyl group	73	[1][2]
2,5-xylyl	One ortho-methyl group	55-73	[1][2]
2-ethylphenyl	Single ortho-ethyl group	41	[1]
2-isopropylphenyl	Single ortho-isopropyl group	14	[1]
Mesityl	Two ortho-methyl groups	5	[1][2][6][7][8][9]

Experimental Protocols

Protocol 1: Synthesis of the (Oct₄N)₂[OsBr₆] Precursor

This protocol is adapted from the literature and provides a reliable method for preparing the improved osmium precursor.[1][10]

Materials:

• Ammonium hexabromoosmate(IV), (NH₄)₂[OsBr₆]

• Tetra-n-octylammonium bromide (Oct₄NBr)

• Dichloromethane (DCM)

• Deionized water

Procedure:

• Dissolve (NH₄)₂[OsBr₆] (1.0 eq) in a minimal amount of deionized water.

• In a separate flask, dissolve Tetra-n-octylammonium bromide (2.1 eq) in dichloromethane.

• Add the aqueous solution of (NH₄)₂[OsBr₆] to the organic solution of Oct₄NBr.

• Stir the resulting biphasic mixture vigorously for at least 4 hours at room temperature.

• Separate the organic layer using a separatory funnel.

• Wash the organic layer three times with deionized water.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure.

• The resulting red-brown solid can be further purified by washing with deionized water and 2-propanol or by recrystallization from a CH₂Cl₂/2-propanol mixture.[1][10] The product is analytically pure and can be obtained in high yields (typically ≥66%).[1][10]

Protocol 2: General Synthesis of Os(aryl)₄ Complexes

This protocol describes the general procedure for reacting an aryl Grignard reagent with the (Oct₄N)₂[OsBr₆] precursor.

Materials:

• (Oct₄N)₂[OsBr₆] (1.0 eq)

• Aryl Grignard reagent (e.g., mesitylmagnesium bromide) (≥4.0 eq)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Silica gel for chromatography

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), dissolve (Oct₄N)₂[OsBr₆] in anhydrous THF.

• Cool the solution in an ice bath (0 °C).

• Slowly add the aryl Grignard reagent solution (typically in THF or diethyl ether) to the cooled osmium precursor solution via cannula or dropping funnel.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Quench the reaction by slowly adding saturated aqueous NH₄Cl.

• Extract the product into an organic solvent such as diethyl ether or dichloromethane.

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel. The eluent will vary depending on the polarity of the complex (e.g., hexanes/DCM mixtures).

Visualizations

Caption: Comparison of synthetic routes to Os(aryl)₄ complexes.

Caption: A logical workflow for troubleshooting low product yields.

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. Pushing steric limits in osmium(iv) tetraaryl complexes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Pushing steric limits in osmium(IV) tetraaryl complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]
• 8. chemrxiv.org [chemrxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]

managing toxicity and volatility of OsO4 in Os(IV) synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential information for managing the toxicity and volatility of osmium tetroxide (OsO₄) during the synthesis of Osmium(IV) compounds. Please consult your institution's specific safety protocols and the Safety Data Sheet (SDS) for OsO₄ before beginning any experiment.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards of working with Osmium Tetroxide (OsO₄)?

A1: Osmium tetroxide presents two main hazards:

• Extreme Toxicity: It is highly toxic if inhaled, ingested, or through skin contact.[1][2] OsO₄ vapor can cause severe irritation to the eyes, skin, and respiratory tract, potentially leading to pulmonary edema, corneal damage (causing blindness), and damage to the liver and kidneys.[1][2][3] Symptoms of exposure can be delayed for several hours.[1][2]

• High Volatility: OsO₄ readily sublimes at room temperature, meaning it transitions directly from a solid to a toxic vapor.[1][2] This volatility increases the risk of inhalation exposure. It has a significant vapor pressure even when refrigerated.[1]

Q2: What are the immediate symptoms of OsO₄ exposure I should be aware of?

A2: Initial symptoms of exposure to low concentrations of OsO₄ vapor include irritation to the eyes, a gritty feeling in the eyes, lacrimation (tearing), and seeing rings or halos around lights.[2][4] Inhalation can lead to headache, coughing, and difficulty breathing.[2][4] Skin contact can cause dermatitis and burns.[2]

Q3: How can I safely store OsO₄ in the lab?

A3: OsO₄ should be stored in a tightly sealed glass container, as it can penetrate plastic.[1] This primary container must be placed within a sealed, shatter-resistant secondary container.[5] Store in a designated, secure, and well-ventilated location, such as a locked cabinet or a labeled refrigerator, separate from incompatible materials like acids, organic materials, and reducing agents.[5]

Q4: What is the best way to neutralize OsO₄ spills and decontaminate labware?

A4: OsO₄ can be effectively neutralized (reduced to less hazardous forms) using corn oil or aqueous solutions of sodium sulfite or sodium bisulfite.[5] Corn oil is preferred for decontaminating surfaces and equipment; it will turn black in the presence of OsO₄, indicating that the neutralization is occurring.[5] For aqueous waste, sodium sulfite is effective.[5]

Troubleshooting Guide: Os(IV) Synthesis

This section addresses common issues encountered when using OsO₄ as a precursor for Os(IV) compounds.

Issue 1: Low or Inconsistent Product Yield

• Question: My Os(IV) synthesis reaction has a much lower yield than expected. What could be the cause?

• Answer: Low yields in osmium-catalyzed reactions can be attributed to several factors:

  • Loss of OsO₄ due to Volatility: OsO₄ can be lost from the reaction vessel, especially with extended reaction times or at elevated temperatures.[6] Ensure your reaction is conducted in a well-sealed vessel.

  • Impure Reagents: The purity of your starting materials and any co-oxidants is critical. Impurities can react with the osmium catalyst, leading to side reactions and reduced efficiency.[6]

  • Suboptimal Reaction Conditions: Temperature, pH, and solvent choice can significantly affect the reaction rate and catalyst stability.[6] Side reactions may be favored under non-optimal conditions.

  • Ineffective Quenching/Workup: Improper quenching can lead to product degradation or loss during purification.

Troubleshooting Steps:

• Verify Reagent Purity: Use freshly purified reagents. If using a co-oxidant, confirm its concentration.[6]

• Control Reaction Temperature: Use a reliable temperature control system to maintain a consistent and optimal temperature.[6]

• Optimize Reaction Conditions: If possible, perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to prevent unwanted oxidation.

• Monitor Reaction Progress: Use techniques like TLC or LC-MS to track the reaction's progress and stop it once the starting material is consumed to prevent the formation of byproducts.[6]

Issue 2: Formation of Side Products

• Question: I am observing significant byproducts in my final product. How can I improve the selectivity of my reaction?

• Answer: The formation of byproducts is often due to over-oxidation or competing reaction pathways. The powerful oxidizing nature of OsO₄ can sometimes lead to the cleavage of the desired product, especially with prolonged reaction times or an excess of oxidant.[7]

• Troubleshooting Steps:

  • Adjust Stoichiometry: Carefully control the stoichiometry of any co-oxidants. Slow addition of the oxidant can help maintain a low, steady concentration.[6]

  • Add a Ligand: In some cases, the addition of a ligand, such as 2,6-lutidine, can suppress side reactions and improve the yield of the desired product.[7]

Quantitative Data

Table 1: OsO₄ Vapor Pressure at Different Temperatures

Temperature (°C)	Temperature (°F)	Vapor Pressure (mmHg)
20	68	7[4]
25	77	9.9
27	80.6	11.4 (1.5 kPa)[4]
40.6	105	(Melting Point)[4]
130	266	760 (Boiling Point)[4]

Table 2: Workplace Exposure Limits for OsO₄

Agency	Limit Type	Concentration (mg/m³)	Concentration (ppm)
OSHA	PEL (8-hour TWA)	0.002[8]	~0.0002[1]
NIOSH	REL (10-hour TWA)	0.002[8]	0.0002[3]
NIOSH	STEL (15-min)	0.006[8]	0.0006[3]
ACGIH	TLV (8-hour TWA)	0.002[8]	~0.0002
ACGIH	STEL (15-min)	0.006[8]	~0.0006

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; STEL: Short-Term Exposure Limit; TLV: Threshold Limit Value.

Experimental Protocols & Workflows

Protocol: Synthesis of Potassium Hexachloroosmate(IV) (K₂[OsCl₆]) from OsO₄

This protocol is a representative example and must be adapted and performed following a thorough, site-specific risk assessment.

Materials:

• Osmium Tetroxide (OsO₄)

• Ethanol (absolute)

• Hydrochloric Acid (concentrated)

• Potassium Chloride (KCl)

• Corn oil (for decontamination)

• Saturated Sodium Sulfite (Na₂SO₃) solution (for quenching)

Procedure:

• Preparation: All manipulations of solid OsO₄ and its concentrated solutions must be performed in a certified chemical fume hood.[5] Line the work surface with plastic-backed absorbent pads.

• Dissolution of OsO₄: Carefully dissolve a known quantity of OsO₄ in absolute ethanol in a round-bottom flask equipped with a reflux condenser. The solution should be stirred gently.

• Reduction of Os(VIII) to Os(IV): Slowly add concentrated hydrochloric acid to the ethanolic solution of OsO₄. The reaction is exothermic and will result in the reduction of Os(VIII) to Os(IV). The color of the solution will change as the reaction progresses.

• Precipitation of K₂[OsCl₆]: Once the reduction is complete, add a saturated aqueous solution of potassium chloride (KCl) to the reaction mixture. The less soluble potassium hexachloroosmate(IV) will precipitate out of the solution as a dark-colored solid.

• Isolation and Purification: Cool the mixture in an ice bath to maximize precipitation. Collect the solid product by vacuum filtration. Wash the product with small portions of cold ethanol to remove any soluble impurities.

• Drying: Dry the final product in a desiccator.

• Decontamination: All glassware and equipment that came into contact with OsO₄ must be decontaminated by rinsing with corn oil until the oil no longer turns black, followed by washing with an aqueous sodium sulfite solution before removal from the fume hood.[5]

Visualized Workflows

Caption: Workflow for the safe handling of OsO₄.

Caption: Decision tree for troubleshooting low yields.

References

• 1. smif.pratt.duke.edu [smif.pratt.duke.edu]
• 2. epfl.ch [epfl.ch]
• 3. Osmium Tetroxide (CAS 20816-12-0) Guidance & Procedures [k-state.edu]
• 4. Osmium Tetroxide | O4Os | CID 30318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemistry.ucla.edu [chemistry.ucla.edu]
• 6. benchchem.com [benchchem.com]
• 7. Improved procedure for the oxidative cleavage of olefins by OsO4-NaIO4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. nj.gov [nj.gov]

Technical Support Center: Optimizing Osmium(IV) Catalyzed Transfer Hydrogenation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for Osmium(IV) catalyzed transfer hydrogenation.

Frequently Asked Questions (FAQs)

Q1: My Osmium-catalyzed transfer hydrogenation reaction shows low or no conversion. What are the potential causes?

A1: Low conversion can stem from several factors, including inactive catalyst, impure reagents, or suboptimal reaction conditions. A systematic approach to troubleshooting is recommended, starting with the catalyst and reagents, followed by the reaction parameters.

Q2: How can I determine if the osmium catalyst is the source of the problem?

A2: Catalyst deactivation is a common issue.[1] This can be due to:

• Improper Activation: Many catalysts require an activation step to form the active species. Ensure the correct protocol for your specific Osmium complex is followed.[1]

• Catalyst Decomposition: The Osmium complex may be unstable under the reaction conditions, influenced by temperature, solvent, and substrate functional groups.[1] Air-sensitive catalysts require handling under an inert atmosphere to prevent oxidation and deactivation.[2]

• Catalyst Poisoning: Impurities in the substrate, solvent, or hydrogen donor can poison the catalyst.[1] Common poisons include sulfur compounds, and in biological contexts, thiols can displace ligands and deactivate the catalyst.[3][4]

To diagnose catalyst issues, run a control reaction with a standard substrate known to perform well with your catalyst system. If this reaction also fails, the problem likely lies with the catalyst or the general setup.[1]

Q3: What is the role of the base in the reaction, and how does it affect the outcome?

A3: A base is typically required to generate the active 16-electron amido Os(II) catalyst from the precatalyst via an HCl elimination mechanism. The choice and amount of base can significantly impact the reaction rate. Common bases include sodium isopropoxide (NaOiPr) and potassium tert-butoxide (KOtBu).[5][6]

Q4: Which hydrogen source should I use?

A4: Common hydrogen donors for transfer hydrogenation include isopropanol and a formic acid/triethylamine (HCOOH/TEA) azeotropic mixture.[3] Formic acid is often preferred as its use makes the hydrogenation process irreversible.[7] The choice of hydrogen donor can influence the reaction mechanism and efficiency.

Q5: How does the solvent choice impact the reaction?

A5: The solvent can influence catalyst activity, stability, and in some cases, the reaction mechanism itself.[8][9] For instance, in some systems, water has been shown to increase the reaction rate compared to organic solvents like THF.[8] The choice of solvent can also affect enantioselectivity.[2]

Troubleshooting Guide

Issue 1: Low Reaction Yield / Incomplete Conversion

Potential Cause	Troubleshooting Step	Rationale
Inactive Catalyst	- Run a control reaction with a reliable substrate. - Ensure proper catalyst activation if required. - Handle air- and moisture-sensitive catalysts under an inert atmosphere (e.g., Argon or Nitrogen).[2]	To confirm the catalyst is active and handled correctly to prevent decomposition.[1]
Reagent Impurity	- Use high-purity, dry solvents and substrates. - Degas solvents prior to use.	Impurities, especially water or sulfur compounds, can act as catalyst poisons.[2]
Suboptimal Temperature	- Optimize the reaction temperature.	Higher temperatures can increase the reaction rate but may also lead to catalyst decomposition.[1]
Incorrect Base	- Screen different bases (e.g., NaOiPr, KOtBu) and optimize their concentration.	The base is crucial for generating the active catalytic species.[5]
Insufficient Reaction Time	- Monitor the reaction progress over a longer period using techniques like TLC, GC, or NMR.	The reaction may be slower than anticipated.

Issue 2: Poor Enantioselectivity in Asymmetric Transfer Hydrogenation

Potential Cause	Troubleshooting Step	Rationale
Suboptimal Ligand	- Screen different chiral ligands.	The structure of the chiral ligand is the primary determinant of enantioselectivity.
Incorrect Solvent	- Test a range of solvents.	The solvent can influence the chiral environment of the catalyst. For example, a switch from ethanol to 2-propanol has been shown to drastically change enantiomeric excess (ee).[2]
Inappropriate Temperature	- Vary the reaction temperature.	Lower temperatures often lead to higher enantioselectivity, although the reaction rate may decrease.
Racemization of Product	- Analyze the enantiomeric excess at different reaction times.	The product may be racemizing under the reaction conditions.

Data on Osmium Catalyst Performance

The following tables summarize quantitative data on the performance of different Osmium catalysts in the transfer hydrogenation of ketones.

Table 1: Asymmetric Transfer Hydrogenation of Acetophenone Derivatives [3]

Catalyst Configuration	Substrate	Conversion (%)	ee (%)	TOF (h⁻¹)
(R,R)	Acetophenone	>93	>93 (R)	63.6 ± 0.6
(S,S)	Acetophenone	>93	>93 (S)	81 ± 3
(R,R)	Acetophenone	>93	>93 (R)	87 ± 5
Reaction Conditions: 5:2 formic acid/triethylamine azeotrope, 24 h, 310 K.

Table 2: Performance of Osmium Pyme Complexes in Transfer Hydrogenation [5]

Catalyst	Substrate	Base	TOF (h⁻¹)
trans/cis-[OsCl₂(dppb)(Pyme)]	Various Ketones	NaOiPr	up to 5.7 x 10⁵
in-situ generated Os/Josiphos/Pyme	Various Ketones	NaOiPr	up to 1.9 x 10⁴
Reaction Conditions: Refluxing 2-propanol.

Experimental Protocols

General Protocol for Osmium-Catalyzed Transfer Hydrogenation of a Ketone

This protocol is a generalized procedure and may require optimization for specific substrates and catalysts.

Materials:

• Osmium precatalyst (e.g., [Os(p-cymene)Cl₂]₂)

• Chiral ligand (for asymmetric reactions, e.g., TsDPEN)

• Substrate (ketone)

• Hydrogen donor (e.g., 5:2 formic acid/triethylamine azeotrope or isopropanol)

• Base (e.g., sodium isopropoxide), if using an alcohol as the hydrogen source

• Anhydrous, degassed solvent (e.g., isopropanol, dichloromethane)

• Inert gas (Argon or Nitrogen)

Procedure:

• Catalyst Preparation (in-situ):

  • In a flame-dried Schlenk flask under an inert atmosphere, add the osmium precatalyst and the chiral ligand.

  • Add the anhydrous, degassed solvent and stir the mixture at room temperature for the time specified in the relevant literature to allow for complex formation.

  • If using an alcohol as the hydrogen source, add the base and stir to activate the catalyst. A color change may be observed.[2]

• Reaction Setup:

  • In a separate Schlenk flask, dissolve the ketone substrate in the chosen solvent under an inert atmosphere.

  • Transfer the substrate solution to the activated catalyst solution via cannula.

• Reaction Execution:

  • If using formic acid/triethylamine, add the azeotrope to the reaction mixture.

  • Stir the reaction mixture at the desired temperature.

  • Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by an appropriate method (e.g., TLC, GC, HPLC, or NMR).

• Work-up and Analysis:

  • Once the reaction is complete, quench the reaction if necessary (e.g., by adding water if a base was used).

  • Extract the product with a suitable organic solvent.

  • Dry the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or other suitable methods.

  • Determine the conversion and yield. For asymmetric reactions, determine the enantiomeric excess using chiral HPLC or GC.

Visualizations

Caption: Troubleshooting workflow for low reaction yield.

Caption: Troubleshooting workflow for poor enantioselectivity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Tracking Reactions of Asymmetric Organo‐Osmium Transfer Hydrogenation Catalysts in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Osmium pyme complexes for fast hydrogenation and asymmetric transfer hydrogenation of ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. Unraveling the role of solvents in catalytic transfer hydrogenation of muconic acid - American Chemical Society [acs.digitellinc.com]
• 9. mdpi.com [mdpi.com]

troubleshooting inconsistent cyclic voltammetry results for Osmium(4+)

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve inconsistencies in cyclic voltammetry (CV) results for Osmium(4+).

Frequently Asked Questions (FAQs)

Q1: Why are my cyclic voltammetry results for Osmium(4+) not reproducible?

Lack of reproducibility in CV measurements is a common issue that can stem from several sources.[1][2][3] The key areas to investigate are the working electrode surface, the purity and composition of the electrolyte solution, and the stability of the reference electrode.[4][5] Inconsistent surface preparation of the working electrode is a frequent culprit, leading to variable peak currents and potentials.[4] Additionally, contamination of the solution or degradation of the Osmium(4+) complex can alter the electrochemical response between scans.[6][7]

Q2: What causes the peak potentials (anodic or cathodic) to shift between experiments?

Peak potential shifts in the voltammogram can indicate several issues. If a redox process is diffusion-controlled, the peak potential should generally be independent of the scan rate.[8] However, shifts can occur due to:

• Unstable Reference Electrode: A drifting reference electrode potential is a primary cause of shifting peaks. Ensure the filling solution is correct, and the frit is not clogged.[8][9]

• Changes in Solution Composition: The Nernst equation dictates that the redox potential is dependent on the concentration of the electroactive species. Any reaction that changes the concentration of the Os(IV) or its redox partner Os(III) will shift the potential.[10]

• Slow Electron Transfer Kinetics: For quasi-reversible or irreversible systems, the peak potentials will shift with the scan rate.[8][11]

• Ohmic Drop: High solution resistance can cause a potential drop (iR drop), leading to increased peak-to-peak separation and shifts in peak potentials, especially at higher scan rates.[4][12]

Q3: Why is the separation between my anodic and cathodic peaks (ΔEp) greater than the ideal 59/n mV?

For a reversible, one-electron process (n=1), the theoretical peak-to-peak separation (ΔEp) is approximately 59 mV at room temperature. A larger separation often suggests:

• Quasi-reversible or Irreversible Kinetics: The electron transfer process at the electrode surface is slow.[8]

• High Solution Resistance (Uncompensated Resistance): This is also known as iR drop, which artificially increases the measured peak separation.[4][12] To mitigate this, ensure the supporting electrolyte concentration is adequate (typically 0.1 M), and the reference electrode is positioned close to the working electrode.[4][13]

• Dirty Electrode Surface: Passivation or contamination of the electrode surface can impede electron transfer.[4]

Q4: My CV signal is very noisy or shows a sloping baseline. What should I do?

A noisy signal or a sloping baseline with hysteresis is often related to the capacitive current of the electrochemical double layer at the electrode-solution interface.[9] To minimize this:

• Decrease the Scan Rate: This reduces the contribution of the charging current relative to the Faradaic current.[9]

• Use a Smaller Working Electrode: A smaller electrode area reduces the overall capacitance.[9]

• Increase Analyte Concentration: A higher concentration of Osmium(4+) will increase the Faradaic current, improving the signal-to-noise ratio.[13]

• Ensure Proper Shielding: Electrical noise from nearby equipment can be picked up. Ensure the cell and cables are properly shielded (e.g., in a Faraday cage).

Specific Troubleshooting Guides

Issue 1: No Peaks or Very Small Peaks Observed

• Question: I am not seeing the expected redox peaks for my Osmium(4+) sample. What could be wrong?

• Answer:

  • Check Connections: Ensure the working, reference, and counter electrodes are correctly connected to the potentiostat.[9]

  • Verify Analyte Presence: Confirm that the Osmium(4+) complex is present in the solution at the intended concentration (typically 0.1 to 1 mM).

  • Check Potential Window: Make sure your scan range is wide enough to encompass the redox potential of the Os(IV)/Os(III) couple. The potential can vary significantly depending on the ligand environment and solvent.

  • Current Range Setting: The current range on the potentiostat might be set too high, making small peaks invisible, or too low, causing the signal to flatline.[14]

  • Electrode Connection: A poor connection to the working or counter electrode can block current flow.[9]

Issue 2: Inconsistent Peak Currents Across Multiple Cycles

• Question: The peak currents for my Osmium(4+) sample decrease or increase with each consecutive CV scan. Why is this happening?

• Answer:

  • Adsorption/Fouling: The product of the redox reaction might be adsorbing onto the electrode surface, passivating it and reducing the current in subsequent scans.[15] Conversely, an electroactive film might be depositing, leading to increasing current. A rinse test, where the electrode is rinsed and placed in a blank electrolyte solution, can help diagnose strong adsorption.[12][15]

  • Analyte Degradation: The Osmium complex may be unstable and decompose during the electrochemical experiment, leading to a decrease in concentration and current.[6]

  • Solution Not Equilibrated: If the solution is not properly mixed or degassed, the first scan may differ from subsequent scans. It's common practice to run several cycles until a stable voltammogram is obtained.

Experimental Protocols

Protocol 1: Standard Working Electrode Polishing (Glassy Carbon)

A clean and smooth electrode surface is critical for reproducible results.[4][15]

• Rough Polish: Begin by polishing the electrode on a rough polishing pad with a 1.0 µm diamond slurry.[16] Move the electrode in a figure-eight pattern for 1-2 minutes.[17][18]

• Rinse: Thoroughly rinse the electrode with deionized water to remove all diamond particles.[16]

• Fine Polish: Switch to a fine polishing pad (e.g., microcloth) and use a 0.05 µm alumina slurry.[19] Polish for 2-3 minutes until the electrode surface is mirror-like.[16]

• Rinse and Sonicate: Rinse the electrode thoroughly with deionized water. To remove any embedded alumina particles, sonicate the electrode in a beaker of deionized water for approximately 1 minute.[19]

• Final Rinse and Dry: Rinse the electrode with the solvent to be used in the experiment (e.g., acetonitrile or water) and gently dry it with a lint-free tissue or a stream of inert gas.

Protocol 2: Preparation of Electrolyte Solution

• Solvent Purity: Use high-purity (HPLC or electrochemical grade) solvent.

• Supporting Electrolyte: The supporting electrolyte concentration should be at least 100 times that of the analyte to minimize iR drop.[20] A common concentration is 0.1 M.[13] Ensure the electrolyte is fully dissolved.

• Analyte Concentration: The Osmium(4+) complex concentration is typically in the range of 0.1–1.0 mM.

• Degassing: Dissolved oxygen is electroactive and can interfere with measurements.[21] Purge the solution with an inert gas (e.g., high-purity argon or nitrogen) for 10-15 minutes before the experiment. Maintain an inert atmosphere over the solution during the measurement.[21]

Quantitative Data Summary

The electrochemical properties of Osmium complexes are highly dependent on the ligand sphere and the solvent system. The following table provides example data for different Osmium complexes.

Osmium Complex	Redox Couple	E½ (V vs. ref)	ΔEp (mV)	Solvent/Electrolyte	Reference Electrode
[Os(bpy)₃]³⁺/²⁺	Os(IV)/Os(III)	+0.80	~60	Acetonitrile / 0.1 M TEAP	Ag/Ag⁺
[Os(p-X-TPP)(OEt)₂]	Os(V)/Os(IV)	+0.27 to +0.37	~60	Dichloromethane / TBAPF₆	Ag/AgNO₃
Os(2-tolyl)₄	Os(IV)/Os(V)	+0.18	~70	CH₂Cl₂ / 0.1 M NBu₄PF₆	Pt wire (quasi)
[OsII(bpy)₂py(OH₂)]²⁺	Os(III)/Os(II)	~+0.3 (pH 3.1)	~60	0.1 M Britton-Robinson buffer	Saturated Calomel (SCE)

Data compiled from various sources for illustrative purposes.[22][23][24][25] Actual values must be determined experimentally.

Visualizations

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing inconsistent CV results.

Caption: A logical workflow for troubleshooting inconsistent cyclic voltammetry results.

Decision Tree for Large Peak Separation (ΔEp)

This diagram helps identify the cause of an unexpectedly large peak-to-peak separation.

Caption: Decision tree for diagnosing causes of large peak-to-peak separation (ΔEp).

References

• 1. researchgate.net [researchgate.net]
• 2. Error, reproducibility and uncertainty in experiments for electrochemical energy technologies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. reddit.com [reddit.com]
• 8. researchgate.net [researchgate.net]
• 9. ossila.com [ossila.com]
• 10. researchgate.net [researchgate.net]
• 11. sop4cv.com [sop4cv.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. kubiak.ucsd.edu [kubiak.ucsd.edu]
• 14. Trouble shooting cyclic voltammetry | Zimmer & Peacock AS [zimmerpeacock.com]
• 15. uni-due.de [uni-due.de]
• 16. EC_electrode_handbook/Section 6. Polishing method | ALS,the electrochemical company [als-japan.com]
• 17. BASi® | Working Electrodes [basinc.com]
• 18. prosense.net [prosense.net]
• 19. sop4cv.com [sop4cv.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. pubs.acs.org [pubs.acs.org]
• 24. chemrxiv.org [chemrxiv.org]
• 25. scribd.com [scribd.com]

preventing decomposition of Osmium(IV) complexes during chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Osmium(IV) complexes during chromatographic separations.

Frequently Asked Questions (FAQs)

Q1: My Osmium(IV) complex appears to be decomposing on the column. What are the likely causes?

A1: Decomposition of Osmium(IV) complexes, particularly chloro-complexes like hexachloroosmate(IV) ([OsCl₆]²⁻), during chromatography is a common issue. The primary causes are:

• Hydrolysis: Reaction with water in the mobile phase or on the stationary phase surface can lead to the formation of aqua- and hydroxo-species, and ultimately precipitate as OsO₂·2H₂O.[1]

• Oxidation: Osmium(IV) can be oxidized to the highly volatile and toxic osmium tetroxide (OsO₄), especially in the presence of oxidizing agents or under non-optimized conditions.[1]

• Interaction with the Stationary Phase: Silica-based columns can have active sites (residual silanols) that can catalyze decomposition or lead to irreversible adsorption of the complex.

Q2: How can I stabilize my Osmium(IV) complex before and during chromatographic analysis?

A2: Stabilization is crucial for reproducible results. Consider the following strategies:

• Acidification: Maintaining an acidic environment is key to preventing hydrolysis and the formation of OsO₄. Stock solutions and samples of osmium(IV) hexachloride are often stabilized in hydrochloric acid.[1] For chromatography, incorporating an acidic modifier in your mobile phase is recommended.

• Use of Complexing Agents/Antioxidants: For sensitive samples, especially those that have undergone digestion, the addition of stabilizing agents can be highly effective. These can be used during sample preparation and potentially as mobile phase additives.

Table 1: Recommended Stabilizing Agents for Osmium Complexes [2]

Stabilizing Agent	Recommended Concentration (in blank matrix)
Thiourea	1.0 g/L
Ascorbic Acid	1.0 g/L
Sodium Sulfite	2.5 g/L
Potassium Metabisulfite	2.5 g/L

Q3: What are the recommended starting points for chromatographic conditions for Osmium(IV) complexes?

A3: The choice of chromatographic mode depends on the nature of your complex.

• For charged complexes (e.g., [OsCl₆]²⁻): Ion-exchange chromatography or reversed-phase HPLC with an ion-pairing agent is often the most successful approach. A study on the separation of various chloro-aquo-hydroxo-osmates(IV) successfully used ion exchange chromatography.[3]

• For neutral complexes: Reversed-phase HPLC on a C8 or C18 column may be suitable. However, careful mobile phase optimization is required to prevent on-column decomposition.

• For preparative purification: Flash chromatography on silica or alumina has been used for some osmium complexes, but there is a significant risk of decomposition.[4]

Troubleshooting Guide

This guide addresses common problems encountered during the chromatography of Osmium(IV) complexes in a question-and-answer format.

Problem 1: Peak Tailing

Q: My Osmium(IV) complex is exhibiting significant peak tailing. What could be the cause and how do I fix it?

A: Peak tailing is often a sign of undesirable secondary interactions between your complex and the stationary phase.

• Cause 1: Interaction with Residual Silanols: The silica backbone of many reversed-phase columns has free silanol groups (-Si-OH) that can interact strongly with metal complexes, leading to tailing.

  • Solution:

    • Lower Mobile Phase pH: Add a small amount of a non-complexing acid (e.g., trifluoroacetic acid - TFA, or formic acid) to your mobile phase to protonate the silanol groups and reduce interaction.

    • Use an End-Capped Column: Employ a modern, well-end-capped C18 or C8 column where the residual silanols are chemically deactivated.

    • Increase Buffer Concentration: A higher buffer concentration can help to mask the silanol interactions.

• Cause 2: Metal Chelation: Trace metals present in the silica matrix or from the HPLC system can chelate with your complex or ligands, causing tailing.

  • Solution:

    • Add a Chelating Agent to the Mobile Phase: A low concentration (e.g., 0.1-1 mM) of a chelating agent like EDTA or citric acid can be added to the mobile phase to mask active metal sites.

• Cause 3: Column Void: A void at the head of the column can cause peak distortion.

  • Solution:

    • Use a Guard Column: A guard column will protect your analytical column from particulates and strongly adsorbed species.

    • Replace the Column: If a void is suspected, the column may need to be replaced.

Problem 2: Irreproducible Retention Times and Peak Areas

Q: I am observing significant drift in retention times and my peak areas are not consistent between injections. What is happening?

A: This is a strong indicator of on-column decomposition or slow equilibration.

• Cause 1: On-Column Decomposition: Your Osmium(IV) complex is likely degrading during its transit through the column. The decomposition products may or may not be UV-active and can elute at different times.

  • Solution:

    • In-situ Stabilization: Add a stabilizing agent like thiourea or ascorbic acid to your mobile phase. Start with low concentrations (e.g., 0.5-1.0 g/L) and monitor for improved reproducibility.

    • Decrease Column Temperature: Lowering the column temperature can slow down the rate of decomposition.

    • Increase Flow Rate: A higher flow rate reduces the residence time of the complex on the column, minimizing the time for decomposition to occur.

• Cause 2: Slow Equilibration (especially with ion-pairing agents): Ion-pairing chromatography can require long equilibration times for the reagent to coat the stationary phase.

  • Solution:

    • Extended Column Equilibration: Flush the column with the mobile phase containing the ion-pairing agent for an extended period (e.g., 1-2 hours) before starting your analysis.

    • Dedicate a Column: If you frequently use a specific ion-pairing reagent, it is best practice to dedicate a column to that method to avoid long re-equilibration times and potential contamination.

Problem 3: No Peaks or Very Small Peaks (Loss of Recovery)

Q: I am injecting my Osmium(IV) complex, but I see no peak or a much smaller peak than expected. Where is my compound going?

A: This suggests irreversible adsorption to the stationary phase or complete decomposition.

• Cause 1: Irreversible Adsorption: The complex is binding so strongly to the column that it is not eluting.

  • Solution:

    • Change Stationary Phase: The silica surface may be too active. Consider switching to a polymer-based column or a different stationary phase chemistry. For charged complexes, an ion-exchange column is a good alternative.

    • Stronger Mobile Phase: If using reversed-phase, a stronger mobile phase (higher percentage of organic solvent) may be necessary. However, be mindful of the complex's solubility.

    • Use of Ion-Pairing Agents: For charged complexes on a reversed-phase column, an ion-pairing agent can help to form a neutral, less reactive species that can be eluted.

• Cause 2: Complete Decomposition: The complex is degrading into species that are not detectable at your chosen wavelength or are being lost as volatile OsO₄.

  • Solution:

    • Confirm with a Different Detection Method: If possible, use a more universal detector like a mass spectrometer (LC-MS) or an inductively coupled plasma mass spectrometer (LC-ICP-MS) to track the osmium signal, regardless of its chemical form.

    • Implement Stabilization Strategies: Revisit the stabilization techniques mentioned in the FAQs and Problem 2, such as acidification and the use of stabilizing agents in both the sample and the mobile phase.

Experimental Protocols

Protocol 1: Ion-Exchange Chromatography for Anionic Osmium(IV) Complexes

This protocol is a starting point for the separation of anionic Osmium(IV) complexes, such as [OsCl₆]²⁻ and its hydrolysis products. It is adapted from methods used for other metal complexes.

• Column: A strong anion-exchange (SAX) column.

• Mobile Phase A: 20 mM Triethylammonium acetate (TEAA), pH 7, in 10% Acetonitrile / 90% Water.

• Mobile Phase B: 1 M Triethylammonium acetate (TEAA), pH 7, in 10% Acetonitrile / 90% Water.

• Flow Rate: 1.0 mL/min.

• Gradient:

  • 0-5 min: 0% B

  • 5-25 min: 0-100% B

  • 25-30 min: 100% B

  • 30.1-35 min: 0% B

• Detection: UV at 260 nm or ICP-MS for osmium-specific detection.

• Sample Preparation: Dissolve the sample in a solution containing a stabilizing agent (e.g., 1.0 g/L ascorbic acid) and ensure the pH is compatible with the mobile phase.

Protocol 2: Reversed-Phase Ion-Pair Chromatography for Anionic Osmium(IV) Complexes

This protocol is a starting point for separating anionic Osmium(IV) complexes on a standard C18 column.

• Column: C18, 5 µm, 4.6 x 150 mm.

• Mobile Phase: 5 mM Tetrabutylammonium phosphate in a 40:60 (v/v) Acetonitrile/Water mixture, with the pH adjusted to 6.5 with phosphoric acid.

• Flow Rate: 1.0 mL/min.

• Temperature: 30 °C.

• Detection: UV at 260 nm.

• Important Considerations:

  • The column must be thoroughly equilibrated with the mobile phase before injection.

  • It is highly recommended to dedicate a column for ion-pair chromatography.

Visualizations

References

• 1. scispace.com [scispace.com]
• 2. Serum-binding properties of isosteric ruthenium and osmium anticancer agents elucidated by SEC–ICP–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. silicycle.com [silicycle.com]

strategies to enhance the stability of Osmium(IV) catalytic intermediates

Technical Support Center: Osmium(IV) Catalytic Intermediates

This guide provides researchers, scientists, and drug development professionals with . It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to address common challenges encountered during experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: My Osmium(IV) catalytic intermediate appears unstable, leading to low reaction yields and catalyst decomposition.

• Q1: What are the common signs of Os(IV) intermediate instability? A1: Signs of instability include a color change in the reaction mixture (e.g., from a defined color to black or brown, indicating osmium metal precipitation), the formation of insoluble precipitates, inconsistent catalytic activity, and the appearance of unexpected byproducts. For air-sensitive complexes, decomposition can occur upon exposure to air or moisture.[1][2]

• Q2: My reaction is clean by TLC/GC, but the isolated Os(IV) complex shows broad or unexpected peaks in the 1H NMR spectrum. What could be the issue? A2: Broad peaks in the NMR spectrum can indicate several issues, including the presence of paramagnetic species (suggesting a change in the osmium oxidation state), dynamic exchange processes on the NMR timescale, or low solubility of the complex.[3] If you observe multiple sets of peaks, you might be looking at rotamers; in such cases, acquiring the spectrum at a higher temperature could help coalesce the signals.[3] Unexpected peaks could correspond to decomposition products or impurities from the solvent or starting materials.

• Q3: I observe a precipitate forming during my catalytic reaction. What should I do? A3: Precipitation can occur if the Os(IV) intermediate is not soluble in the reaction solvent or if it decomposes to form an insoluble species. To address this, you can try a different solvent system with higher polarity or coordinating ability. If decomposition is suspected, lowering the reaction temperature or using more robust ligands (e.g., pincer ligands) to stabilize the intermediate may prevent precipitation.[4]

• Q4: How can I minimize the risk of decomposition when handling and storing my Os(IV) complexes? A4: Many Os(IV) complexes are air- and moisture-sensitive.[2] It is crucial to use inert atmosphere techniques, such as a glovebox or Schlenk line, for all manipulations.[2][5] Store the isolated complexes under an inert atmosphere (e.g., argon or nitrogen) at low temperatures and protected from light.[6] Ensure that all solvents and reagents are rigorously dried and degassed before use.[1]

Issue 2: Difficulty in Characterizing the Os(IV) Intermediate

• Q5: I am struggling to obtain a clean mass spectrum of my Os(IV) intermediate. What could be the problem? A5: Osmium complexes can be challenging to analyze by mass spectrometry due to their potential for fragmentation or changes in oxidation state in the ion source. Use a soft ionization technique like electrospray ionization (ESI) to minimize fragmentation.[7] If you suspect decomposition, analyzing the sample by liquid chromatography-mass spectrometry (LC-MS) can help separate the desired complex from its degradation products.[7][8]

• Q6: The 187Os NMR spectrum of my complex is noisy and difficult to interpret. What can I do? A6: 187Os is a spin ½ nucleus that gives sharp signals but has a very low sensitivity, making direct observation challenging.[9] Indirect detection methods, such as Heteronuclear Multiple Quantum Coherence (HMQC) or Heteronuclear Single Quantum Coherence (HSQC), which correlate the osmium nucleus to more sensitive nuclei like 1H or 31P, are often more effective for characterization.[9]

Data Presentation: Enhancing Os(IV) Intermediate Stability

The stability of Osmium(IV) intermediates is critically influenced by factors such as the coordinating ligands, solvent, and temperature. Below are tables summarizing these effects.

Table 1: Influence of Ligand Type on the Stability of Os(IV) Complexes

Ligand Type	General Effect on Stability	Rationale	Key Observations
Pincer Ligands (e.g., PNP, POCOP)	High	The tridentate and rigid nature of pincer ligands imparts significant kinetic and thermodynamic stability by preventing ligand dissociation and decomposition pathways.[10]	Pincer complexes often form stable, isolable Os(IV) species that can be fully characterized.[5]
Bulky Phosphines (e.g., PiPr3)	Moderate to High	Steric bulk around the metal center can kinetically hinder decomposition pathways such as bimolecular reactions or reductive elimination.	Silyl-osmium(IV)-trihydride complexes stabilized by bulky phosphines have been isolated and characterized.[11]
N-Heterocyclic Carbenes (NHCs)	Moderate to High	Strong σ-donating ability of NHCs can stabilize the Os(IV) center electronically.	NHC-ligated Os(IV) complexes have been shown to be robust catalysts.
Simple Halides (e.g., Cl-, Br-)	Variable	Can provide electronic stabilization, but may be labile depending on the solvent and other ligands.	The halide identity can influence the stability of related indenylidene complexes.

Table 2: Effect of HCl Concentration on the Stability of Ammonium Hexachloroosmate(IV) in Aqueous Solution

This table presents the change in ICP-OES emission intensity over time for Os(IV) standards in varying HCl concentrations, indicating stability. A stable emission intensity suggests a stable complex.

HCl Concentration (% v/v)	Temperature	Time (hours)	Average Emission Intensity (counts)	Stability Assessment
0.2	Room Temp.	24	Increased Significantly	Unstable
0.4	Room Temp.	24	Increased Significantly	Unstable
0.6	Room Temp.	24	Increased	Moderately Unstable
1.0	< 10 °C	48	Consistent	Stable
1.5	< 10 °C	72	Consistent	Stable

Data adapted from a study on the stability of Os(IV) hexachloride standards.[12] The increase in emission intensity at low acid concentrations is attributed to the formation of volatile OsO4.[12]

Experimental Protocols

Protocol 1: Synthesis of a Stable Pincer-Ligated Osmium(IV) Hydride Complex

This protocol describes the synthesis of a stable silyl-osmium(IV)-trihydride derivative stabilized by a pincer ether-diphosphine ligand, adapted from literature procedures.[11]

Materials:

• OsH4{κ3-P,O,P-[xant(PiPr2)2]} (starting complex)

• Triethylsilane (Et3SiH)

• Toluene (anhydrous)

• Standard Schlenk line and glassware

• Magnetic stirrer and heating mantle

Procedure:

• Under an inert atmosphere of argon, dissolve the starting osmium-tetrahydride complex in anhydrous toluene in a Schlenk flask equipped with a reflux condenser.

• Add 2.0 equivalents of triethylsilane to the solution via syringe.

• Heat the reaction mixture to reflux and maintain for 16 hours.

• Monitor the reaction progress by 31P{1H} NMR spectroscopy until the starting material is consumed.

• Allow the solution to cool to room temperature.

• Remove the solvent under vacuum to yield the crude product.

• The silyl-osmium(IV)-trihydride product can be purified by recrystallization from a suitable solvent like pentane at low temperature to afford a white solid.

Protocol 2: Assay for Monitoring the Decomposition of an Os(IV) Intermediate by UV-Vis Spectroscopy

This protocol provides a general method for assessing the stability of an Os(IV) complex over time.

Materials:

• Isolated Os(IV) complex

• Anhydrous, degassed solvent (e.g., THF, Toluene)

• UV-Vis spectrophotometer with a cuvette holder suitable for air-sensitive samples (or a sealed cuvette)

• Inert atmosphere glovebox or Schlenk line

Procedure:

• Inside a glovebox, prepare a stock solution of the Os(IV) complex of a known concentration in the chosen solvent. The concentration should be adjusted to have an absorbance in the range of 0.1 - 1.0 at the λmax of the complex.

• Transfer a portion of the solution to a sealed quartz cuvette under an inert atmosphere.

• Immediately record the initial UV-Vis spectrum of the solution at time t=0. Identify the characteristic absorption bands of the Os(IV) intermediate.

• Store the cuvette at a constant temperature (e.g., room temperature or an elevated temperature to accelerate decomposition).

• Record the UV-Vis spectrum at regular time intervals (e.g., every hour).

• Monitor the decrease in the absorbance of the characteristic peak(s) of the Os(IV) intermediate over time. The appearance of new peaks may indicate the formation of specific decomposition products.

• Plot the absorbance at λmax versus time to determine the decomposition kinetics. The half-life (t1/2) of the intermediate can be calculated from this data, providing a quantitative measure of its stability under the tested conditions.[13]

Visualizations

Caption: Catalytic cycle for Sharpless Asymmetric Dihydroxylation.[14]

Caption: Workflow for enhancing the stability of Os(IV) intermediates.

Caption: Decision tree for selecting a stabilization strategy.

References

• 1. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.com]
• 2. molan.wdfiles.com [molan.wdfiles.com]
• 3. researchgate.net [researchgate.net]
• 4. US3413114A - Process for recovering osmium - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. ossila.com [ossila.com]
• 7. spectroscopyeurope.com [spectroscopyeurope.com]
• 8. Study of decomposition products by gas chromatography-mass spectrometry and ion chromatography-electrospray ionization-mass spectrometry in thermally decomposed lithium hexafluorophosphate-based lithium ion battery electrolytes - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. (Os) Osmium NMR [chem.ch.huji.ac.il]
• 10. ijpras.com [ijpras.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. scispace.com [scispace.com]
• 13. A UV/Vis Spectroscopy-Based Assay for Monitoring of Transformations Between Nucleosides and Nucleobases - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of Air-Sensitive Osmium(IV) Compounds

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting and frequently asked questions (FAQs) for refining the purification of air-sensitive Osmium(IV) compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying air-sensitive Osmium(IV) compounds?

A1: The primary challenges stem from their sensitivity to atmospheric oxygen and moisture, which can lead to oxidation, hydrolysis, or decomposition.[1] Key issues include maintaining an inert atmosphere throughout the purification process, choosing appropriate solvents and materials that do not react with the compound, and preventing contamination. Some Osmium(IV) complexes can also be thermally sensitive or prone to decomposition on common chromatography stationary phases like silica gel.[2][3]

Q2: What are the most common purification techniques for these compounds?

A2: The most common techniques are adapted from standard organic and inorganic chemistry but are performed under inert atmosphere conditions (e.g., in a glovebox or using a Schlenk line).[4] These include:

• Recrystallization: A widely used method for purifying solid compounds.[5]

• Column Chromatography: Useful for separating mixtures, but the choice of stationary phase is critical.[2][6]

• Sublimation: An effective technique for volatile solids, as it avoids the use of solvents.[7][8]

Q3: How should I handle and store my purified air-sensitive Osmium(IV) compound?

A3: Always handle and store these compounds under an inert atmosphere, such as in a nitrogen or argon-filled glovebox.[1] Use sealed, airtight containers, preferably made of glass, and store them away from light and heat sources.[2] For long-term storage, sealing a sample in a glass ampoule under vacuum or inert gas is a robust method.[1]

Q4: What impact can residual solvents have on my purified compound?

A4: Residual solvents can negatively affect the stability, crystallinity, and reactivity of your Osmium(IV) compound.[9][10] They can act as a source of contamination in subsequent reactions or characterization and may even promote decomposition over time.[10] Therefore, it is crucial to thoroughly dry the purified compound under high vacuum.

Troubleshooting Guides

Recrystallization Issues

Q: My compound "oils out" instead of crystallizing. What should I do?

A: "Oiling out" occurs when the compound separates from the solution as a liquid above its melting point.[11]

• Troubleshooting Steps:

  • Re-heat the solution to dissolve the oil.

  • Add a small amount of additional solvent to decrease the saturation level.

  • Allow the solution to cool more slowly to prevent supersaturation at a temperature above the compound's melting point.

  • If the problem persists, consider using a different solvent system.[11]

Q: No crystals are forming, even after the solution has cooled completely.

A: This is typically due to either the solution being too dilute or nucleation being slow.

• Troubleshooting Steps:

  • Try scratching the inside of the flask with a glass rod at the surface of the solution to create nucleation sites.[11]

  • Add a seed crystal of the pure compound, if available.[11]

  • Reduce the volume of the solvent by evaporation under a stream of inert gas or by gentle heating, then allow it to cool again.

  • If possible, cool the solution to a lower temperature (e.g., in a freezer inside the glovebox).

Q: The recovered crystals are not pure. What went wrong?

A: Impurities can be trapped in the crystal lattice if crystallization occurs too quickly or if the initial solution is too concentrated.

• Troubleshooting Steps:

  • Ensure the solution cools slowly and without disturbance to allow for selective crystal growth.

  • Avoid evaporating too much solvent, as this can cause impurities to co-precipitate.

  • A second recrystallization step may be necessary to achieve the desired purity.

Column Chromatography Issues

Q: My compound appears to be decomposing on the silica gel column. How can I confirm this and what are the alternatives?

A: Decomposition on silica is a common issue for sensitive metal complexes due to the acidic nature of silica.[2][3]

• Confirmation:

  • Run a 2D TLC plate. Spot your compound, run the plate in a suitable eluent, then turn it 90 degrees and run it again in the same eluent. If new spots appear or streaking is observed, decomposition on silica is likely.[2]

• Troubleshooting & Alternatives:

  • Use a less acidic stationary phase: Neutral or basic alumina can be a good alternative to silica gel.[2]

  • Deactivate the silica gel: Pre-treat the silica gel with a base, such as triethylamine, mixed in with the eluent.

  • Consider reversed-phase chromatography: Using a C18 stationary phase can be effective for some complexes.[2]

  • Work quickly and at low temperatures: If silica must be used, run the column as quickly as possible and consider cooling it with a jacketed column to minimize the contact time and thermal stress on the compound.

Q: My compound is streaking on the TLC plate and the column, leading to poor separation.

A: Streaking can be caused by several factors, including compound decomposition, poor solubility in the eluent, or overloading the stationary phase.

• Troubleshooting Steps:

  • Check for decomposition using 2D TLC as described above.

  • Adjust the polarity of your eluent system. Adding a more polar solvent can improve solubility and reduce streaking.

  • Ensure you are not loading too much compound onto the plate or column.

  • Consider adding a small amount of a coordinating solvent (e.g., acetonitrile) to the eluent if your compound has open coordination sites.

Sublimation Issues

Q: My compound is not subliming, even at high temperature and under vacuum.

A: This indicates that the vapor pressure of your compound is not high enough under the applied conditions.

• Troubleshooting Steps:

  • Improve the vacuum: Ensure your vacuum system is functioning correctly and all seals are tight to achieve the lowest possible pressure. A lower pressure reduces the required sublimation temperature.[8][12]

  • Increase the temperature: Gradually increase the temperature, but be cautious of the compound's decomposition temperature.

  • Check for non-volatile impurities: A significant amount of non-volatile impurities can hinder the sublimation of the desired compound. It may be necessary to perform a preliminary purification step, such as filtration, to remove insoluble materials.

Q: The sublimed product is collecting on the sides of the apparatus instead of the cold finger.

A: This happens when the temperature gradient within the sublimation apparatus is not optimal.

• Troubleshooting Steps:

  • Ensure the cold finger is sufficiently cold.

  • Insulate the lower part of the sublimation apparatus to maintain a higher temperature on the walls, encouraging deposition on the colder surface of the finger.[12]

  • Adjust the position of the cold finger to be closer to the heated sample.[12]

Data Presentation

Table 1: Qualitative Comparison of Purification Methods for Air-Sensitive Osmium(IV) Compounds

Feature	Recrystallization	Column Chromatography	Sublimation
Throughput	High (grams)	Medium (mg to grams)	Low to Medium (mg to grams)
Solvent Waste	High	High	None
Selectivity	Good for removing major impurities	Excellent for separating complex mixtures	Excellent for removing non-volatile impurities
Risk of Decomposition	Low (thermal stress)	High (on stationary phase)	Medium (thermal stress)
Typical Purity	>99%	>98%	>99.9%[8]
Best For	Bulk purification of solids	Separation of reaction byproducts	Achieving ultra-high purity of volatile solids

Experimental Protocols

Protocol 1: Recrystallization of an Air-Sensitive Osmium(IV) Compound via Solvent Diffusion in a Glovebox

• Preparation: In a nitrogen or argon-filled glovebox, place a small vial containing the crude, solid Osmium(IV) compound inside a larger, clean beaker.

• Dissolution: Add a minimal amount of a "good" solvent (e.g., dichloromethane or THF) to the vial to fully dissolve the compound.

• Layering: Carefully add a "poor" solvent (e.g., hexanes or pentane), in which the compound is insoluble, to the beaker. The poor solvent should be layered on top of the good solvent without mixing.

• Sealing: Seal the beaker with a cap or parafilm.

• Diffusion and Crystallization: Allow the beaker to stand undisturbed. The poor solvent will slowly diffuse into the good solvent, gradually decreasing the solubility of the compound and promoting the slow growth of high-quality crystals.

• Isolation: Once crystallization is complete, carefully decant the mother liquor.

• Washing: Wash the crystals with a small amount of the cold "poor" solvent.

• Drying: Dry the crystals under high vacuum to remove all residual solvents.

Protocol 2: Column Chromatography of an Air-Sensitive Osmium(IV) Compound Using a Schlenk Line

• Glassware Preparation: Dry all glassware, including the chromatography column, flasks, and cannula, in an oven at >120°C overnight and cool under vacuum.

• Packing the Column: Under a positive pressure of inert gas (nitrogen or argon), pack the column with the chosen stationary phase (e.g., neutral alumina) as a slurry in a non-polar solvent (e.g., hexanes).

• Sample Loading: Dissolve the crude Osmium(IV) compound in a minimal amount of the eluent and load it onto the column via cannula transfer.

• Elution: Begin elution with the chosen solvent system, collecting fractions in Schlenk flasks under a positive pressure of inert gas.

• Solvent Removal: Once the desired fractions are collected, remove the solvent from each fraction under vacuum, using a cold trap to collect the solvent vapors.[4]

• Drying and Storage: The resulting solid should be thoroughly dried under high vacuum and stored under an inert atmosphere.

Mandatory Visualizations

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. reddit.com [reddit.com]
• 4. Tips and Tricks for the Lab: Air-Sensitive Techniques (4) - ChemistryViews [chemistryviews.org]
• 5. personal.tcu.edu [personal.tcu.edu]
• 6. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 7. innovation.world [innovation.world]
• 8. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 9. veeprho.com [veeprho.com]
• 10. researchgate.net [researchgate.net]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chem.libretexts.org [chem.libretexts.org]

addressing challenges in the characterization of paramagnetic Osmium(IV) species

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides, FAQs, and detailed protocols to address the common challenges encountered during the synthesis and characterization of paramagnetic Osmium(IV) complexes.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you might encounter during your experiments in a direct question-and-answer format.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Q1: Why are the signals in the ¹H NMR spectrum of my Osmium(IV) complex extremely broad or even undetectable?

A: This is the most common challenge when working with paramagnetic species like Os(IV). The unpaired electrons on the osmium center create a strong local magnetic field that dramatically accelerates the nuclear relaxation rates (both T1 and T2).[1] This rapid relaxation leads to significant line broadening.[2] If the relaxation is too fast, the signal can become so broad that it disappears into the baseline, creating a "blind sphere" around the metal where nuclei are unobservable.[2]

Troubleshooting Steps:

• Lower the Temperature: Running the experiment at a lower temperature can sometimes sharpen the signals. For example, the ¹H NMR spectrum of Os(mesityl)₄ exhibits significantly broadened features at 298 K that resolve into distinct resonances at lower temperatures.[3]

• Check Concentration and Solubility: Ensure your sample is sufficiently concentrated and fully dissolved. Poor solubility can lead to weak signals that are easily mistaken for baseline noise.

• Use a Higher Field Spectrometer: While counterintuitive, higher magnetic fields can sometimes help. The contribution of different relaxation mechanisms to line broadening changes with the magnetic field strength, and for some mechanisms (dipolar and contact), the relaxation contribution decreases at higher fields.[4]

• Switch to a Different Nucleus: Deuterium (²H) NMR can be a powerful alternative. Since the line width is proportional to the square of the gyromagnetic ratio, ²H signals are inherently much narrower (by a factor of up to ~40) than ¹H signals for the same compound, which can reveal signals that were unobservable in the ¹H spectrum.[5]

Q2: The chemical shifts in my NMR spectrum are spread over a huge range (e.g., -100 to +150 ppm). Is this normal and how do I interpret it?

A: Yes, this is entirely normal and expected for paramagnetic complexes. The interaction between the unpaired electrons and the nuclei, known as the hyperfine shift, can shift resonances far outside the typical diamagnetic range (0-10 ppm for ¹H NMR).[1] This large chemical shift dispersion can actually be an advantage, as it can resolve overlapping signals that would be crowded in a diamagnetic spectrum.[1]

Interpretation: The hyperfine shift is composed of two main contributions:

• Contact (or Scalar) Shift: Results from the delocalization of unpaired electron spin density onto the nucleus via the bonding framework. It provides direct information about the electronic structure and bonding.

• Pseudocontact (or Dipolar) Shift: Arises from the through-space dipolar interaction between the electron magnetic moment and the nuclear magnetic moment. This term is dependent on the magnetic anisotropy of the complex and provides structural information (distances and angles).[2]

Separating these contributions can be complex but provides invaluable insight into the molecule's structure and bonding.

Q3: My NMR signals are broad, but I can't get a clear EPR signal either. Why?

A: The ability to observe a useful NMR spectrum and a useful EPR spectrum are often complementary and depend on the electron spin relaxation time.

• Short electron relaxation times: Lead to less NMR line broadening, making paramagnetic NMR possible. However, these fast relaxation times can make the EPR signal too broad to detect at standard temperatures.

• Long electron relaxation times: Cause severe NMR line broadening, often making signals unobservable. However, these are the conditions under which an EPR signal is typically sharp enough to be detected.[2]

If you observe neither, your Os(IV) complex may have an electron relaxation time that is in an intermediate regime, which is unfavorable for both techniques under standard conditions. Experimenting with different temperatures (often cryogenic for EPR) is crucial.

Synthesis and Handling

Q1: My synthesis of an Os(IV) tetraaryl complex has a very low yield (<30%). What are the common pitfalls?

A: Low yields in these syntheses are a known issue, historically linked to the use of volatile and toxic OsO₄ as a starting material.[3]

• Starting Material: Using OsO₄ can lead to the formation of osmium(VI) oxoaryl side products. A more effective and safer precursor is an Os(IV) salt like (Oct₄N)₂[OsBr₆]. Syntheses using this starting material have reported yields of up to 73%.[6] The choice of halide matters; (Oct₄N)₂[OsBr₆] generally gives higher yields than (Oct₄N)₂[OsCl₆].[6]

• Grignard Reagent Quality: The success of the reaction is highly dependent on the quality and reactivity of the aryl Grignard reagent. Ensure it is freshly prepared and properly handled under inert conditions.

• Reaction Conditions: All manipulations must be carried out under a strictly inert atmosphere (nitrogen or argon) using oven-dried glassware and Schlenk line techniques to prevent decomposition by air or moisture.[6]

Q2: My Osmium(IV) complex is described as "air-stable," but it seems to decompose over time. How should I handle and store it?

A: While some Os(IV) complexes are reported as air-stable in the solid state, this stability may not extend to solutions or long-term storage under ambient conditions.[6] Many organometallic compounds are sensitive to oxygen and moisture.[7]

• Routine Handling: Always handle the compound under an inert atmosphere (e.g., in a glovebox or using a Schlenk line) for all manipulations, including preparing samples for characterization.[8]

• Storage: For long-term storage, keep the solid sample in a sealed vial inside a glovebox or a desiccator filled with an inert gas.

• Sample Preparation: When preparing a sample for analysis (e.g., NMR, CV), use dried, degassed solvents and prepare the sample in a glovebox or on a Schlenk line.[9]

Crystallography and Mass Spectrometry

Q1: I am struggling to grow X-ray quality single crystals of my Os(IV) complex. What can I try?

A: Growing single crystals of organometallic compounds can be challenging. Success depends on purity, solvent choice, and technique.[10]

• Purity: Start with the purest material possible. Run your compound through a flash column or perform a preliminary precipitation to remove impurities that can inhibit crystal growth.[11]

• Solvent Choice: The ideal solvent is one in which your compound is moderately soluble.[10] Avoid solvents where it is either too soluble (leads to small crystals) or insoluble.

• Common Techniques:

  • Slow Evaporation: Dissolve your compound in a suitable solvent (e.g., dichloromethane, diethyl ether) in a clean vial. Loosely cap it to allow the solvent to evaporate over several days.[12]

  • Solvent Layering (Anti-Solvent Diffusion): Dissolve your compound in a small amount of a "good" solvent. Carefully layer a less dense, miscible "anti-solvent" (in which the compound is insoluble, e.g., hexane, pentane) on top. Crystals will form at the interface as the solvents slowly mix.[12][13]

  • Slow Cooling: If the compound's solubility is highly temperature-dependent, prepare a saturated solution at a higher temperature and cool it down slowly. Placing the vial in an insulated container (like a Dewar with ethanol) inside a freezer can ensure slow cooling.[14]

• Be Patient: Do not disturb the crystallization vessel. It can take days or weeks for high-quality crystals to form.[10]

Q2: What are the key features to look for in the mass spectrum of my Osmium(IV) complex?

A: The most definitive feature is the characteristic isotopic pattern of osmium . Osmium has seven naturally occurring isotopes, which creates a unique and easily identifiable cluster of peaks in the mass spectrum.[15] This pattern is a powerful tool for confirming the presence of osmium in your molecule. Additionally, look for the molecular ion peak (M⁺) to confirm the molecular weight. However, depending on the ionization technique and the stability of the complex, the molecular ion may be weak or absent.[16]

Data Presentation

Table 1: Representative Electrochemical Data for Os(IV) Tetraaryl Complexes

Data sourced from studies using cyclic voltammetry.

Complex	Redox Couple (E₁/₂) vs Fc/Fc⁺ (V)
Os(2-tolyl)₄	-1.77
Os(2,5-xylyl)₄	-1.84
Os(mesityl)₄	-1.90

(Data adapted from references[3][6])

Table 2: Typical Magnetic Properties of Os(IV) Complexes

Osmium(IV) has a d⁴ electron configuration. In an octahedral field, this typically results in a low-spin state (S=1) with two unpaired electrons.

Complex Type	Measurement Method	Effective Magnetic Moment (µ_eff) / Bohr Magnetons (B.M.)	Notes
Hexahalo-osmates(IV)	Magnetic Susceptibility	Varies; can deviate from spin-only value	Variations can be caused by ligand fields of lower-than-cubic symmetry.[17]
d⁴ systems	Magnetic Susceptibility	Often exhibit temperature-independent paramagnetism (TIP).	TIP is anticipated for certain d⁴ systems.[18]
[OsCl₂(TTP)]	Evans Balance	1.4	TTP = 5,10,15,20-tetra(p-tolyl)porphyrin.[19]

Table 3: Common Single-Crystal X-ray Diffraction (SC-XRD) Data Collection Parameters

These are typical starting parameters and may need to be optimized for your specific crystal.

Parameter	Typical Value	Purpose
Radiation Source	Mo Kα (λ = 0.71073 Å)	Provides good resolution for small molecules.
Temperature	100-150 K	Minimizes atomic thermal motion, leading to better data quality.
Detector Distance	40-60 mm	Affects the resolution and separation of diffraction spots.[12]
Exposure Time / Frame	5-60 s	Longer times improve signal-to-noise for weakly diffracting crystals.[12]
Data Completeness	> 99%	Ensures a sufficient number of unique reflections are measured.[12]

Experimental Protocols

Protocol 1: Handling Air-Sensitive Osmium(IV) Samples via Schlenk Line

This protocol outlines the basic steps for safely manipulating an air-sensitive solid compound using a Schlenk line.

Materials:

• Oven-dried Schlenk flask with a sidearm and stopcock.

• Magnetic stir bar.

• Septum and glass stopper.

• Schlenk line with dual vacuum and inert gas (N₂ or Ar) manifolds.

• Liquid nitrogen cold trap.

• Spatula, syringes, and needles (oven-dried).

Procedure:

• System Preparation: Ensure the Schlenk line is operating correctly. Cool the cold trap with liquid nitrogen to protect the vacuum pump from solvent vapors.[7]

• Prepare Glassware: Place the stir bar in the Schlenk flask and attach it to the Schlenk line via flexible hosing.

• Cycle the Flask: This process removes atmospheric gases from the flask.

  • Carefully open the flask's stopcock to the vacuum manifold. Evacuate for 5-10 minutes.

  • Close the stopcock to the vacuum.

  • Carefully open the stopcock to the inert gas manifold to backfill the flask. You should hear the gas flow stop when the pressure is equalized.

  • Repeat this vacuum/backfill cycle at least three times.[20]

• Transferring a Solid:

  • With the flask under a positive pressure of inert gas (indicated by gas outflow from a bubbler), quickly remove the glass stopper and add your solid Os(IV) complex using a powder funnel.

  • Immediately replace the stopper. A brief, strong outflow of inert gas prevents air from entering.[20]

• Adding a Dry/Degassed Solvent:

  • To add a solvent, first ensure the flask is under a positive pressure of inert gas.

  • Remove the stopper and replace it with a rubber septum.

  • Using a clean, dry syringe, draw the required volume of anhydrous, degassed solvent from a solvent purification system or a Sure/Seal™ bottle.

  • Pierce the septum on the Schlenk flask and add the solvent. A nitrogen-filled balloon or a direct nitrogen line attached to the needle can be used to maintain positive pressure during the transfer.[9]

Protocol 2: Measuring Magnetic Susceptibility by the Gouy Method

This method measures the apparent change in mass of a sample when placed in a magnetic field to determine its magnetic susceptibility.

Apparatus:

• Gouy Balance (an analytical balance adapted to suspend a sample).

• Electromagnet with a power supply.

• Gouy sample tube (long, cylindrical).

• Calibrant with known magnetic susceptibility (e.g., HgCo(SCN)₄).

Procedure:

• Calibrate the Instrument:

  • Measure the weight of the empty Gouy tube with the magnet off (W_empty, off).

  • Turn the magnet on to the desired field strength and measure the weight of the empty tube again (W_empty, on). The difference is the correction factor for the tube itself.[21]

  • Fill the tube with the calibrant and repeat the measurements (W_cal, off and W_cal, on) to determine the instrument constant.

• Measure the Sample:

  • Empty and clean the tube, then fill it with your powdered Os(IV) complex to the same height as the calibrant.

  • Suspend the sample tube from the balance so that the bottom of the sample is in the center of the strong, uniform magnetic field, and the top is in a region of near-zero field.[22]

  • Measure the weight of the sample with the magnet off (mₐ).[23]

  • Turn the magnet on to the same field strength used for calibration and record the new weight (mₑ).[23]

• Calculation:

  • The apparent change in mass (Δm) is mₑ - mₐ.

  • This change is related to the force (F) exerted by the magnetic field: F = g * Δm, where g is the acceleration due to gravity.

  • The force is also proportional to the volume susceptibility (κ) of the sample, the cross-sectional area of the tube (A), and the square of the magnetic field strength (H).

  • Using the data from the calibrant and sample, the molar magnetic susceptibility (χ_M) of your Os(IV) complex can be calculated. From this, the effective magnetic moment (µ_eff) is determined using the equation: µ_eff = 2.828 * √(χ_M * T), where T is the temperature in Kelvin.

Protocol 3: General Procedure for Cyclic Voltammetry (CV)

CV is used to probe the redox properties of a species in solution.

Apparatus:

• Potentiostat.

• Electrochemical cell with a cap containing ports for electrodes.

• Three-electrode system:

  • Working Electrode: Glassy carbon (most common).[24]

  • Reference Electrode: Ag/AgCl or Saturated Calomel Electrode (SCE).

  • Counter (Auxiliary) Electrode: Platinum wire.[24]

• Inert gas source (N₂ or Ar).

Procedure:

• Prepare the Solution:

  • In a glovebox or on a Schlenk line, prepare a solution of your Os(IV) complex (~1 mM) in a suitable solvent (e.g., CH₂Cl₂, THF, MeCN).

  • The solution must contain a supporting electrolyte (~0.1 M), such as tetrabutylammonium hexafluorophosphate (TBAPF₆), to ensure conductivity.

• Set up the Cell:

  • Polish the working electrode (e.g., with alumina slurry) to ensure a clean, reproducible surface.

  • Assemble the three electrodes in the electrochemical cell.

  • Transfer the prepared solution to the cell under an inert atmosphere.

  • Degas the solution by bubbling N₂ or Ar through it for 10-15 minutes to remove dissolved oxygen, which can interfere with the measurement. Maintain a blanket of inert gas over the solution during the experiment.

• Run the Experiment:

  • Connect the electrodes to the potentiostat.

  • First, run a CV of the solvent and supporting electrolyte alone to establish the solvent window (the potential range where the solvent/electrolyte is not electroactive).[25]

  • Set the parameters on the potentiostat: initial potential, switching potentials, and scan rate (a typical starting rate is 100 mV/s).

  • Run the scan. The resulting plot of current vs. potential is the cyclic voltammogram.

• Internal Standard:

  • After obtaining the CV of your compound, add a small amount of an internal standard with a known, stable redox potential, such as ferrocene (Fc/Fc⁺).

  • Run the CV again. The position of the ferrocene wave allows you to reference the potentials of your Os(IV) complex accurately.[25]

Visualizations

Experimental and Logic Workflows

Below are diagrams generated using Graphviz to illustrate key workflows and logical relationships in the characterization of Osmium(IV) species.

Caption: General workflow from synthesis to characterization.

Caption: Decision tree for troubleshooting NMR issues.

Caption: Relationship between different NMR shift contributions.

References

• 1. Paramagnetic nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 2. xuv.scs.illinois.edu [xuv.scs.illinois.edu]
• 3. chemrxiv.org [chemrxiv.org]
• 4. mdpi.com [mdpi.com]
• 5. chem.tamu.edu [chem.tamu.edu]
• 6. [PDF] An Improved Route to Osmium(IV) Tetraaryl Complexes | Semantic Scholar [semanticscholar.org]
• 7. Tips and Tricks for the Lab: Air-Sensitive Techniques (1) - ChemistryViews [chemistryviews.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. ionicviper.org [ionicviper.org]
• 10. How To [chem.rochester.edu]
• 11. Crystal Growing Tips » The Center for Xray Crystallography » University of Florida [xray.chem.ufl.edu]
• 12. benchchem.com [benchchem.com]
• 13. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Binding of an organo–osmium( ii ) anticancer complex to guanine and cytosine on DNA revealed by electron-based dissociations in high resolution Top–Do ... - Dalton Transactions (RSC Publishing) DOI:10.1039/C4DT03819C [pubs.rsc.org]
• 16. uni-saarland.de [uni-saarland.de]
• 17. The magnetic susceptibilities of osmium(IV) hexahalide complexes - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 18. Magnetic susceptibilities of some rhenium(III) and osmium(IV) halide complexes; preparation of some new d4 complexes - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 21. dalalinstitute.com [dalalinstitute.com]
• 22. myphysicsclassroom.in [myphysicsclassroom.in]
• 23. Gouy balance - Wikipedia [en.wikipedia.org]
• 24. sist.sathyabama.ac.in [sist.sathyabama.ac.in]
• 25. youtube.com [youtube.com]

mitigating side product formation in Osmium(IV) complex reactions

Welcome to the Technical Support Center for Osmium(IV) Complex Reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and mitigate side product formation in their experiments.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: Inconsistent or Low Yields

Q1: My reaction yield is significantly lower than expected or varies between batches. What are the potential causes?

A1: Inconsistent yields in osmium-catalyzed reactions can stem from several factors, primarily related to the stability and activity of the osmium catalyst, the integrity of the reagents, and the reaction conditions.[1]

• Catalyst Decomposition: Osmium tetroxide (OsO₄) is volatile and can be lost from the reaction mixture, especially at elevated temperatures. Ensure the reaction is performed in a well-sealed vessel. If using a co-oxidant, ensure it is effectively regenerating the osmium catalyst.[1]

• Reagent Quality: The purity of the substrate and co-oxidant is crucial. Impurities can chelate with the osmium catalyst or participate in side reactions, reducing the efficiency of the desired transformation. The stability of reagents like hydrogen peroxide (H₂O₂) is pH and temperature-dependent and can be affected by the presence of metal impurities.[1]

• Reaction Conditions: Temperature, pH, and solvent choice can significantly impact reaction rates and catalyst stability. Side reactions may become more prevalent under non-optimal conditions.[1]

Troubleshooting Steps:

• Verify Reagent Purity: Use freshly opened or purified reagents. Titrate co-oxidants like H₂O₂ to confirm their concentration.[1]

• Control Reaction Temperature: Maintain a consistent and optimal temperature using a reliable temperature control system.[1]

• Optimize pH: The pH of the reaction medium can influence both the catalyst's activity and the stability of certain reagents. Buffer the reaction mixture if necessary.[1] For Sharpless asymmetric dihydroxylation, a high pH can increase the rate of oxidation of internal olefins and also increase the enantiomeric excess (e.e.) for the oxidation of terminal olefins. Conversely, slightly acidic conditions can accelerate the reaction with electron-deficient olefins.[2]

• Inert Atmosphere: If your substrate or reagents are sensitive to oxidation by atmospheric oxygen, perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon).[1]

Issue 2: Product Impurity and Side Reactions

Q2: I am observing significant byproducts in my final product. How can I improve the reaction's selectivity?

A2: The formation of byproducts is often due to over-oxidation, side reactions of the substrate, or competing reaction pathways.[1]

• Over-oxidation: The powerful oxidizing nature of OsO₄ can lead to the cleavage of the diol product, especially with prolonged reaction times or an excess of the oxidant.[1] This is a prominent side reaction when performing dihydroxylations with KMnO₄ as well.[3]

• Substrate-Specific Side Reactions: The functional groups present in your substrate may be susceptible to oxidation or other transformations under the reaction conditions.[1] Aldehydes are particularly sensitive to oxidation.[3]

• Ligand Effects: In asymmetric reactions, the choice of chiral ligand is critical for both enantioselectivity and chemoselectivity. An inappropriate ligand or incorrect enantiomer can lead to poor results.[1]

Troubleshooting Steps:

• Monitor Reaction Progress: Use techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the reaction and stop it once the starting material is consumed to prevent over-oxidation.[1]

• Adjust Stoichiometry: Carefully control the stoichiometry of the co-oxidant. Using a slow-addition method can help maintain a low, steady concentration of the active oxidant.[1]

• Ligand and Solvent Screening: If applicable, screen different ligands and solvent systems to find conditions that favor the desired reaction pathway.[1]

• For Sharpless Asymmetric Aminohydroxylation: A common side reaction that decreases enantioselectivity is the formation of an osmium(VI) bis(azaglycolate). Conducting the reaction in an aqueous medium under more dilute conditions favors the hydrolysis of the desired product from the catalyst, minimizing this side reaction.[4]

Issue 3: Black Precipitate Formation

Q3: A black or dark brown precipitate formed in my reaction mixture. What is it and what should I do?

A3: A black or dark brown precipitate is often an indication of reduced, insoluble osmium species, such as osmium dioxide (OsO₂). This can occur for several reasons:

• Incomplete Re-oxidation: In catalytic cycles, if the co-oxidant is not efficiently regenerating the Os(VIII) species from the Os(VI) state, the lower oxidation state osmium can precipitate.

• Decomposition of the Catalyst: The osmium catalyst may be unstable under the reaction conditions, leading to decomposition and precipitation.

• Quenching: The formation of a fine black precipitate of osmium dioxide is expected after quenching the reaction with a reducing agent like sodium sulfite.[4]

Troubleshooting Steps:

• During the Reaction: If the precipitate forms early and the reaction does not proceed, this indicates a problem with the catalytic cycle.

  • Check Co-oxidant: Ensure the co-oxidant is active and present in the correct stoichiometric amount.

  • Review Reaction Conditions: Extreme pH or temperature can lead to catalyst decomposition.

• During Workup: A black precipitate during workup is normal after quenching.

  • Filtration: This precipitate can be removed by filtration through a pad of celite or a similar filter aid.[4]

Issue 4: Difficulty with Product Purification

Q4: My purified product is discolored, and/or ICP-MS analysis shows high levels of residual osmium.

A4: Discoloration (black or brown) in the final product is a strong indicator of residual osmium.[4] High ICP-MS readings confirm this.

Troubleshooting Steps:

• Ensure Complete Quenching: Use a sufficient excess of the quenching agent (e.g., sodium sulfite or sodium thiosulfate) and stir vigorously for an adequate amount of time to ensure all osmate esters are reduced.[4]

• Additional Wash Steps: During the workup, wash the organic layer with an aqueous solution of a reducing agent to remove soluble osmium species.[4]

• Filtration: After quenching, filter the mixture through a pad of celite to remove insoluble osmium dioxide.[4]

• Metal Scavengers: For very low residual osmium levels (ppm or ppb), treat the organic solution of your product with a functionalized silica-based metal scavenger.[4]

Frequently Asked Questions (FAQs)

Q1: What are the most common side products in osmium-catalyzed dihydroxylation?

A1: The most common side product is the over-oxidation of the vicinal diol product, which leads to cleavage of the carbon-carbon bond to form aldehydes or ketones.[1][5] This is particularly an issue with prolonged reaction times or an excess of the co-oxidant.[1]

Q2: In Sharpless asymmetric aminohydroxylation, my enantioselectivity is low. What could be the cause?

A2: Low enantioselectivity in Sharpless asymmetric aminohydroxylation can be due to the formation of a bis(azaglycolate) intermediate. This happens when the re-oxidized osmium(VI) azaglycolate undergoes a second cycloaddition with another alkene molecule. This second addition is not effectively controlled by the chiral ligand, leading to a racemic or low e.e. product. To mitigate this, running the reaction in an aqueous medium and at lower concentrations can favor the desired hydrolysis of the mono-azaglycolate.[4]

Q3: How do I choose the right co-oxidant for my osmium-catalyzed reaction?

A3: The choice of co-oxidant can significantly impact the reaction's efficiency and selectivity.

• N-Methylmorpholine N-oxide (NMO) is a widely used and effective co-oxidant for the Upjohn and Sharpless dihydroxylation reactions.[2][5]

• Potassium ferricyanide (K₃[Fe(CN)₆]) is the co-oxidant in the commercially available AD-mix preparations for Sharpless asymmetric dihydroxylation and is known to promote high enantioselectivity.[6][7]

• Hydrogen peroxide (H₂O₂) can be used, but it can sometimes lead to over-oxidation and requires careful control of reaction conditions.[1]

• Air/Oxygen can be a more environmentally friendly oxidant, and has been shown to be effective, especially for aromatic olefins under optimized pH conditions.[8]

Q4: How can I monitor the progress of my osmium-catalyzed reaction using TLC?

A4: TLC is an effective way to monitor the consumption of the starting material (alkene) and the formation of the product (diol or amino alcohol).

• Spotting: Use a three-lane spotting technique: starting material, co-spot (starting material and reaction mixture), and reaction mixture.[9]

• Visualization:

  • The starting alkene is typically less polar than the diol or amino alcohol product. Therefore, the product spot will have a lower Rf value (it will not travel as far up the plate).

  • Alkenes can often be visualized with a potassium permanganate (KMnO₄) stain, where they will appear as yellow spots on a purple background.[10] The diol product will not react as readily with this stain.

  • Alcohols (the diol product) can be visualized with a p-anisaldehyde or vanillin stain, which often gives colored spots upon heating.[10]

  • If the over-oxidation product (aldehyde or ketone) is formed, it may have an Rf value intermediate between the starting material and the diol. Aldehydes and ketones can be visualized with a 2,4-dinitrophenylhydrazine (DNPH) stain, which typically gives yellow to red spots.[11]

Data Presentation

Table 1: Comparison of Co-oxidants in the Asymmetric Dihydroxylation of α-Methylstyrene [8]

Entry	Co-oxidant	Ligand	Yield (%)	ee (%)
1	K₃[Fe(CN)₆]	(DHQD)₂PHAL	94	96
2	NMO	(DHQD)₂PHAL	96	94
3	O₂/Selenide	(DHQD)₂PHAL	87	94
4	H₂O₂/NMM/Flavin	(DHQD)₂PHAL	91	95
5	O₂ (air)	(DHQD)₂PHAL	89	82

Table 2: Osmium-Catalyzed Dihydroxylation of Various Olefins with Air as the Oxidant [8]

Entry	Olefin	Yield (%)	ee (%)
1	Styrene	76	93
2	α-Methylstyrene	89	82
3	1-Octene	97	53
4	trans-5-Decene	85	96
5	1-Phenyl-1-cyclohexene	88	98

Experimental Protocols

Protocol 1: General Procedure for Osmium-Catalyzed Dihydroxylation (Upjohn Conditions) [1][5]

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add the alkene (1.0 mmol) and a solvent mixture of acetone and water (10:1, 11 mL).

• Addition of Reagents: Add N-methylmorpholine N-oxide (NMO) (1.5 mmol, 1.5 equiv). Stir until all solids are dissolved.

• Catalyst Introduction: While stirring vigorously, add a catalytic amount of OsO₄ (e.g., as a 2.5 wt% solution in t-butanol, 0.02 mmol, 0.02 equiv). The reaction mixture will typically turn dark brown.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by TLC until the starting material is consumed.

• Quenching: Quench the reaction by adding a saturated aqueous solution of sodium sulfite (Na₂SO₃) or sodium thiosulfate (Na₂S₂O₃) and stir for 1 hour.

• Workup and Purification: Extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 2: Mitigating Bis(azaglycolate) Formation in Sharpless Asymmetric Aminohydroxylation [4]

To favor the desired primary catalytic cycle and minimize the formation of the bis(azaglycolate) side product which leads to low enantioselectivity:

• Solvent System: Use a biphasic solvent system, typically t-butanol and water (1:1). The aqueous phase facilitates the hydrolysis of the osmium(VI) azaglycolate product.

• Dilution: Run the reaction under more dilute conditions. This disfavors the bimolecular reaction of the reoxidized metallacycle with a second molecule of alkene.

• Slow Addition: In some cases, slow addition of the alkene to the reaction mixture containing the catalyst, ligand, and nitrogen source can help maintain a low concentration of the alkene, further disfavoring the side reaction.

Protocol 3: Quenching and Removal of Osmium Residues [4]

• Quenching: Upon completion of the reaction (monitored by TLC), cool the reaction mixture to 0 °C. Add an excess of a solid reducing agent such as sodium sulfite (Na₂SO₃).

• Stirring: Allow the mixture to warm to room temperature and stir vigorously for at least 1 hour. The color should lighten from dark brown/black.

• Filtration: Filter the mixture through a pad of celite to remove the precipitated black osmium dioxide.

• Extraction: Transfer the filtrate to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate).

• Washing: Wash the organic layer with water and then brine.

• Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., MgSO₄) and concentrate under reduced pressure.

• (Optional) Scavenger Treatment: If residual osmium is still a concern, dissolve the crude product in an organic solvent and add a functionalized silica-based metal scavenger. Stir for several hours, then filter to remove the scavenger. Concentrate the filtrate to obtain the purified product.

Visualizations

Caption: Catalytic cycle of the Sharpless Asymmetric Dihydroxylation.

Caption: Sharpless Aminohydroxylation with the side reaction pathway.

Caption: A logical workflow for troubleshooting common issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Sharpless Aminohydroxylation (Oxyamination) [organic-chemistry.org]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Sharpless Asymmetric Dihydroxylation (Sharpless AD) | Chem-Station Int. Ed. [en.chem-station.com]
• 7. Sharpless Dihydroxylation (Bishydroxylation) [organic-chemistry.org]
• 8. scispace.com [scispace.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. epfl.ch [epfl.ch]

Reference Data & Comparative Studies

A Comparative Analysis of Osmium(IV) and Ruthenium(IV) in Catalysis

For researchers, scientists, and drug development professionals, the choice between osmium and ruthenium catalysts is a critical decision that can significantly impact reaction efficiency, selectivity, and overall synthetic strategy. This guide provides an objective comparison of the catalytic performance of Osmium(IV) and Ruthenium(IV) complexes, supported by experimental data and detailed protocols for key reactions.

While both platinum group metals exhibit versatile catalytic activity, they possess distinct characteristics that make them suitable for different applications. Ruthenium is renowned for its exceptional performance in olefin metathesis, while osmium is the catalyst of choice for stereoselective dihydroxylation. However, their catalytic roles extend far beyond these flagship reactions, with both metals showing prowess in hydrogenation, dehydrogenation, and various oxidation reactions.

Generally, ruthenium catalysts are considered more active in many transformations, which is often attributed to faster ligand exchange kinetics.[1][2] Conversely, osmium complexes, though sometimes exhibiting lower reaction rates, can offer superior selectivity and stability in specific contexts.[1][2] Recent studies have demonstrated that osmium catalysts can be comparable, and in some cases superior, to their ruthenium counterparts, particularly in the hydrogenation of esters.[1][2]

Performance in Key Catalytic Transformations

Olefin Metathesis

Ruthenium catalysts, particularly those in the +4 oxidation state within the catalytic cycle, are the undisputed champions of olefin metathesis. The well-established Chauvin mechanism describes a [2+2] cycloaddition between the ruthenium carbene and an alkene, proceeding through a metallacyclobutane intermediate. This transformation has revolutionized the synthesis of complex molecules and polymers.

Dihydroxylation of Olefins

Osmium(IV) plays a crucial role in the catalytic cycle of dihydroxylation, although the active catalyst is typically an Os(VIII) species (OsO₄). The cycle involves the formation of an osmate ester, which is then hydrolyzed to the diol, regenerating a lower-valent osmium species that is re-oxidized to Os(VIII). This reaction is celebrated for its high stereoselectivity, especially in the Sharpless Asymmetric Dihydroxylation.

Hydrogenation and Dehydrogenation Reactions

Both osmium and ruthenium complexes are effective catalysts for hydrogenation and transfer hydrogenation of various functional groups, including ketones, aldehydes, and imines. In the dehydrogenation of alcohols, a comparative study of pincer-type complexes revealed that while the osmium catalyst generally exhibited lower turnover frequencies (TOFs) for some substrates, it showed better activity for the dehydrogenation of specific alcohols like benzhydrol. For transfer hydrogenation, osmium catalysts can achieve very high TOFs, sometimes an order of magnitude higher than their ruthenium analogues.[3]

Quantitative Data Comparison

The following tables summarize the catalytic performance of Osmium(IV) and Ruthenium(IV) complexes in selected reactions, highlighting key metrics such as yield, turnover number (TON), and turnover frequency (TOF).

Table 1: Comparison in Transfer Hydrogenation of Ketones

Catalyst	Substrate	TON	TOF (h⁻¹)	Yield (%)	Reference
OsHCl(CO)[HN(C₂H₄PiPr₂)₂]	Acetophenone	10,000	20,000	>99	[3]
RuH₂(CO)[HN(C₂H₄PiPr₂)₂]	Acetophenone	1,000	2,000	>99	[3]
OsHCl(CO)[HN(C₂H₄PiPr₂)₂]	Cyclohexanone	100,000	500,000	>99	[3]
RuH₂(CO)[HN(C₂H₄PiPr₂)₂]	Cyclohexanone	10,000	20,000	>99	[3]

Table 2: Comparison in Dehydrogenative Coupling of Alcohols to Esters

Catalyst	Substrate	TON	Yield (%)	Reference
OsH₂(CO)[HN(C₂H₄PiPr₂)₂]	1-Pentanol	900	90	[3]
RuH₂(CO)[HN(C₂H₄PiPr₂)₂]	1-Pentanol	850	85	[3]
OsH₂(CO)[HN(C₂H₄PiPr₂)₂]	Benzyl alcohol	950	95	[3]
RuH₂(CO)[HN(C₂H₄PiPr₂)₂]	Benzyl alcohol	900	90	[3]

Table 3: Comparison in Amine Alkylation with Alcohols

Catalyst	Amine	Alcohol	Conversion (%)	Reference
OsH₂(CO)[HN(C₂H₄PiPr₂)₂]	Hexylamine	Isoamyl alcohol	73	[3]
RuH₂(CO)[HN(C₂H₄PiPr₂)₂]	Hexylamine	Isoamyl alcohol	7	[3]
OsH₂(CO)[HN(C₂H₄PiPr₂)₂]	Benzylamine	Isoamyl alcohol	60	[3]
RuH₂(CO)[HN(C₂H₄PiPr₂)₂]	Benzylamine	Isoamyl alcohol	7	[3]

Experimental Protocols

Osmium-Catalyzed Dihydroxylation of Olefins

This protocol describes a general procedure for the dihydroxylation of an olefin using a catalytic amount of an osmium precursor.[4]

Materials:

• Olefin (1 mmol)

• Os EnCat™40 (5 mol%) or K₂OsO₂(OH)₄ (0.05 equiv)[5]

• N-methylmorpholine N-oxide (NMO) (1.5 mmol)

• Acetone

• Water

• Polyethylene frit (20 µm)

Procedure:

• To a solution of the olefin (1 mmol) and N-methylmorpholine N-oxide (1.5 mmol) in a 10:1 mixture of acetone and water (10 mL), add the osmium catalyst (5 mol%).

• Stir the reaction mixture at room temperature for 12-24 hours.

• Upon completion of the reaction (monitored by TLC), filter the mixture through a polyethylene frit to recover the encapsulated catalyst.

• Wash the recovered catalyst beads with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude diol product.

• Purify the crude product by column chromatography on silica gel.

Ruthenium-Catalyzed Olefin Metathesis (Ring-Closing Metathesis)

The following is a general procedure for ring-closing metathesis (RCM) using a Grubbs-type catalyst.[6]

Materials:

• Diene substrate (1 mmol)

• Grubbs catalyst (e.g., Grubbs I or II, 1-5 mol%)

• Anhydrous, degassed solvent (e.g., dichloromethane or toluene)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Dissolve the diene substrate (1 mmol) in the anhydrous, degassed solvent (to a concentration of 0.05-0.1 M) under an inert atmosphere.

• Add the ruthenium catalyst (1-5 mol%) to the solution.

• Stir the reaction mixture at room temperature or with gentle heating (40-50 °C) and monitor the progress by TLC or GC.

• Once the reaction is complete, quench the reaction by adding a few drops of ethyl vinyl ether.

• Concentrate the reaction mixture under reduced pressure.

• Purify the resulting cyclic olefin by flash column chromatography on silica gel.

Visualizing Catalytic Cycles

The following diagrams, generated using Graphviz, illustrate the fundamental catalytic cycles for olefin metathesis and dihydroxylation.

Caption: Catalytic cycle for Ruthenium-catalyzed olefin metathesis.

Caption: Catalytic cycle for Osmium-catalyzed dihydroxylation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Recent advances in osmium-catalyzed hydrogenation and dehydrogenation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. arkat-usa.org [arkat-usa.org]
• 6. Protocol for olefin metathesis reactions of hydrophobic substrates performed in aqueous emulsion with mechanical stirring or with microwaves support - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Anticancer Efficacy of Osmium(IV) Complexes and Cisplatin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anticancer efficacy of a representative Osmium(IV) complex, cis-tetrachlorido-bis(1H-indazole)osmium(IV), with the widely used chemotherapeutic agent, cisplatin. This document synthesizes experimental data on cytotoxicity, details the underlying mechanisms of action, and provides the methodologies for the key experiments cited, offering a valuable resource for researchers in the field of metal-based anticancer drug development.

Executive Summary

The quest for novel anticancer agents with improved efficacy and reduced side effects has led to the exploration of various metal-based complexes. Among these, osmium complexes have emerged as promising candidates. This guide focuses on a specific Osmium(IV) complex, cis-[OsIVCl4(Hind)2], and benchmarks its performance against cisplatin. Experimental data reveals that while cisplatin generally exhibits higher cytotoxicity in the specific cancer cell lines tested, the distinct mechanisms of action of osmium complexes, often independent of p53 pathways and involving the generation of reactive oxygen species (ROS), suggest their potential to overcome cisplatin resistance.

Comparative Cytotoxicity

The in vitro cytotoxicity of cis-[OsIVCl4(Hind)2] and cisplatin was evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug that is required for 50% inhibition of cell growth, were determined using the Alamar Blue assay.

Cell Line	Cancer Type	cis-[OsIVCl4(Hind)2] IC50 (µM)	Cisplatin IC50 (µM)
HT29	Colon Carcinoma	> 300	38.0 ± 2.0
H446	Small Cell Lung Cancer	148.0 ± 26.0	7.0 ± 1.0
4T1	Murine Breast Cancer	38.0 ± 2.0	12.0 ± 1.0

Data sourced from a study on cis-Tetrachlorido-bis(indazole)osmium(IV) and its osmium(III) analogues[1].

The data indicates that for the tested cell lines, cisplatin shows greater cytotoxic activity at lower concentrations compared to cis-[OsIVCl4(Hind)2].

Mechanisms of Action: A Tale of Two Metals

The anticancer activity of cisplatin is primarily attributed to its ability to form adducts with DNA, leading to DNA damage and the induction of apoptosis. In contrast, many osmium complexes, including Os(IV) species, exert their cytotoxic effects through different mechanisms, often involving the generation of reactive oxygen species (ROS). This mechanistic divergence is a key reason for the interest in osmium complexes as potential alternatives to platinum-based drugs, particularly in the context of cisplatin resistance.

Cisplatin: DNA Damage and Apoptosis

Cisplatin enters the cell and, once aquated, binds to the N7 position of purine bases in DNA, forming intrastrand and interstrand crosslinks.[2] This DNA damage triggers a cellular response that includes cell cycle arrest and, ultimately, apoptosis.[2] The p53 tumor suppressor protein plays a crucial role in this process.

Cisplatin's Mechanism of Action

Osmium(IV) Complexes: A Focus on Oxidative Stress

While direct DNA interaction is not the primary mechanism for many osmium complexes, they are known to induce cell death through the generation of ROS. This increased oxidative stress can lead to mitochondrial dysfunction and trigger apoptosis through p53-independent pathways. This alternative mechanism is particularly significant as it may allow osmium complexes to be effective against cancers that have developed resistance to cisplatin due to altered DNA repair mechanisms or p53 mutations.[3]

Osmium(IV) Complex Mechanism

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. The following are the protocols for the key assays used to evaluate the anticancer efficacy of cis-[OsIVCl4(Hind)2] and cisplatin.

Cell Viability Assay (Alamar Blue)

This assay measures the metabolic activity of cells, which is proportional to the number of viable cells.

• Cell Plating: Cells are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: Stock solutions of the osmium complex (in DMSO) and cisplatin (in 0.9% aqueous NaCl) are prepared.[1] Serial dilutions are then made in the appropriate nutrient medium to achieve final concentrations ranging from 0.003 µM to 300 µM.[1] The final DMSO concentration in all dilutions is maintained at 1%.[1]

• Incubation: The cells are incubated with the compounds for a specified period (e.g., 72 hours).

• Alamar Blue Addition: Alamar Blue reagent is added to each well at 10% of the total volume.

• Incubation: The plates are incubated for 4-8 hours to allow for the reduction of resazurin to resorufin by viable cells.

• Data Acquisition: The absorbance is measured at 570 nm and 600 nm using a microplate reader.

• IC50 Calculation: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 values are determined from dose-response curves.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Cells are treated with the osmium complex or cisplatin at their respective IC50 concentrations for a defined period (e.g., 24 or 48 hours).

• Cell Harvesting: Both adherent and floating cells are collected, washed with cold PBS, and centrifuged.

• Staining: The cell pellet is resuspended in Annexin V binding buffer. Annexin V-FITC and Propidium Iodide (PI) are added, and the cells are incubated in the dark.

• Flow Cytometry Analysis: The stained cells are analyzed using a flow cytometer. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are both Annexin V- and PI-positive.

Cell Cycle Analysis (Propidium Iodide Staining)

This method determines the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

• Cell Treatment: Cells are exposed to the test compounds for a specified duration.

• Cell Fixation: Cells are harvested, washed with PBS, and fixed in cold 70% ethanol.

• Staining: The fixed cells are washed and then stained with a solution containing Propidium Iodide (PI) and RNase A. RNase A is included to ensure that only DNA is stained.

• Flow Cytometry Analysis: The DNA content of the cells is measured by flow cytometry. The fluorescence intensity of PI is directly proportional to the amount of DNA, allowing for the quantification of cells in each phase of the cell cycle.

Experimental Workflow

The following diagram illustrates the general workflow for comparing the anticancer efficacy of a novel compound against a standard drug like cisplatin.

General Experimental Workflow

Conclusion and Future Directions

The Osmium(IV) complex cis-[OsIVCl4(Hind)2] demonstrates anticancer activity, although at higher concentrations than cisplatin in the cell lines evaluated in the cited study. The true potential of osmium complexes may lie in their distinct mechanisms of action, which are often centered around the induction of oxidative stress. This offers a promising strategy to circumvent the common mechanisms of cisplatin resistance.

Future research should focus on:

• Broadening the Scope: Evaluating a wider range of Osmium(IV) complexes against a more extensive panel of cancer cell lines, including cisplatin-resistant models.

• In Vivo Studies: Conducting comprehensive in vivo experiments in animal models to assess the efficacy, toxicity, and pharmacokinetic profiles of promising Osmium(IV) candidates.

• Mechanistic Elucidation: Further investigating the detailed molecular signaling pathways activated by Osmium(IV) complexes to identify key molecular targets and biomarkers for patient selection.

By systematically exploring these avenues, the full therapeutic potential of Osmium(IV) complexes as a novel class of anticancer agents can be realized.

References

• 1. Cellular Responses to Cisplatin-Induced DNA Damage - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanisms of Cisplatin-Induced Apoptosis and of Cisplatin Sensitivity: Potential of BIN1 to Act as a Potent Predictor of Cisplatin Sensitivity in Gastric Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Electrochemical Analysis of Osmium(IV) and Ruthenium(IV) Aryl Complexes: A Guide for Researchers

For researchers, scientists, and professionals in drug development, understanding the electrochemical intricacies of organometallic compounds is paramount. This guide provides a comparative analysis of the electrochemical behavior of Osmium(IV) and Ruthenium(IV) aryl complexes, leveraging available experimental data and established periodic trends.

While extensive electrochemical data exists for Os(IV) tetraaryl complexes, similar quantitative data for their Ru(IV) counterparts is less prevalent in the current literature. However, by examining the well-documented osmium complexes and drawing on comparative studies of other osmium and ruthenium species, we can project the likely electrochemical characteristics of Ru(IV) aryl complexes.

Electrochemical Data of Os(IV) Aryl Complexes

Recent studies have provided detailed insights into the redox properties of several homoleptic Os(IV) tetraaryl complexes.[1][2] These complexes typically exhibit reversible one-electron oxidation (Os(IV)/Os(V)) and reduction (Os(IV)/Os(III)) processes. The redox potentials are sensitive to the substituents on the aryl ligands, allowing for the fine-tuning of their electronic properties.[1][2]

Below is a summary of the key electrochemical data obtained from cyclic voltammetry experiments on a series of Os(IV) tetraaryl complexes.

Complex	E½ (Os⁴⁺/Os⁵⁺) (V vs. Fc/Fc⁺)	E½ (Os⁴⁺/Os³⁺) (V vs. Fc/Fc⁺)	ΔE (mV) (Oxidation)	ΔE (mV) (Reduction)
Os(2-tolyl)₄	+0.25	-1.78	70	70
Os(2,5-xylyl)₄	+0.17	-1.86	70	70
Os(mesityl)₄	+0.08	-1.95	70	70

Data sourced from Parr et al. (2022) and Inkpen et al. (2021).[1][2]

Projected Electrochemical Behavior of Ru(IV) Aryl Complexes

Direct experimental data for the electrochemistry of homoleptic Ru(IV) tetraaryl complexes, such as Ru(2-tolyl)₄, is not as readily available. However, established trends in the electrochemical behavior of isostructural osmium and ruthenium complexes in other oxidation states can provide a strong basis for prediction.

Comparative studies of Ru(II) and Os(II) tris(homoleptic) complexes, as well as Ru(III) and Os(III) complexes, have consistently shown that the redox potentials for osmium complexes are less positive than for their ruthenium analogues. This indicates that osmium complexes are generally easier to oxidize. For instance, the Os(II)/Os(III) redox couple occurs at a lower potential than the Ru(II)/Ru(III) couple in comparable ligand environments.

Based on this well-established trend, it is anticipated that the Ru(IV)/Ru(V) oxidation potential for Ru(IV) aryl complexes will be more positive than that observed for the corresponding Os(IV) aryl complexes. Conversely, the Ru(IV)/Ru(III) reduction potential is also expected to be more positive (less negative) than that of their osmium counterparts. This suggests that Ru(IV) aryl complexes are more resistant to both oxidation and reduction compared to their Os(IV) analogues.

Experimental Protocols

The following is a representative experimental protocol for performing cyclic voltammetry on these organometallic complexes, based on methodologies reported in the literature.[1][2]

Materials and Instrumentation:

• Working Electrode: Glassy carbon electrode.

• Reference Electrode: Silver wire pseudoreference electrode or Ag/AgNO₃ electrode.

• Counter Electrode: Platinum wire.

• Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (TBAPF₆) in a suitable solvent (e.g., dichloromethane or acetonitrile).

• Analyte Concentration: Approximately 1-5 mM.

• Internal Standard: Ferrocene (Fc) or decamethylferrocene (Fc*).

• Instrumentation: A potentiostat capable of performing cyclic voltammetry.

• Environment: All electrochemical measurements should be carried out under an inert atmosphere (e.g., nitrogen or argon), typically within a glovebox.

Procedure:

• Preparation of the Electrolyte Solution: Dissolve the supporting electrolyte (e.g., TBAPF₆) in the chosen solvent to a concentration of 0.1 M.

• Electrode Polishing: Polish the working electrode with alumina slurry on a polishing pad, followed by rinsing with the solvent and drying.

• Cell Assembly: Assemble the three-electrode cell with the working, reference, and counter electrodes immersed in the electrolyte solution.

• Background Scan: Record a cyclic voltammogram of the electrolyte solution to ensure it is free of impurities within the potential window of interest.

• Analyte Measurement: Dissolve the Os(IV) or Ru(IV) aryl complex in the electrolyte solution and record the cyclic voltammogram. The potential is typically swept to encompass both the oxidative and reductive events.

• Internal Standard Addition: Add a small amount of the internal standard (ferrocene) to the solution and record another cyclic voltammogram.

• Data Referencing: Reference all measured potentials to the ferrocene/ferrocenium (Fc/Fc⁺) redox couple, which is taken as 0 V.

Visualizing the Research Workflow

The following diagram illustrates a typical workflow for the synthesis and electrochemical characterization of Os(IV) and Ru(IV) aryl complexes.

References

• 1. Synthesis, characterization, electrochemistry and ion-binding studies of ruthenium(II) bipyridine receptor molecules containing calix[4]arene-azacrown as ionophore - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. DFT‐Guided Synthesis, Electrochemical, and Photophysical Properties of Ruthenium(II) Polypyridyl Complexes Featuring Flavin‐Inspired π‐Extended Ligands - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Cross-Validation of Spectroscopic Data for Novel Osmium(IV) Compounds

For researchers, scientists, and drug development professionals, the robust characterization of new Osmium(IV) compounds is paramount. This guide provides a comparative overview of cross-validation techniques for spectroscopic data, ensuring the reliability and predictive power of analytical models.

The synthesis of novel Osmium(IV) complexes is a growing area of interest due to their potential applications in catalysis and medicine.[1][2] Spectroscopic techniques are fundamental in elucidating the structure, purity, and properties of these new chemical entities. However, the raw data generated from techniques such as Fourier-Transform Infrared (FT-IR) Spectroscopy, UV-Visible (UV-Vis) Spectroscopy, and Nuclear Magnetic Resonance (NMR) require rigorous statistical validation to ensure the developed analytical methods are accurate and robust. Cross-validation is a critical step in this process, providing a reliable estimate of the model's performance on new, unseen data.

Comparative Analysis of Cross-Validation Methods

The selection of an appropriate cross-validation strategy is crucial for building a reliable predictive model from spectroscopic data. The choice depends on the size of the dataset, the complexity of the model, and the computational resources available. Below is a comparison of common cross-validation techniques applicable to the spectroscopic analysis of Osmium(IV) compounds.

Cross-Validation Method	Description	Advantages	Disadvantages	Typical Application in Osmium(IV) Analysis
k-Fold Cross-Validation	The dataset is randomly partitioned into 'k' equal-sized subsamples. Of the 'k' subsamples, a single subsample is retained as the validation data for testing the model, and the remaining 'k-1' subsamples are used as training data. The cross-validation process is then repeated 'k' times, with each of the 'k' subsamples used exactly once as the validation data.	- All observations are used for both training and validation. - Each observation is used for validation exactly once. - Lower variance than leave-one-out cross-validation.	- The choice of 'k' can be arbitrary. - Can be computationally expensive for large 'k' values.	Ideal for initial model development and comparison when a moderate-sized dataset of spectra from different batches of a new Osmium(IV) compound is available.
Leave-One-Out Cross-Validation (LOOCV)	A special case of k-fold cross-validation where k equals the number of observations in the dataset. For a dataset with 'n' samples, the model is trained on 'n-1' samples and tested on the single remaining sample. This is repeated 'n' times.	- Provides an almost unbiased estimate of the test error. - No randomness in splitting the data.	- High variance. - Computationally very expensive for large datasets.	Suitable for small datasets of highly valuable or difficult-to-synthesize Osmium(IV) compounds where maximizing the training data for each iteration is critical.
Monte Carlo Cross-Validation (Repeated Random Sub-sampling)	The dataset is randomly split into training and validation sets multiple times. For each split, the model is trained on the training set and evaluated on the validation set. The results are then averaged over all the splits.	- The proportions of the training/validation split are not dependent on the number of iterations. - Allows for a trade-off between bias and variance by adjusting the number of iterations and the split ratio.	- Some samples may never be selected in the validation set, while others may be selected multiple times. - The results can vary depending on the random splits.	Useful for large spectroscopic datasets, for instance, in high-throughput screening of Osmium(IV) compound derivatives, to assess model stability.
Venetian Blinds Cross-Validation	The dataset is ordered, and then every 'k'th sample is selected for the validation set. This is repeated 'k' times.	- Ensures a more even distribution of samples between training and validation sets, especially in cases where the data has a natural order (e.g., time-series data from a reaction monitoring).	- Can introduce bias if there is a periodic pattern in the data that aligns with the selection interval.	Applicable when monitoring the synthesis of an Osmium(IV) compound over time using in-situ spectroscopy, to ensure that data points from all stages of the reaction are included in the validation.

Experimental Protocol: FT-IR Analysis and Cross-Validation of a New Osmium(IV) Complex

This protocol outlines the acquisition of FT-IR data for a newly synthesized Osmium(IV) compound and the subsequent cross-validation of a quantitative model using k-fold cross-validation.

Objective: To develop and validate a quantitative model to predict the concentration of a new Osmium(IV) compound in a solution matrix using FT-IR spectroscopy.

Materials and Equipment:

• Newly synthesized Osmium(IV) compound

• Appropriate solvent (e.g., Dichloromethane, Acetonitrile)

• Fourier-Transform Infrared (FT-IR) Spectrometer with a suitable sample cell (e.g., liquid transmission cell)

• Volumetric flasks and pipettes

• Analytical balance

• Chemometrics software (e.g., MATLAB with Chemometrics Toolbox, R with relevant packages)

Methodology:

• Sample Preparation:

  • Prepare a stock solution of the Osmium(IV) compound with a precisely known concentration.

  • Create a series of calibration standards by serially diluting the stock solution to cover the desired concentration range. A minimum of 20-30 standards is recommended for a robust model.

  • Prepare a separate set of at least 10-15 validation samples with known concentrations within the calibration range. These will be used for the final model validation.

• FT-IR Data Acquisition:

  • Set the FT-IR spectrometer to the appropriate parameters (e.g., resolution, number of scans, spectral range).

  • Acquire a background spectrum using the pure solvent.

  • Record the FT-IR spectrum for each calibration and validation sample. Ensure the sample cell is thoroughly cleaned between measurements.

• Data Preprocessing:

  • Import the spectral data into the chemometrics software.

  • Apply necessary preprocessing steps to the spectra. Common preprocessing methods for FT-IR data include:

    • Baseline Correction: To remove shifts in the baseline.

    • Smoothing: To reduce noise (e.g., Savitzky-Golay filter).

    • Normalization: To correct for variations in path length or sample concentration (e.g., Standard Normal Variate - SNV, Multiplicative Scatter Correction - MSC).

• Model Development and k-Fold Cross-Validation:

  • Select a suitable multivariate calibration method, such as Partial Least Squares (PLS) regression.[3][4]

  • Set the number of folds (k) for cross-validation (e.g., k=5 or 10).

  • The software will automatically partition the calibration data into 'k' folds.

  • The PLS model is then built on 'k-1' folds and tested on the remaining fold. This process is repeated 'k' times.

  • The performance of the model is evaluated based on metrics such as the Root Mean Square Error of Cross-Validation (RMSECV) and the coefficient of determination (R²). The optimal number of latent variables for the PLS model is typically chosen based on the minimum RMSECV.

• Model Validation:

  • Once the optimal model is developed and cross-validated, its predictive ability is tested using the independent validation sample set that was not used during the model building or cross-validation process.

  • Calculate the Root Mean Square Error of Prediction (RMSEP) for the validation set. A low RMSEP indicates a good predictive model.

Visualizing the Workflow

The following diagrams illustrate the logical flow of the cross-validation process.

Caption: Workflow of k-Fold Cross-Validation for Spectroscopic Data.

Caption: Logical Flow from Synthesis to Application of Osmium(IV) Compounds.

By implementing rigorous cross-validation protocols, researchers can ensure the development of reliable and robust analytical methods for the characterization of novel Osmium(IV) compounds, thereby accelerating their potential translation into therapeutic and catalytic applications.

References

• 1. spuvvn.edu [spuvvn.edu]
• 2. [PDF] SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL APPLICATIONS OF OSMIUM(IV) COMPLEXES | Semantic Scholar [semanticscholar.org]
• 3. Practical Guide to Chemometric Analysis of Optical Spectroscopic Data | Journal Article | PNNL [pnnl.gov]
• 4. Practical Guide to Chemometric Analysis of Optical Spectroscopic Data (Journal Article) | OSTI.GOV [osti.gov]

Osmium(IV) vs. Iridium(IV) Complexes in Organic Synthesis: A Comparative Analysis

A guide for researchers, scientists, and drug development professionals on the distinct catalytic prowess of Osmium(IV) and Iridium(IV) complexes in organic synthesis. This document provides a comparative analysis of their applications, performance, and underlying mechanistic pathways.

In the landscape of transition metal catalysis, both osmium and iridium complexes have carved out significant niches, enabling a wide array of synthetic transformations. While often discussed in the context of their broader platinum-group congeners, a direct comparison of Osmium(IV) and Iridium(IV) complexes reveals distinct and often complementary roles in modern organic synthesis. This guide offers an objective comparison of their performance, supported by experimental data and detailed methodologies, to aid researchers in selecting the optimal catalyst for their synthetic challenges.

I. Core Strengths and Applications: A Tale of Two Metals

Osmium complexes, particularly in higher oxidation states, are renowned for their exceptional efficacy in oxidation reactions. The quintessential example is the OsO₄-catalyzed dihydroxylation of alkenes, a reaction that proceeds via an Os(VIII) active species but involves a catalytic cycle with lower oxidation state intermediates. Osmium(IV) complexes, while less common as primary catalysts, are implicated in C-H activation and hydrogenation reactions.

Iridium complexes, conversely, exhibit remarkable versatility. They are workhorses in hydrogenation and transfer hydrogenation, C-H activation, and, most notably, have risen to prominence as powerful photoredox catalysts. In photoredox catalysis, iridium complexes, typically cycling between Ir(III) and Ir(IV) states, harness visible light to facilitate a vast range of radical-mediated transformations.

II. Comparative Performance Data

Direct quantitative comparisons of Os(IV) and Ir(IV) complexes for the same reaction under identical conditions are scarce in the literature. However, by examining their performance in their respective areas of strength, a clear picture of their catalytic capabilities emerges.

Table 1: Performance of Osmium Complexes in Oxidation and Hydrogenation Reactions

Reaction Type	Osmium Catalyst	Substrate	Product	Yield (%)	Turnover Number (TON)	Reference
Dihydroxylation	K₂[OsO₂(OH)₄]	Olefins	1,2-diols	High	Catalytic amounts used	[1]
C-H Activation	OsH₆(PⁱPr₃)₂	Quinolines	8-quinolinyl-osmium complexes	High	Stoichiometric
Hydrogenation	PNN osmium complexes	Esters	Alcohols	High	Comparable to Ru catalysts

Table 2: Performance of Iridium Complexes in Photoredox Catalysis and Hydrogenation

Reaction Type	Iridium Catalyst	Substrate	Product	Yield (%)	Turnover Number (TON)	Reference
Photoredox Reductive Dehalogenation	Heterogenized Iridium Complex	Bromoacetophenone	Acetophenone	High	High conversions in minutes	[2]
Asymmetric Hydrogenation	Anionic Ir-catalyst	Ketones	Chiral Alcohols	>99% ee	up to 13,425,000	[3]
C-H Activation	[IrIV(O)(PNP)]⁺	Dihydroanthracene	Anthracene	-	-
Water Oxidation	IrO₂/TiO₂	Water	O₂	-	>56,000	[4]

III. Experimental Protocols

Detailed methodologies are crucial for the reproducibility and adaptation of catalytic systems. Below are representative experimental protocols for key reactions catalyzed by osmium and iridium complexes.

Protocol 1: Osmium-Catalyzed Dihydroxylation of an Alkene (General Procedure)

Catalyst System: OsO₄ (catalytic), N-methylmorpholine N-oxide (NMO) (co-oxidant)

Procedure:

• To a solution of the alkene (1.0 mmol) in a mixture of acetone and water (10:1, 11 mL) is added N-methylmorpholine N-oxide (1.1 mmol).

• A solution of OsO₄ in toluene (e.g., 2.5 wt%, 0.02 mmol) is then added dropwise to the stirred reaction mixture at room temperature.

• The reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of Na₂SO₃.

• The mixture is stirred for 30 minutes, and the organic layer is separated.

• The aqueous layer is extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the corresponding diol.[5]

Protocol 2: Iridium-Catalyzed Photoredox Reductive Dehalogenation (General Procedure)

Catalyst System: fac-Ir(ppy)₃ (photocatalyst), triethanolamine (TEOA) (sacrificial electron donor)

Procedure:

• A reaction vessel is charged with the bromoacetophenone substrate (0.1 mmol), fac-Ir(ppy)₃ (1-2 mol%), and triethanolamine (0.3 mmol).

• The vessel is sealed and the mixture is degassed by several cycles of vacuum and backfilling with an inert gas (e.g., argon or nitrogen).

• Acetonitrile (or another suitable solvent) is added, and the reaction mixture is stirred and irradiated with a blue or green LED light source at room temperature.

• The progress of the reaction is monitored by ¹H NMR spectroscopy or GC-MS.[2]

• Upon completion, the solvent is removed in vacuo, and the residue is purified by column chromatography to yield acetophenone.

IV. Mechanistic Insights and Visualizations

Understanding the catalytic cycle is paramount for optimizing reaction conditions and designing new catalysts. The following diagrams, generated using Graphviz, illustrate the proposed mechanisms for key osmium and iridium-catalyzed reactions.

Osmium-Catalyzed Dihydroxylation

The widely accepted catalytic cycle for the dihydroxylation of alkenes using OsO₄ involves the formation of an osmate ester, which is then hydrolyzed to the diol and a reduced osmium(VI) species. A co-oxidant regenerates the active Os(VIII)O₄ catalyst.

Caption: Catalytic cycle for osmium-catalyzed dihydroxylation of alkenes.

Iridium-Catalyzed Photoredox Catalysis (Reductive Quenching Cycle)

In a typical reductive quenching cycle, the excited iridium photocatalyst is first reduced by a sacrificial electron donor. The resulting highly reducing Ir(II) species then reduces the substrate, initiating the desired transformation and regenerating the ground-state Ir(III) catalyst. The specific cycle shown below involves an Ir(III)/Ir(IV) couple in an oxidative quenching scenario, which is also common.

Caption: Generalized oxidative quenching cycle in iridium photoredox catalysis.

V. Comparative Summary and Outlook

The choice between osmium and iridium catalysts is largely dictated by the desired transformation.

• Osmium(IV) complexes and their higher oxidation state counterparts are unparalleled for specific oxidation reactions, most notably the stereospecific dihydroxylation of alkenes. Their application in C-H activation is an area of ongoing research, but they are generally considered less versatile than iridium for this purpose. The high cost and toxicity of osmium compounds necessitate the use of catalytic systems, often with immobilization strategies to facilitate recovery and reuse.

• Iridium(IV) complexes , and more broadly iridium catalysts, offer a much wider scope of applications. Their prominence in photoredox catalysis has revolutionized the synthesis of complex organic molecules by providing a mild and efficient means of generating radical intermediates. Furthermore, their exceptional activity in hydrogenation and C-H activation makes them highly valuable tools in both academic and industrial research. The development of highly active iridium catalysts with extremely high turnover numbers is a testament to their potential for large-scale applications.[3]

References

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. A 13-million turnover-number anionic Ir-catalyst for a selective industrial route to chiral nicotine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Extracting Turnover Frequencies of Electron Transfer in Heterogeneous Catalysis: A Study of IrO2-TiO2 Anatase for Water Oxidation Using Ce4+ Cations | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]

benchmarking the performance of Osmium(IV) catalysts against palladium catalysts

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate catalyst is paramount in modern organic synthesis, profoundly influencing reaction efficiency, selectivity, and overall cost-effectiveness. Palladium catalysts have long been the workhorses of cross-coupling and hydrogenation reactions, prized for their versatility and high activity.[1] However, the emergence of osmium catalysts, particularly those in the +4 oxidation state, presents a compelling alternative for a range of transformations, most notably in hydrogenation and dehydrogenation reactions.[2][3] Historically considered less active than other platinum-group metals, recent research has demonstrated that osmium complexes can exhibit catalytic activities that are comparable, and in some cases superior, to their counterparts.[2][3]

This guide provides a comparative benchmark of Osmium(IV) catalysts against widely-used Palladium catalysts, focusing on their application in the transfer hydrogenation of ketones—a fundamental reaction in the synthesis of pharmaceuticals and fine chemicals. The information presented is supported by experimental data from peer-reviewed literature to aid researchers in making informed decisions for their synthetic strategies.

Quantitative Performance Benchmark: Transfer Hydrogenation of Acetophenone

The following table summarizes the performance of a representative Osmium(II) catalyst, which is a precursor to the active Os(IV) species in the catalytic cycle, and a heterogeneous Palladium catalyst in the transfer hydrogenation of acetophenone to 1-phenylethanol. While conditions are not identical, the data provides a valuable snapshot of their respective efficiencies.

Parameter	Osmium Catalyst System	Palladium Catalyst System
Catalyst	trans-[OsCl₂(P(OMe)₃){(S,S)-(i)Pr-pybox}]	Palladium nanoparticles on silica (Pd@SiO₂)
Substrate	Acetophenone	Acetophenone
Hydrogen Source	2-propanol	Sodium borohydride (NaBH₄)
Solvent	2-propanol	Water with Hydroxypropyl methylcellulose (HPMC)
Temperature	Reflux	80 °C
Catalyst Loading	Not specified	0.22 g
Conversion	Nearly complete	>99.34%[4][5]
Selectivity	High (for 1-phenylethanol)	100% (for 1-phenylethanol)[4][5]
Enantioselectivity (ee)	Up to 94%[6]	Not applicable (achiral)
Turnover Frequency (TOF)	Not specified	Increases with temperature[4]

General Advantages and Disadvantages

Catalyst Type	Advantages	Disadvantages
Osmium(IV) Catalysts	- High activity in hydrogenation and dehydrogenation.[2][3]- Can offer high enantioselectivity in asymmetric synthesis.[6]- Often exhibit high thermal stability.[2]	- Generally higher cost and lower abundance than some other metals.- Osmium tetroxide (a common precursor) is highly toxic and volatile.
Palladium Catalysts	- Extremely versatile across a wide range of reactions (cross-coupling, hydrogenation).[1]- Well-established and extensively studied, with numerous available ligands and protocols.[7][8]- High catalytic activity, often with high turnover numbers.	- Can be sensitive to air and moisture, often requiring inert atmospheres.- Catalyst leaching can be an issue in some heterogeneous systems.- Cost can be a factor, though often lower than other platinum-group metals.[9]

Experimental Protocols

Asymmetric Transfer Hydrogenation of Acetophenone with an Osmium(II) Precatalyst

This protocol is based on the work by G. A. Carriedo et al. and describes the asymmetric transfer hydrogenation of acetophenone using an enantiopure Osmium(II) pybox complex.[6]

Materials:

• trans-[OsCl₂(P(OMe)₃){(S,S)-(i)Pr-pybox}] (catalyst)

• Acetophenone (substrate)

• 2-propanol (hydrogen donor and solvent)

• Sodium isopropoxide (base)

Procedure:

• A reaction vessel is charged with the osmium catalyst, acetophenone, and 2-propanol.

• A solution of sodium isopropoxide in 2-propanol is added to the mixture.

• The reaction mixture is heated to reflux.

• The progress of the reaction is monitored by an appropriate analytical technique (e.g., GC or HPLC).

• Upon completion, the reaction is quenched, and the product, 1-phenylethanol, is isolated and purified.

• The enantiomeric excess of the product is determined using chiral HPLC or GC.

Transfer Hydrogenation of Acetophenone with a Heterogeneous Palladium Catalyst

This protocol is adapted from the work by Onisuru et al., detailing the transfer hydrogenation of acetophenone using a silica-supported palladium catalyst.[4][5]

Materials:

• Silica-supported Palladium nanoparticles (Pd@SiO₂) (catalyst)[4][5]

• Acetophenone (substrate)[4][5]

• Sodium borohydride (NaBH₄) (hydrogen source)[4][5]

• Aqueous solution of 2% Hydroxypropyl methylcellulose (HPMC) (solvent)[4][5]

• Decane (internal standard)[4]

Procedure:

• In a 50 mL carousel tube, add 0.22 g of Pd@SiO₂, 21.6 mmol of acetophenone, and 0.5 mmol of decane.[4]

• Add a specified amount of NaBH₄ and 6 mL of the 2% HPMC solution.[4]

• The tube is placed in a multi-reactor connected to a reflux condenser.[4]

• The reaction mixture is stirred continuously at 600 rpm and heated to 80 °C.[4]

• The reaction is allowed to proceed for a specified duration (e.g., 30 min, 1 h, or 2 h).[4]

• Aliquots are taken at different time intervals and analyzed by GC to determine the conversion of acetophenone and the selectivity to 1-phenylethanol.[4]

Visualizing the Processes

Experimental Workflow for Catalytic Transfer Hydrogenation

Caption: General experimental workflow for a catalytic transfer hydrogenation reaction.

Catalytic Cycle for Palladium-Catalyzed Transfer Hydrogenation of a Ketone

Caption: A proposed catalytic cycle for the transfer hydrogenation of a ketone using a Palladium catalyst.

Representative Catalytic Cycle for Osmium-Catalyzed Transfer Hydrogenation of a Ketone

Caption: A simplified, representative catalytic cycle for the transfer hydrogenation of a ketone catalyzed by an Osmium complex.

References

• 1. Palladium on carbon - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Recent advances in osmium-catalyzed hydrogenation and dehydrogenation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Transfer hydrogenation of ketone; an in situ approach toward an eco-friendly reduction - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02701A [pubs.rsc.org]
• 5. Transfer hydrogenation of ketone; an in situ approach toward an eco-friendly reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Asymmetric transfer hydrogenation of ketones catalyzed by enantiopure osmium(II) pybox complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chemmethod.com [chemmethod.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

comparative analysis of Os-C bond strengths in different Osmium(IV) organometallics

A comprehensive understanding of the strength of Osmium-Carbon (Os-C) bonds in Osmium(IV) organometallic complexes is crucial for predicting their stability, reactivity, and potential applications in catalysis and materials science. This guide provides a comparative analysis of Os-C bond strengths, drawing upon available computational and experimental data. The stability of these compounds is significantly influenced by the nature of the organic ligand attached to the osmium center.

Influence of Ligand Hybridization on Os-C Bond Strength

The hybridization of the carbon atom bonded to the osmium center plays a pivotal role in determining the bond strength. Generally, Os-C bonds are strengthened as the s-character of the carbon hybrid orbital increases. This trend is consistent with observations in other transition metal-carbon bonds. For instance, the bond dissociation energies (BDEs) of C-H bonds vary with hybridization, with sp-hybridized carbons forming the strongest bonds[1]. This principle extends to metal-carbon bonds, suggesting that Os-C(sp) bonds (in alkynyl complexes) would be stronger than Os-C(sp2) bonds (in aryl and vinyl complexes), which in turn would be stronger than Os-C(sp3) bonds (in alkyl complexes)[1][2].

Comparative Data on Os-C Bond Strengths

While extensive experimental thermochemical data for Os(IV)-C bond dissociation energies are scarce in the literature, computational studies, primarily using Density Functional Theory (DFT), provide valuable insights. The following table summarizes calculated Os-C bond dissociation energies for representative Osmium(IV) model complexes.

Compound Class	Example Complex	Os-C Bond Type	Calculated Bond Dissociation Energy (kcal/mol)
Os(IV) Alkyl	[Os(CH₃)Cl₅]⁻	Os-C(sp³)	Value not explicitly found in searches
Os(IV) Aryl	[Os(C₆H₅)Cl₅]⁻	Os-C(sp²)	Value not explicitly found in searches
Os(IV) Vinyl	[Os(CH=CH₂)Cl₅]⁻	Os-C(sp²)	Value not explicitly found in searches
Os(IV) Alkynyl	[Os(C≡CH)Cl₅]⁻	Os-C(sp)	Value not explicitly found in searches

Note: Specific BDE values for these representative Os(IV) complexes were not explicitly available in the searched literature. The table structure is provided as a template for presenting such data when it becomes available.

The trend of increasing bond strength with increasing s-character of the carbon ligand is a well-established principle in organometallic chemistry[1][2]. This is attributed to the greater overlap between the metal d-orbitals and the more s-character hybrid orbital of the carbon atom, leading to a stronger covalent interaction.

Factors Influencing Os-C Bond Stability

Beyond hybridization, several other factors influence the kinetic and thermodynamic stability of the Os-C bond in Osmium(IV) complexes:

• Steric Hindrance: Bulky ligands can sterically protect the Os-C bond from reactive species, thereby increasing the kinetic stability of the complex. However, excessive steric strain can also weaken the Os-C bond thermodynamically[3].

• Electronic Effects: The presence of electron-withdrawing or electron-donating ancillary ligands can modulate the electron density at the osmium center, thereby influencing the strength of the Os-C bond.

• Ancillary Ligands: The nature of other ligands in the coordination sphere of the osmium atom significantly impacts the overall stability of the complex and the strength of the Os-C bond. For instance, the trans influence of ligands can affect the bond length and strength of the Os-C bond opposite to them[4].

Experimental and Computational Methodologies

The determination of metal-carbon bond strengths relies on both experimental and computational techniques.

Experimental Protocols

Calorimetry: Reaction calorimetry can be used to measure the enthalpy change of a reaction involving the formation or cleavage of an Os-C bond, from which the bond dissociation enthalpy can be derived.

Kinetic Studies: The activation energy for the thermal decomposition of an organometallic complex, which involves the homolysis of the Os-C bond, can provide an estimate of the bond dissociation energy. These studies often involve monitoring the reaction rate at different temperatures[5].

Computational Protocols

Density Functional Theory (DFT): DFT calculations are a powerful tool for predicting the geometries and bond energies of organometallic complexes. The typical protocol involves:

• Geometry Optimization: The molecular structure of the Osmium(IV) complex and the resulting radical fragments after homolytic cleavage of the Os-C bond are optimized to find their lowest energy conformations.

• Frequency Calculations: Vibrational frequency calculations are performed to confirm that the optimized structures correspond to true energy minima and to obtain zero-point vibrational energies (ZPVE) and thermal corrections.

• Bond Dissociation Energy Calculation: The bond dissociation enthalpy (BDE) at a given temperature (usually 298 K) is calculated as the difference between the sum of the electronic energies and thermal enthalpies of the dissociated radicals and the corresponding energy of the intact organometallic molecule.

A variety of functionals and basis sets can be employed, with the choice depending on the desired accuracy and computational cost.

Logical Relationships in Os-C Bond Strength

The following diagram illustrates the key factors influencing the strength of the Os-C bond in Osmium(IV) organometallics.

Caption: Factors influencing Os-C bond strength.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemistry.bnmu.ac.in [chemistry.bnmu.ac.in]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Bond dissociation energy - Wikipedia [en.wikipedia.org]

A Comparative Guide to Osmium Precursors: Assessing the Merits of Osmium(IV) Analogs Over Traditional Osmium(VIII) Reagents

For researchers, scientists, and drug development professionals, the selection of appropriate reagents is paramount to achieving desired synthetic outcomes efficiently and safely. In the realm of oxidative transformations, particularly dihydroxylation of olefins, osmium catalysts have long been the gold standard. However, the extreme toxicity and volatility of the conventional Osmium(VIII) reagent, osmium tetroxide (OsO₄), have driven the exploration of safer and more manageable alternatives. This guide provides a comprehensive comparison of Osmium(IV) precursors and Osmium(VIII) reagents, presenting experimental data, detailed protocols, and mechanistic insights to inform your selection process.

Executive Summary

While Osmium(VIII) oxide (OsO₄) offers unparalleled efficiency and reliability in reactions like dihydroxylation, its hazardous nature necessitates stringent handling protocols.[1][2][3] Osmium(IV) precursors, along with other lower-valent osmium salts, are emerging as viable, safer alternatives. These compounds are typically less volatile solids that can be handled with greater ease and reduced risk.[4] In many catalytic applications, these precursors are converted in situ to the active Os(VIII) species, effectively serving as a more convenient and safer source of the catalyst. This guide will delve into the comparative advantages of these precursor materials.

Performance Comparison: Osmium Precursors in Catalytic Oxidation

The primary application for comparison is the dihydroxylation of alkenes, a critical transformation in organic synthesis. The data below summarizes the performance of different osmium sources in this reaction. It is important to note that lower-valent osmium precursors are generally oxidized to Os(VIII) under the catalytic conditions.

Osmium Source	Oxidation State	Physical Form	Volatility	Toxicity	Typical Yields (Dihydroxylation)	Key Advantages	Key Disadvantages
Osmium Tetroxide (OsO₄)	+8	Colorless to yellow solid	Highly volatile[5]	Extremely high, severe irritant, can cause blindness[1]	Excellent (>95%)[2][6]	High reactivity and reliability.[2][7]	Extreme toxicity, high volatility, high cost.[8][9]
Potassium Osmate (K₂OsO₂(OH)₄)	+6	Pinkish-red crystalline solid	Non-volatile	High, but lower than OsO₄	Excellent (>95%)[10]	Non-volatile, easier to handle than OsO₄.[4]	Still highly toxic, requires an oxidant to generate Os(VIII).
Osmium Trichloride (OsCl₃)	+3	Brownish-black powder	Non-volatile	Toxic	Good to excellent (85-98%)[4]	Low volatility, less expensive than OsO₄.[4]	Requires in situ oxidation to the active catalytic species.
(Oct₄N)₂[OsBr₆]	+4	Solid	Non-volatile	Toxic	High (in specific syntheses)	Higher yields and fewer byproducts in certain tetraaryl complex syntheses.	Catalytic performance in general oxidations is not widely documented.
Polymer-bound/Encapsulated OsO₄	+8	Solid	Low to non-volatile	Reduced due to immobilization	Excellent (>95%)[4][11]	Significantly reduced volatility and toxicity, catalyst recyclability.[11][12][13]	Higher cost, potential for leaching.[11]

Safety and Handling: A Critical Distinction

The most significant advantage of using Osmium(IV) and other lower-valent precursors lies in their improved safety profile compared to Osmium(VIII) oxide.

Feature	Osmium(VIII) Oxide (OsO₄)	Osmium(IV) and other Precursors (e.g., OsCl₃, K₂OsO₂(OH)₄)
Volatility	Highly volatile, sublimes at room temperature, posing a significant inhalation hazard.[5]	Generally non-volatile solids, reducing the risk of airborne exposure.[4]
Toxicity	Extremely toxic via inhalation, ingestion, and skin contact; can cause severe burns, pulmonary edema, and blindness.[1]	Toxic, but the solid, non-volatile nature makes them safer to handle with standard laboratory precautions.
Handling	Requires use in a certified fume hood with specialized handling procedures, including double-gloving and the use of plastic-backed absorbent pads.[1]	Can be weighed and handled on the bench with appropriate personal protective equipment before being introduced into the reaction vessel in a fume hood.[4]

Experimental Protocols

Protocol 1: Catalytic Dihydroxylation of Styrene using Osmium Tetroxide (Upjohn Conditions)

This protocol is a standard method for the dihydroxylation of alkenes using a catalytic amount of OsO₄.[8][14]

Materials:

• Styrene (1.0 mmol)

• Osmium tetroxide (0.02 mmol, 2 mol%) in a t-butanol solution

• N-Methylmorpholine N-oxide (NMO) (1.2 mmol)

• Acetone/Water (10:1 v/v, 10 mL)

• Sodium sulfite (Na₂SO₃)

Procedure:

• To a solution of styrene in the acetone/water mixture, add NMO.

• Carefully add the catalytic amount of the osmium tetroxide solution to the reaction mixture under a fume hood.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC.

• Upon completion, quench the reaction by adding sodium sulfite and stir for 30 minutes.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield (R/S)-1-phenylethane-1,2-diol.

Expected Yield: >95%[10]

Protocol 2: Catalytic Dihydroxylation of Styrene using Osmium Trichloride as a Precursor

This protocol demonstrates the use of a less volatile osmium precursor.[4]

Materials:

• Styrene (1.0 mmol)

• Osmium trichloride (OsCl₃) (0.02 mmol, 2 mol%)

• N-Methylmorpholine N-oxide (NMO) (1.2 mmol)

• Acetone/Water (10:1 v/v, 10 mL)

• Sodium sulfite (Na₂SO₃)

Procedure:

• To a solution of styrene in the acetone/water mixture, add NMO and osmium trichloride.

• Stir the reaction at room temperature for 24-48 hours, monitoring by TLC. The reaction may require longer time or gentle heating to facilitate the in situ formation of the active catalyst.

• Upon completion, quench the reaction by adding sodium sulfite and stir for 30 minutes.

• Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Expected Yield: 90-95%[4]

Mechanistic Insights

The catalytic dihydroxylation of alkenes proceeds through a well-established cycle involving Os(VI) and Os(VIII) species. Regardless of the initial osmium precursor's oxidation state (be it +3, +4, or +6), it is oxidized in situ to Os(VIII) by the co-oxidant (e.g., NMO). This Os(VIII) species, OsO₄, is the active catalyst that reacts with the alkene.

Caption: Catalytic cycle for osmium-mediated dihydroxylation.

The diagram illustrates that various osmium precursors feed into the same catalytic cycle by being oxidized to the active Os(VIII) species. The core catalytic process involves the cycloaddition of OsO₄ to an alkene to form an osmate ester, which is then hydrolyzed to release the cis-diol and a reduced Os(VI) species. The co-oxidant's role is to regenerate the Os(VIII) catalyst, allowing for the use of substoichiometric amounts of the osmium compound.[7][14]

Experimental Workflow: From Precursor to Product

The general workflow for utilizing an Osmium(IV) precursor in a catalytic oxidation reaction is straightforward and focuses on safety and efficiency.

References

• 1. 19.7. Oxidation of alkenes | Organic Chemistry II [courses.lumenlearning.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. quora.com [quora.com]
• 4. chemistry.msu.edu [chemistry.msu.edu]
• 5. Osmium Tetroxide (OsO4) | Chem-Station Int. Ed. [en.chem-station.com]
• 6. researchgate.net [researchgate.net]
• 7. Dihydroxylation - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Syn Dihydroxylation of Alkenes with KMnO4 and OsO4 - Chemistry Steps [chemistrysteps.com]
• 10. benchchem.com [benchchem.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. tcichemicals.com [tcichemicals.com]
• 13. tandfonline.com [tandfonline.com]
• 14. Upjohn Dihydroxylation [organic-chemistry.org]

A Comparative Guide to Osmium(IV) Reactivity: Bridging Theory and Experiment

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the reactivity of various Osmium(IV) complexes, supported by experimental data and theoretical models. The information is compiled from recent peer-reviewed literature to aid in the selection and design of Os(IV) catalysts and therapeutic agents.

The unique reactivity of Osmium(IV) complexes has positioned them as powerful tools in a range of chemical transformations, from organic synthesis to biological applications. Their efficiency is often governed by the ligand environment, which modulates the metal center's electronic and steric properties. This guide delves into the experimental validation of theoretical models that seek to explain and predict the reactivity of these fascinating compounds.

Catalytic Oxidation of Alcohols: A Case Study in Ligand Effects

A significant area of Osmium(IV) research is its application in catalysis, particularly in the oxidation of alcohols. Recent studies have highlighted the profound impact of the coordinating ligand on the catalytic efficiency and reaction mechanism. A direct comparison between a PNN-pincer type Osmium complex (Os1) and its NN-pincer counterpart (Os2) in the transfer-dehydrogenative (TDH) oxidation of alcohols reveals key differences in their performance.

Experimental evidence demonstrates that the PNN-osmium complex (Os1) exhibits significantly higher reactivity in these reactions compared to the NN-complex (Os2).[1] This enhanced activity is attributed to the steric hindrance imposed by the catalyst's structure.[1] Joint theoretical and experimental investigations have elucidated an outer-sphere bifunctional mechanism for this osmium system. This mechanism involves the transformation between an osmium hydride and an amido-osmium species.[1]

Comparative Performance in Alcohol Oxidation

Catalyst	Substrate	Product	TON (Turnover Number)	Reaction Conditions	Reference
Os1 (PNN-Osmium Complex)	1-phenylethanol	Acetophenone	up to 63,000	5.0 mL acetone, 60°C, S/C ratio = 5000	[1]
Os2 (NN-Osmium Complex)	1-phenylethanol	Acetophenone	Lower than Os1	5.0 mL acetone, 60°C, S/C ratio = 5000	[1]
Os1 (PNN-Osmium Complex)	Various (hetero)aromatic, cycloalkyl, and aliphatic alcohols	Respective ketones	High	Not specified	[1]
Os2 (NN-Osmium Complex)	Various (hetero)aromatic, cycloalkyl, and aliphatic alcohols	Respective ketones	Lower than Os1	Not specified	[1]

Experimental Protocol: Transfer-Dehydrogenative Oxidation of 1-phenylethanol

A typical experimental procedure for the transfer-dehydrogenative oxidation of 1-phenylethanol catalyzed by the PNN-osmium complex (Os1) is as follows: In a reaction vessel, 1-phenylethanol (0.20 mmol) and the osmium catalyst (with a substrate-to-catalyst ratio of 5000) are dissolved in 5.0 mL of acetone. The reaction mixture is then heated to 60°C and monitored for product formation. For higher substrate amounts, 20.0 mmol of 1-phenylethanol, 10 mL of acetone, and a temperature of 90°C for 24 hours can be used with a substrate-to-catalyst ratio of 20,000. Further scaling up to 200.0 mmol of 1-phenylethanol in 20 mL of acetone at 90°C for 48 hours can achieve a substrate-to-catalyst ratio of 100,000.[1]

Proposed Catalytic Cycle

The proposed outer-sphere mechanism for the TDH oxidation of 1-phenylethanol catalyzed by Os1 is depicted below. The cycle involves the coordination of the alcohol, followed by a hydrogen transfer step to generate the ketone product and an osmium-hydride species. The catalyst is regenerated by reaction with a hydrogen acceptor.

Figure 1: Proposed outer-sphere mechanism for Os1-catalyzed alcohol oxidation.

Osmium(IV) Tetraaryl Complexes: A Platform for Structure-Property Relationship Studies

The synthesis and characterization of Osmium(IV) tetraaryl complexes provide a valuable platform for investigating structure-property relationships. These compounds are notably stable under ambient conditions.[2] A systematic study of 13 differently substituted Os(aryl)4 complexes has revealed correlations between their electrochemical and optical properties, which were further rationalized through density functional theory (DFT) calculations.[2][3]

This research demonstrates that pre-functionalized ligands can be used to synthesize a variety of Os(aryl)4 complexes, allowing for fine-tuning of their electronic properties.[2][3] This approach is crucial for designing new materials with specific redox and photophysical characteristics.

Experimental Protocol: Synthesis of Tetrakis(2-methylphenyl)osmium(IV) (Os1)

The synthesis of Os(aryl)4 complexes can be achieved through the reaction of (Oct4N)2[OsBr6] with aryl Grignard reagents. For the synthesis of tetrakis(2-methylphenyl)osmium(IV), the Grignard reagent is first prepared by reacting 1 equivalent of iPrMgCl•LiCl with 2-iodotoluene at 0°C for 0.5 hours. The successful formation of the Grignard reagent can be confirmed by quenching a sample with 2,2-dimethylpropanal and analyzing the product mixture by 1H NMR. The prepared Grignard reagent is then reacted with (Oct4N)2[OsBr6] to yield the desired Os(aryl)4 complex.[2][3]

Logical Workflow for Synthesis and Characterization

The workflow for synthesizing and characterizing these Osmium(IV) tetraaryl complexes is outlined below.

Figure 2: Workflow for Os(IV) tetraaryl complex synthesis and analysis.

Biological Applications: Osmium(IV) Complexes as DNA-Interacting Agents

Beyond catalysis, Osmium(IV) complexes are being explored for their biological applications, including their potential as anticancer agents. A series of Osmium(IV) complexes with different N- and O-donor ligands have been synthesized and shown to interact with DNA.[4]

Experimental studies, including absorption titration and viscosity measurements, have confirmed the interaction of these complexes with Herring Sperm (HS) DNA.[4] Furthermore, molecular docking studies provide a theoretical model for this interaction at the molecular level.[4] The ability of these complexes to cleave plasmid DNA, as demonstrated by agarose gel electrophoresis, highlights their potential in drug development.[4]

Comparative DNA Cleavage Activity

Complex	Ligand (L)	DNA Cleavage Activity	Reference
[Os(L1)(Br)4]	L1 = 2-benzoyl pyridine	Good	[4]
[Os(L2)(Br)4]	L2 = di-pyridyl amine	High	[4]
[Os(L3)(Br)4]	L3 = 2,9-dimethyl-4,7-diphenyl-1,10-phenanthroline	Good	[4]
[Os(L4)(Br)4]	L4 = o-phenylenediamine	High	[4]
[Os(L5)(Br)4]	L5 = di-pyridyl ketone	Good	[4]

The cleavage study on pUC19 DNA revealed the following order of activity for the complexes: 2 > 4 > 3 > 5 > 1, suggesting that the nature of the heterocyclic ligand significantly influences the DNA cleavage efficiency.[4]

Experimental Protocol: DNA Cleavage Study

The DNA cleavage activity of the Osmium(IV) complexes is assessed using agarose gel electrophoresis. pUC19 plasmid DNA is incubated with the Osmium(IV) complexes under appropriate conditions (e.g., buffer, temperature, and incubation time). The reaction products are then separated by electrophoresis on an agarose gel. The extent of DNA cleavage is determined by observing the conversion of the supercoiled form of the plasmid to the nicked or linear form.[4]

Signaling Pathway of Os(IV) Complex Interaction with DNA

The interaction of these Osmium(IV) complexes with DNA and their subsequent biological effect can be conceptualized as a signaling pathway, starting from the introduction of the complex to the cellular environment and culminating in potential cytotoxicity.

Figure 3: Proposed pathway for Os(IV) complex-induced cytotoxicity.

This guide highlights the synergy between experimental validation and theoretical modeling in advancing our understanding of Osmium(IV) reactivity. The presented data and protocols offer a valuable resource for researchers working to harness the potential of these versatile metal complexes.

References

• 1. researchgate.net [researchgate.net]
• 2. Osmium(IV) Tetraaryl Complexes Formed from Prefunctionalized Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. spuvvn.edu [spuvvn.edu]

Safety & Regulatory Compliance

Safeguarding Research: A Comprehensive Guide to the Proper Disposal of Osmium(4+)

For researchers, scientists, and drug development professionals, the safe handling and disposal of hazardous materials is paramount. Osmium(4+) compounds, and more commonly the highly toxic and volatile osmium tetroxide (OsO4), demand meticulous disposal procedures to ensure laboratory safety and environmental protection. This guide provides essential, step-by-step logistical information for the proper management of osmium-containing waste streams.

Immediate Safety and Handling Protocols

Before beginning any procedure involving osmium compounds, it is crucial to work within a certified chemical fume hood.[1][2][3][4] Personal protective equipment (PPE) is mandatory and should include double nitrile gloves, a buttoned lab coat, and safety goggles.[1][5][6] To contain potential spills, all work surfaces should be protected with plastic-backed absorbent pads.[5]

Neutralization of Osmium Solutions

A primary and widely recommended method for rendering osmium tetroxide solutions less hazardous is through reduction.[1][7][8] This can be achieved using corn oil or aqueous solutions of sodium sulfite or sodium sulfide.[1][5][7][8] Corn oil is often preferred due to its high percentage of unsaturated bonds which effectively react with the osmium tetroxide.[1][7][9]

Quantitative Data for Neutralization:

Reagent	Concentration of OsO4 Solution	Required Ratio (Reagent:Solution)	Visual Endpoint
Corn Oil	2%	2:1 by volume	Solution turns completely black
Sodium Sulfite	Aqueous solutions	Sufficient to reduce OsO4	-
Sodium Sulfide	Aqueous solutions	Sufficient to reduce OsO4	-

For every 10 mL of a 2% osmium tetroxide solution, 20 mL of corn oil is required for complete neutralization.[7][9]

Experimental Protocol: Neutralization of 2% Osmium Tetroxide Solution with Corn Oil

This protocol details the steps for neutralizing a 2% aqueous solution of osmium tetroxide.

Materials:

• 2% Osmium Tetroxide solution

• Corn oil

• Glass container for the reaction

• Filter paper

• Appropriate hazardous waste container

Procedure:

• Preparation: Ensure all work is conducted in a certified chemical fume hood while wearing appropriate PPE.

• Measurement: Carefully measure the volume of the 2% osmium tetroxide solution to be neutralized.

• Addition of Corn Oil: Add twice the volume of corn oil to the osmium tetroxide solution. For example, for 10 mL of the osmium solution, add 20 mL of corn oil.[7][9]

• Reaction: Gently swirl the mixture. The solution will begin to turn black as the osmium tetroxide is reduced.[5][9]

• Confirmation of Neutralization: To verify that the neutralization is complete, dip a piece of filter paper in fresh corn oil and hold it over the opening of the container. If the filter paper blackens, it indicates that volatile osmium tetroxide is still present, and more corn oil should be added.[5][7][9]

• Waste Collection: Once the neutralization is complete and confirmed, the resulting mixture must be disposed of as hazardous waste.[1][7] Transfer the neutralized solution to a designated, properly labeled, and sealed hazardous waste container.[5][7]

Disposal of Contaminated Solid Waste

All materials that have come into contact with osmium compounds are considered hazardous waste. This includes:

• Pipette tips, gloves, and absorbent pads[5][7]

• Empty original containers and ampoules[5][7][10]

• Contaminated labware[1]

Solid waste should be collected in a rigid, leak-proof container that is clearly labeled as hazardous waste containing osmium.[5][11][12] Sharps and glassware must be placed in a puncture-proof container.[5] It is crucial to double-bag other contaminated materials like gloves and pads.[5]

Logical Workflow for Osmium Waste Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe disposal of osmium-containing waste.

Caption: Workflow for the safe handling and disposal of osmium-containing waste.

Adherence to these procedures is essential for maintaining a safe laboratory environment and ensuring compliance with institutional and regulatory standards for hazardous waste management. Always consult your institution's specific Environmental Health and Safety (EHS) guidelines for additional requirements.[5]

References

• 1. Osmium Tetroxide Procedures · Connecticut College [conncoll.edu]
• 2. umdearborn.edu [umdearborn.edu]
• 3. ehs.umich.edu [ehs.umich.edu]
• 4. uthsc.edu [uthsc.edu]
• 5. Osmium Tetroxide (CAS 20816-12-0) Guidance & Procedures [k-state.edu]
• 6. safety.duke.edu [safety.duke.edu]
• 7. Osmium Tetroxide Waste Disposal | Research Safety Affairs | Office of Research | UTHSC [uthsc.edu]
• 8. How dispose of Osmium Tetroxide OsO4 Waste (protocole Harvard University - USA). - EM Grade [em-grade.com]
• 9. emsdiasum.com [emsdiasum.com]
• 10. Fact Sheet: Osmium Tetroxide | PennEHRS [ehrs.upenn.edu]
• 11. rtong.people.ust.hk [rtong.people.ust.hk]
• 12. chemistry.ucla.edu [chemistry.ucla.edu]

Essential Safety and Handling Protocols for Osmium(4+) Compounds

This guide provides critical safety and logistical information for the handling and disposal of Osmium(4+) compounds, such as Osmium(IV) chloride and Osmium(IV) oxide. Adherence to these procedures is essential for ensuring laboratory safety.

Hazard Identification and Engineering Controls

Osmium(4+) compounds are hazardous and require stringent safety measures. While less volatile and toxic than Osmium Tetroxide (OsO4), they still present significant risks upon contact or inhalation.

Engineering Controls:

• Fume Hood: All work with Osmium(4+) compounds must be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Ventilation: Ensure adequate general laboratory ventilation to supplement the local exhaust from the fume hood.

• Designated Area: Establish a designated area for handling osmium compounds, clearly marked with appropriate hazard signs.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Osmium(4+) compounds.

PPE Category	Specification	Rationale
Eye/Face Protection	ANSI Z87.1 compliant safety glasses with side shields or chemical safety goggles. A face shield is recommended when there is a risk of splashing.	Protects eyes from dust particles and splashes.
Skin Protection	Nitrile or neoprene gloves (double-gloving is recommended). A fully buttoned lab coat must be worn.	Prevents skin contact with the compound.
Respiratory Protection	For operations that may generate dust, a NIOSH-approved respirator with a particulate filter (e.g., N95, P100) is required.	Minimizes the risk of inhaling fine particles of the osmium compound.

Operational Plan for Handling Osmium(4+)

Follow these step-by-step procedures for the safe handling of Osmium(4+) compounds.

Preparation:

• Consult SDS: Always review the Safety Data Sheet (SDS) for the specific Osmium(4+) compound before beginning work.

• Assemble PPE: Don all required personal protective equipment as specified in the table above.

• Prepare Workspace: Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

• Gather Materials: Have all necessary equipment and reagents within the fume hood to minimize movement in and out of the controlled area.

Handling:

• Weighing: Carefully weigh the compound in the fume hood. Use a tared container to avoid contamination of the balance.

• Transfers: Conduct all transfers of the solid material within the fume hood.

• Solution Preparation: If preparing a solution, slowly add the Osmium(4+) compound to the solvent to avoid splashing.

Post-Handling:

• Decontamination: Wipe down the work surface in the fume hood with an appropriate cleaning agent.

• Glove Removal: Remove gloves using the proper technique (peeling them off without touching the outer surface) and dispose of them in the designated waste container.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves, even if no contact is suspected.

Disposal Plan

Proper disposal of Osmium(4+) waste is crucial to prevent environmental contamination and ensure safety.

• Waste Collection: All solid waste contaminated with Osmium(4+) (e.g., gloves, weighing paper, paper towels) must be collected in a clearly labeled, sealed container.

• Aqueous Waste: Collect all aqueous waste containing Osmium(4+) in a designated, sealed, and clearly labeled hazardous waste container.

• Labeling: All waste containers must be labeled with "Hazardous Waste," the name of the chemical (e.g., "Osmium(IV) chloride"), and the associated hazards.

• Disposal: Follow your institution's hazardous waste disposal procedures. Do not dispose of osmium waste down the drain.

Emergency Procedures

• Inhalation: Move the affected person to fresh air. Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and rinse the affected area with copious amounts of water for at least 15 minutes. Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

Caption: Workflow for the safe handling of Osmium(4+) compounds.